4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

• CAS: 67191-18-8

Core Science & Biosynthesis

An In-depth Technical Guide to 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Abstract: This technical guide provides a comprehensive analysis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (CAS No. 67191-18-8).[1] Due to the limited availability of direct experimental data for this specific molecule, this document leverages a first-principles approach, dissecting the compound's structural components to forecast its physicochemical properties, reactivity, and potential applications. By examining the constituent p-aminophenyl and 2-methoxy-1-methylethoxy moieties, we offer a predictive yet scientifically grounded perspective for researchers, scientists, and professionals in drug development and materials science. This guide includes projected data, detailed theoretical protocols for its synthesis, and an evaluation of its potential utility and safety considerations.

Introduction and Current State of Knowledge

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a substituted aniline with the confirmed molecular formula C10H15NO2.[1] Despite its listing in chemical databases, there is a notable absence of comprehensive studies detailing its synthesis, properties, and applications in peer-reviewed literature. This guide aims to bridge this knowledge gap by providing a theoretical framework for understanding this molecule. The insights presented herein are derived from the well-established chemistry of its core components: the aromatic amine functionality of the aniline ring and the alkyl ether substituent. This predictive analysis serves as a foundational resource to stimulate and guide future empirical research into this compound.

Molecular Structure and Inferred Properties

The structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine combines an electron-rich aromatic amine with a flexible and polar ether side chain. This unique combination suggests a molecule with amphiphilic character and specific reactivity patterns.

Caption: 2D Structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

The p-Aminophenyl Moiety

The aniline core is a versatile building block in organic synthesis. The amino group (-NH2) is a strong activating group, directing electrophilic aromatic substitution to the ortho and para positions.[2][3][4] Since the para position is occupied by the ether linkage, electrophilic attack is predicted to occur at the positions ortho to the amino group (positions 2 and 6). The amino group also imparts basicity, although aniline is a weak base due to the delocalization of the nitrogen's lone pair into the aromatic pi-system.[4][5][6]

The 2-Methoxy-1-methyl-ethoxy Substituent

This ether group is structurally related to propylene glycol methyl ether (PGME).[7][8] PGME and its derivatives are known for their excellent solvency for a range of polar and non-polar substances, moderate volatility, and relatively low toxicity.[7][9][10] This substituent is expected to increase the molecule's solubility in organic solvents and potentially in aqueous media, compared to simpler alkoxy-anilines. The chirality at the 1-position of the ethoxy chain also means that this compound can exist as a racemic mixture of (R) and (S) enantiomers.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine based on its structure. These are estimations and await experimental verification.

Property	Predicted Value	Rationale/Comments
Molecular Formula	C10H15NO2	Confirmed from chemical databases.[1]
Molecular Weight	181.23 g/mol	Calculated from the molecular formula.
Appearance	Colorless to light brown liquid/solid	Aromatic amines often darken on exposure to air and light.[6][11]
Boiling Point	> 250 °C	Estimated based on the boiling points of similarly sized anilines and ethers.
Melting Point	40-60 °C	Highly dependent on crystalline packing; likely a low-melting solid.
Solubility	Soluble in alcohols, ethers, acetone, DMSO.[11] Slightly soluble in water.	The ether chain enhances organic solvent solubility, while the amine group provides some water solubility.[7][8]
pKa (of anilinium ion)	~4.5	Similar to other alkoxy-substituted anilines. The ether group is not expected to significantly alter the basicity of the aniline nitrogen.

Anticipated Reactivity and Synthetic Pathways

The dual functionality of an amine and an ether in this molecule dictates its reactivity and provides clear pathways for its synthesis.

Predicted Reactivity

• N-Alkylation/Acylation: The primary amine is nucleophilic and will readily react with alkyl halides and acyl chlorides.[4]

• Diazotization: The amine can be converted to a diazonium salt, which is a versatile intermediate for introducing a wide range of functional groups.[3][5]

• Electrophilic Aromatic Substitution: As mentioned, the ring is activated towards electrophiles at the ortho positions to the amine.[2]

• Oxidation: The aniline moiety is susceptible to oxidation, which can lead to colored byproducts.[6]

Proposed Synthetic Pathway: Williamson Ether Synthesis

The most logical and industrially scalable route to synthesize 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is via the Williamson ether synthesis.[12][13][14][15] This involves the reaction of a phenoxide with an alkyl halide.

Caption: Proposed Williamson Ether Synthesis for the target compound.

Experimental Protocol (Theoretical):

• Deprotonation: To a stirred solution of p-aminophenol (1.0 eq) in a polar aprotic solvent such as DMF, add a suitable base like sodium hydride (NaH, 1.1 eq) or potassium carbonate (K2CO3, 2.0 eq) at room temperature.[12] The reaction mixture is stirred for 1-2 hours to ensure complete formation of the sodium p-aminophenoxide.

• Alkylation: To the resulting phenoxide solution, add 1-chloro-2-methoxypropane (1.2 eq) dropwise. The reaction mixture is then heated to 80-100°C and monitored by Thin Layer Chromatography (TLC).[13]

• Workup: After completion, the reaction is cooled to room temperature and quenched with water. The aqueous layer is extracted with an organic solvent like ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final product.

Potential Research and Industrial Applications

Substituted anilines are foundational in various fields.[16][17] Based on its structure, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine could be a valuable intermediate in several areas:

• Pharmaceuticals: Anilines are prevalent in many drug molecules.[5][18] The ether side chain could be used to tune pharmacokinetic properties such as solubility and metabolic stability. The primary amine provides a handle for further derivatization.

• Dyes and Pigments: Aromatic amines are precursors to azo dyes.[3] The title compound could be diazotized and coupled with other aromatic systems to produce novel colorants.

• Polymer Science: Anilines are used in the synthesis of polyurethanes and other polymers.[4] This compound could be explored as a monomer or a curing agent.

• Agrochemicals: The aniline scaffold is present in many herbicides and fungicides.

Safety and Handling (Theoretical)

While no specific toxicity data exists for this compound, its structure as an aromatic amine warrants caution.

• Toxicity: Aromatic amines as a class are known for their potential toxicity, including methemoglobinemia and carcinogenicity.[19][20][21][22][23] They can be readily absorbed through the skin.[20][21]

• Handling: It is recommended to handle this compound in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.

• Storage: The compound should be stored in a tightly sealed container, protected from light and air, in a cool, dry place.[24]

Conclusion

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine represents an under-explored area of chemical space. This guide has provided a theoretical yet comprehensive overview of its likely properties, synthesis, and potential applications based on fundamental chemical principles and data from analogous structures. The combination of a reactive aniline core and a property-modulating ether side chain makes it a promising candidate for further investigation in medicinal chemistry, materials science, and synthetic dye production. Experimental validation of the predictions made in this guide is a necessary next step to fully unlock the potential of this molecule.

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physicochemical characteristics of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

An In-depth Technical Guide to the Physicochemical Characteristics of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Disclaimer: Publicly available experimental data for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (CAS No. 67191-18-8) is limited. This guide has been constructed by a Senior Application Scientist to provide a comprehensive theoretical and predictive profile based on computational modeling, structure-activity relationships, and data from analogous compounds. All properties and protocols should be regarded as well-informed estimations pending experimental verification.

Introduction

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is an organic compound featuring a substituted aniline core. Its structure incorporates an aromatic primary amine and an ether linkage, specifically a 2-methoxy-1-methyl-ethoxy group, at the para-position. The presence of these functional groups dictates its chemical reactivity, potential applications, and physicochemical properties. The amine group imparts basicity and nucleophilicity, making it a candidate for reactions such as acylation, alkylation, and diazotization. The electron-donating nature of both the amine and the ether group activates the aromatic ring toward electrophilic substitution. This molecule could serve as a building block or intermediate in the synthesis of dyes, pharmaceuticals, or materials science applications where substituted phenylamines are required.

Predicted Physicochemical Properties

The physicochemical properties of a molecule are critical for predicting its behavior in various systems, including its solubility, absorption, and distribution. In the absence of experimental data, these properties can be reliably estimated using Quantitative Structure-Property Relationship (QSPR) models and computational software.[1][]

Property	Predicted Value	Method/Rationale
Molecular Formula	C₁₀H₁₅NO₂	Based on structural analysis.
Molecular Weight	181.23 g/mol	Calculated from the molecular formula.
pKa (Basic)	~4.5 - 5.0	The primary aromatic amine group is weakly basic. This value is comparable to other alkoxyanilines. The ether group has a minor electronic effect on the amine's basicity.[3][4]
LogP (o/w)	~2.0 - 2.5	This value indicates moderate lipophilicity, suggesting some solubility in organic solvents but limited solubility in water. The prediction is based on the contribution of the aromatic ring, ether linkage, and amine group.[5]
Aqueous Solubility	Low	Consistent with the predicted LogP value. The molecule can act as a hydrogen bond acceptor (at the oxygen and nitrogen atoms) and donor (at the amine), but the hydrophobic character of the benzene ring and alkyl chain dominates.[6]
Boiling Point	> 250 °C (estimated)	High boiling point is expected due to the molecular weight and potential for intermolecular hydrogen bonding via the amine group.
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	Based on the appearance of structurally similar alkoxyanilines.

Hypothetical Spectral Analysis

Spectroscopic analysis is essential for structure elucidation and quality control. The following are predicted spectral characteristics for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

¹H NMR Spectroscopy

Proton NMR provides information about the chemical environment of hydrogen atoms in the molecule. Online prediction tools can provide accurate estimations.[7][8][9]

• Aromatic Protons (6.6-6.8 ppm): The protons on the benzene ring will appear as a pair of doublets (an AA'BB' system) due to the para-substitution pattern. The electron-donating amine and ether groups will shift these protons upfield compared to benzene (7.26 ppm).

• Amine Protons (-NH₂, ~3.5 ppm): A broad singlet, the chemical shift of which can vary with solvent and concentration due to hydrogen bonding.

• -O-CH- Proton (4.0-4.2 ppm): A multiplet, coupled to the adjacent methyl and methylene protons.

• -O-CH₃ Proton (3.3-3.4 ppm): A sharp singlet.

• -CH₂-O- Protons (3.4-3.6 ppm): A multiplet, coupled to the adjacent methine proton.

• -CH-CH₃ Protons (1.1-1.3 ppm): A doublet, coupled to the adjacent methine proton.

¹³C NMR Spectroscopy

Carbon NMR identifies the different carbon environments.[10]

• Aromatic Carbons (115-155 ppm): Four distinct signals are expected for the para-substituted ring. The carbons attached to the oxygen and nitrogen atoms (C1 and C4) will be the most downfield, while the other two will be further upfield.

• -O-CH- Carbon (~75-80 ppm): The methine carbon of the ethoxy group.

• -O-CH₂- Carbon (~70-75 ppm): The methylene carbon of the ethoxy group.

• -O-CH₃ Carbon (~59 ppm): The methoxy carbon.

• -CH-CH₃ Carbon (~16-18 ppm): The methyl carbon attached to the ethoxy backbone.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups.

• N-H Stretching (3300-3500 cm⁻¹): A characteristic pair of bands for the primary amine.

• C-H Stretching (aliphatic, 2850-3000 cm⁻¹): For the methyl and methylene groups.

• C-H Stretching (aromatic, 3000-3100 cm⁻¹): For the C-H bonds on the benzene ring.

• C=C Stretching (aromatic, ~1500-1600 cm⁻¹): Aromatic ring vibrations.

• C-O Stretching (ether, 1230-1270 cm⁻¹ and 1000-1150 cm⁻¹): Strong bands corresponding to the aryl-alkyl and alkyl-alkyl ether linkages.

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern.

• Molecular Ion (M⁺): An expected peak at m/z = 181.

• Major Fragments: Fragmentation would likely occur via cleavage of the ether linkage. A significant fragment would be the loss of the 2-methoxy-1-methyl-ethoxy group, leading to the 4-aminophenoxy radical cation. Another key fragmentation pathway would be the cleavage of the C-O bond of the ether, resulting in a fragment corresponding to the 4-aminophenyl cation.

Plausible Synthetic Routes and Reactivity

Synthesis via Williamson Ether Synthesis

A reliable method for preparing this compound is the Williamson ether synthesis, which involves the reaction of an alkoxide with an alkyl halide.[11][12][13][14][15] To prevent the amine from acting as a competing nucleophile, it must first be protected.

Fig 1: Proposed Williamson Ether Synthesis Workflow

Experimental Protocol (Hypothetical):

• Protection: 4-Aminophenol is acetylated using acetic anhydride in a suitable solvent (e.g., water or acetic acid) to form N-(4-hydroxyphenyl)acetamide (paracetamol).

• Alkoxide Formation: The resulting paracetamol is dissolved in an anhydrous polar aprotic solvent like DMF or THF. A strong base, such as sodium hydride (NaH), is added portion-wise at 0°C to deprotonate the phenolic hydroxyl group, forming the sodium phenoxide.

• Etherification: 2-Chloro-1-methoxypropane (or the corresponding bromide or tosylate) is added to the solution, which is then heated to facilitate the Sₙ2 reaction, forming the protected ether intermediate.

• Deprotection: The intermediate is isolated, and the acetyl protecting group is removed by hydrolysis under acidic (e.g., refluxing with HCl) or basic (e.g., refluxing with NaOH) conditions to yield the final product, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

• Purification: The final product would be purified using standard techniques such as extraction followed by distillation or column chromatography.

Alternative Synthesis via Nitrophenol Reduction

An alternative route involves the synthesis of the corresponding nitro-analogue followed by reduction.

Fig 2: Alternative Synthesis via Nitro-Intermediate Reduction

Experimental Protocol (Hypothetical):

• Etherification: 4-Nitrophenol is reacted with 2-chloro-1-methoxypropane in the presence of a base like potassium carbonate in a solvent such as acetone or DMF to form 1-(2-methoxy-1-methyl-ethoxy)-4-nitrobenzene.[16]

• Reduction: The nitro group of the resulting intermediate is reduced to a primary amine. This can be achieved through various methods, such as catalytic hydrogenation (H₂ gas with a palladium on carbon catalyst) or using a metal in acid (e.g., tin or iron in hydrochloric acid).[17][18]

• Purification: The product is isolated after a basic workup and purified by distillation or chromatography.

Reactivity

The reactivity is governed by its two primary functional groups:

• Aromatic Amine: The amine is nucleophilic and will react with electrophiles. It can be acylated, alkylated, and can form diazonium salts when treated with nitrous acid at low temperatures. These salts are versatile intermediates for introducing a wide range of functional groups onto the aromatic ring.

• Activated Aromatic Ring: The powerful electron-donating effects of the amine and alkoxy groups strongly activate the ring towards electrophilic aromatic substitution (e.g., halogenation, nitration, sulfonation). Substitution will be directed to the positions ortho to the amine group (positions 2 and 6).

Safety and Handling

While no specific toxicological data exists for this compound, it should be handled with the care appropriate for aromatic amines, which as a class can be toxic and are often skin irritants or sensitizers.[19][20][21][22]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.

• Exposure Routes: Primary exposure risks are through skin absorption and inhalation. Avoid direct contact with skin and eyes.

• Toxicity: Aromatic amines can be toxic and may cause methemoglobinemia if absorbed into the bloodstream. Some are known or suspected carcinogens.[22] Long-term exposure should be avoided.

• Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents and sources of ignition. Keep the container tightly sealed.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

This guide provides a foundational understanding of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine based on established chemical principles and predictive methods. Experimental validation is required to confirm these characteristics.

References

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A Technical Guide to the Spectroscopic Characterization of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Introduction

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a substituted aromatic amine featuring a primary amine group and a branched alkoxy substituent on a benzene ring. This unique combination of functional groups dictates its chemical properties and requires a multi-faceted analytical approach for unambiguous structural confirmation. This guide provides a detailed examination of the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. The causality behind spectral predictions is explained, and field-proven protocols for data acquisition are provided.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. By analyzing the chemical shifts, signal integrations, and coupling patterns, a complete structural map can be assembled.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is predicted to show distinct signals corresponding to each unique proton environment. The electron-donating nature of both the amino (-NH₂) and the alkoxy (-OR) groups strongly influences the chemical shifts of the aromatic protons, causing them to appear at higher fields (more shielded) than those of unsubstituted benzene.

• Aromatic Region (approx. 6.60-6.80 ppm): The para-disubstituted benzene ring will exhibit a characteristic AA'BB' system, which often simplifies to two apparent doublets. The protons ortho to the strongly donating -NH₂ group (H-2, H-6) will be more shielded and appear slightly upfield compared to the protons ortho to the -OR group (H-3, H-5).

• Aliphatic and Amine Region: The signals for the side chain and the amine protons are well-separated from the aromatic signals. The amine protons typically appear as a broad singlet, the chemical shift of which is highly dependent on solvent, concentration, and temperature.

Table 1: Predicted ¹H NMR Data for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (in CDCl₃)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Comparative Insights
~ 6.75	d, J ≈ 8.8 Hz	2H	H-3, H-5	Protons ortho to the alkoxy group. Data for 4-ethoxyaniline shows these protons at ~6.77 ppm.[1]
~ 6.65	d, J ≈ 8.8 Hz	2H	H-2, H-6	Protons ortho to the more strongly donating amino group, hence more shielded.
~ 4.20 - 4.35	m	1H	-O-CH (CH₃)-	Chiral center proton, split by adjacent methyl and methylene protons.
~ 3.50	s (broad)	2H	-NH₂	Labile protons; signal may broaden or disappear upon D₂O exchange.[2]
~ 3.45	d, J ≈ 5.5 Hz	2H	-CH₂-O-CH₃	Methylene protons adjacent to the methoxy group.
~ 3.38	s	3H	-O-CH₃	Methoxy group protons, appearing as a sharp singlet.
~ 1.25	d, J ≈ 6.5 Hz	3H	-CH(CH₃ )-	Methyl group on the chiral carbon, split by the methine proton.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the number of non-equivalent carbon atoms and their chemical environment. The electron-donating substituents cause significant upfield shifts for the ipso and para carbons of the aromatic ring.

Table 2: Predicted ¹³C NMR Data for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (in CDCl₃)

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale & Comparative Insights
~ 149.5	C-4	Aromatic carbon attached to the ether oxygen. In 4-ethoxyaniline, this carbon appears around 151.8 ppm.
~ 140.5	C-1	Aromatic carbon attached to the nitrogen. In aniline, this carbon is at ~146.7 ppm; the alkoxy group para to it provides additional shielding.[3][4]
~ 116.5	C-3, C-5	Aromatic CH carbons ortho to the alkoxy group.
~ 115.8	C-2, C-6	Aromatic CH carbons ortho to the amino group, strongly shielded.[3][4]
~ 76.0	-O-CH (CH₃)-	Alkoxy methine carbon.
~ 74.5	-CH₂ -O-CH₃	Methylene carbon of the side chain.
~ 59.2	-O-CH₃	Methoxy carbon.
~ 17.0	-CH(CH₃ )-	Methyl carbon on the chiral center.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is typically added as an internal standard (0 ppm).

• Instrument Setup: Place the NMR tube in a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using a standard pulse sequence. Key parameters include a 30-degree pulse angle, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2 seconds.

  • Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence to ensure all carbon signals appear as singlets. A larger number of scans will be required compared to the ¹H spectrum due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase and baseline correct the resulting spectrum and integrate the signals for the ¹H spectrum.

Section 2: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific vibrational frequencies.

Predicted IR Absorption Bands

The IR spectrum of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine will be dominated by features characteristic of a primary aromatic amine and an ether.

Table 3: Predicted Major IR Absorption Bands

Predicted Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Rationale & Comparative Insights
3450 - 3350	Medium	N-H Asymmetric & Symmetric Stretch	Primary amines show two distinct bands in this region.[5] Aniline exhibits these bands around 3442 and 3360 cm⁻¹.[6]
3050 - 3010	Medium-Weak	Aromatic C-H Stretch	Characteristic of C-H bonds on the benzene ring.
2980 - 2850	Medium	Aliphatic C-H Stretch	From the methyl and methylene groups in the alkoxy side chain.
1620 - 1600	Strong	N-H Scissoring (Bending)	A strong, characteristic band for primary amines.[6]
1510	Strong	Aromatic C=C Stretch	A very strong band typical for para-disubstituted aromatic rings.
1240	Strong	Aryl-O Asymmetric Stretch	Characteristic of the C-O-C ether linkage where one carbon is part of an aromatic ring. p-Anisidine shows a strong band in this region.[7][8]
1110	Medium-Strong	Aliphatic C-O Stretch	From the C-O bonds within the alkoxy side chain.
830	Strong	C-H Out-of-Plane Bending	Characteristic of 1,4-disubstitution on a benzene ring.

Experimental Protocol for IR Data Acquisition (ATR Method)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a solvent such as isopropanol.

• Background Scan: Record a background spectrum of the empty ATR stage. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount (a single drop if liquid, or a few milligrams of solid) of the sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal. Initiate the scan. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum is automatically ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

Section 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Furthermore, the fragmentation pattern observed under techniques like Electron Ionization (EI) offers valuable structural clues.

Predicted Mass Spectrum and Fragmentation

The molecular weight of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (C₁₀H₁₅NO₂) is 181.23 g/mol . The molecular ion peak (M⁺˙) in an EI-MS spectrum is expected at m/z 181. As the molecule contains one nitrogen atom, this molecular weight adheres to the Nitrogen Rule (an odd number of nitrogen atoms results in an odd nominal molecular weight).

The primary fragmentation pathways are dictated by the cleavage of the bonds adjacent to the heteroatoms (oxygen and nitrogen) and the aromatic ring.

• Alpha-Cleavage at the Ether Linkage: The most significant fragmentation is expected to be the cleavage of the C-O bond between the aromatic ring and the side chain. This can happen in two ways:

  • Cleavage to form the phenoxy radical and a charged side-chain fragment.

  • Cleavage with charge retention on the aromatic portion, leading to a key fragment at m/z 109 . This corresponds to the 4-aminophenoxy cation, which can lose HCN to give a fragment at m/z 82. The mass spectrum of 4-ethoxyaniline shows a base peak at m/z 109, supporting this pathway.[9][10]

• Cleavage within the Side Chain: Alpha-cleavage next to the ether oxygen within the side chain can lead to the loss of a methoxymethyl radical (·CH₂OCH₃) to give a fragment at m/z 136.

Table 4: Predicted Key Fragments in EI-Mass Spectrum

Predicted m/z	Proposed Fragment Ion	Fragmentation Pathway
181	[C₁₀H₁₅NO₂]⁺˙	Molecular Ion (M⁺˙)
136	[M - CH₂OCH₃]⁺	α-cleavage within the side chain
109	[H₂N-C₆H₄-O]⁺	Cleavage of the ArO-C bond
108	[H₂N-C₆H₄]⁺	Cleavage of the Ar-O bond
82	[C₅H₆O]⁺	Loss of HCN from the m/z 109 fragment

Diagrams and Visualizations

Molecular Structure

Caption: Molecular structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Predicted MS Fragmentation Pathway

Caption: Key predicted fragmentation pathways in EI-MS.

Experimental Protocol for MS Data Acquisition (GC-MS with EI)

• Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a volatile organic solvent like methanol or ethyl acetate.

• GC Method Setup:

  • Injector: Set to a temperature of ~250 °C.

  • Column: Use a standard nonpolar capillary column (e.g., DB-5ms).

  • Oven Program: Start at a low temperature (e.g., 70 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of ~280 °C.

  • Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).

• MS Method Setup:

  • Ion Source: Use Electron Ionization (EI) at 70 eV.

  • Source Temperature: Set to ~230 °C.

  • Mass Range: Scan a range from m/z 40 to 400 to ensure capture of the molecular ion and relevant fragments.

• Injection and Acquisition: Inject 1 µL of the sample solution into the GC-MS system and start the acquisition. The GC will separate the analyte from any impurities before it enters the mass spectrometer.

• Data Analysis: Analyze the resulting mass spectrum for the peak corresponding to the analyte's retention time. Identify the molecular ion peak and major fragment ions and compare them to the predicted fragmentation pattern.

References

• Comparison of the substituent effects on the (13) C NMR with the (1) H NMR chemical shifts of CH=N in substituted benzylideneanilines. Magnetic Resonance in Chemistry.
• Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines. ResearchGate.

• 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. Molecules. URL: [Link]

• The 13 C NMR chemical shift values ( d ppm) of aniline and 2-butylthioaniline in DMSO- d 6. ResearchGate. URL: [Link]

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• Benzenamine, 4-propoxy-. PubChem. URL: [Link]

• Physicochemical and Spectroscopic Characterization of Biofield Energy Treated p-Anisidine. ResearchGate. URL: [Link]

• p-Anisidine, 3-nitro-. NIST WebBook. URL: [Link]

• FT-IR spectra of control and treated (T1 and T2) p-anisidine. ResearchGate. URL: [Link]

• Fig. 1 The 1 H NMR chemical shift values ( d ppm) of aniline and... ResearchGate. URL: [Link]

• p-Anisidine, 3-nitro-. NIST WebBook. URL: [Link]

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• Isotopic multiplets in the carbon-13 NMR spectra of aniline derivatives and nucleosides with partially deuterated amino groups: effect of intra- and intermolecular hydrogen bonding. Journal of the American Chemical Society. URL: [Link]

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• p-Phenetidine. URL: [Link]

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• 4-Ethoxyaniline, 98%. SLS Ireland. URL: [Link]

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• Fragmentation of trimethoprim and other compounds containing alkoxy-phenyl groups in electrospray ionisation tandem mass spectrometry. PubMed. URL: [Link]

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• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. URL: [Link]

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• Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. Royal Society of Chemistry. URL: [Link]

• Benzenamine, 4-ethoxy-. NIST WebBook. URL: [Link]

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Introduction: The Challenge of Nitrosamine Impurities

An In-depth Technical Guide to the Structure Elucidation of Nitrosamine Impurities in Pharmaceutical Products

Since 2018, the pharmaceutical industry has faced a significant challenge with the detection of N-nitrosamine impurities in various drug products.[1][2] N-nitrosamines are a class of organic compounds characterized by a nitroso group bonded to an amine (R1N(-R2)-N=O).[3] Many of these compounds are classified as probable or possible human carcinogens, making their presence in pharmaceuticals a serious safety concern.[1][2] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established stringent requirements for the monitoring and control of these impurities.[1]

This guide provides a comprehensive overview of the principles and techniques involved in the structure elucidation of an unknown nitrosamine impurity. We will walk through a hypothetical case study to illustrate the logical flow of investigation, from initial detection to final, unambiguous structural confirmation. The methodologies described herein are grounded in the principles of modern analytical chemistry and are designed to ensure the highest level of scientific integrity and trustworthiness.

Case Study: Identification of an Unknown Impurity in a Drug Product

Scenario: During the routine stability testing of a drug product, a new, unknown impurity is detected by High-Performance Liquid Chromatography (HPLC) with UV detection. The drug product contains a well-characterized active pharmaceutical ingredient (API) and several common excipients, including N-methyl-D-glucamine (meglumine), a secondary amine. The presence of a secondary amine raises concerns about the potential formation of a nitrosamine impurity.

Objective: To definitively identify and elucidate the structure of the unknown impurity.

Part 1: Initial Detection and Hypothesis Generation

The first step in any structure elucidation workflow is to gather preliminary data and formulate a hypothesis.

Workflow: Hypothesis Generation

Caption: Logical workflow for hypothesis generation.

Based on the formulation, N-methyl-D-glucamine is identified as a potential precursor for a nitrosamine impurity. N-methyl-D-glucamine is a secondary amine and can react with nitrosating agents to form an N-nitrosamine.[4][5][6] Our working hypothesis is that the unknown impurity is N-nitroso-N-methyl-D-glucamine.

Part 2: Molecular Formula Determination via High-Resolution Mass Spectrometry (HRMS)

To test our hypothesis, the next step is to determine the elemental composition of the unknown compound. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is the ideal tool for this purpose, providing highly accurate mass measurements.[1]

Experimental Protocol: LC-HRMS Analysis

• Sample Preparation: Dissolve a sample of the drug product in a suitable solvent (e.g., water/acetonitrile) to an appropriate concentration.

• Chromatographic Separation: Inject the sample onto an HPLC or UHPLC system coupled to a high-resolution mass spectrometer (e.g., Orbitrap). Use a suitable column (e.g., C18) and gradient elution to separate the impurity from the API and other excipients.

• Mass Spectrometry: Operate the mass spectrometer in positive ion electrospray ionization (ESI+) mode. Acquire full scan data at a high resolution (>60,000).

• Data Analysis: Extract the accurate mass of the protonated molecular ion [M+H]⁺ corresponding to the unknown chromatographic peak.

Data Interpretation

Let's assume the HRMS analysis of the unknown impurity yields a measured m/z of 223.0823 for the [M+H]⁺ ion. Using a molecular formula calculator, this accurate mass can be compared against theoretical masses of possible elemental compositions.

Proposed Formula	Theoretical [M+H]⁺ Mass	Mass Difference (ppm)
C₇H₁₅N₂O₆	223.0925	-45.7
C₇H₁₄N₂O₆	223.0823	0.0
C₈H₁₉NO₅	222.1285	-

The measured mass is an excellent match for the molecular formula C₇H₁₄N₂O₆, which corresponds to our hypothesized structure, N-nitroso-N-methyl-D-glucamine. This provides strong evidence supporting our initial hypothesis.

Part 3: Structural Fragmentation Analysis via Tandem MS (MS/MS)

While HRMS provides the elemental composition, it does not reveal how the atoms are connected. Tandem mass spectrometry (MS/MS) is used to fragment the molecule and gain insights into its structure. In an MS/MS experiment, the ion of interest (in this case, m/z 223.0823) is isolated and then fragmented by collision with an inert gas.

Experimental Protocol: LC-MS/MS Analysis

• Method Setup: Develop a product ion scan method on a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

• Precursor Ion Selection: Set the first mass analyzer to isolate the [M+H]⁺ ion of the unknown (m/z 223.0823).

• Collision-Induced Dissociation (CID): Fragment the isolated precursor ions in a collision cell using an optimized collision energy.

• Fragment Ion Analysis: Scan the second mass analyzer to detect the resulting fragment ions.

Fragmentation Pathway of N-nitroso-N-methyl-D-glucamine

A key fragmentation pathway for nitrosamines is the neutral loss of the nitroso group (•NO, 30 Da). Other characteristic fragments would arise from the glucamine portion of the molecule.

Caption: Proposed MS/MS fragmentation of N-nitroso-N-methyl-D-glucamine.

The observation of these specific fragment ions, particularly the loss of 30 Da, provides strong correlative evidence for the N-nitroso functional group and the proposed overall structure.

Part 4: Definitive Structure Confirmation with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structure elucidation. It provides detailed information about the chemical environment and connectivity of each atom in a molecule.

Rationale for NMR

While mass spectrometry provides compelling evidence, it does not definitively prove the connectivity of the atoms. For example, isomers could have the same molecular formula and similar fragmentation patterns. NMR provides the necessary orthogonal data to confirm the precise arrangement of atoms.

A key feature of nitrosamines is the restricted rotation around the N-N bond, which can lead to the presence of two distinct rotamers (or isomers) that are observable by NMR.[7] This results in a doubling of some signals in the NMR spectrum, which is a characteristic feature of asymmetric nitrosamines.[7]

Key NMR Experiments

• ¹H NMR: Provides information on the number and type of protons and their neighboring atoms.

• ¹³C NMR: Shows the number and type of carbon atoms.

• 2D COSY (Correlation Spectroscopy): Reveals proton-proton (H-H) couplings, establishing connectivity through bonds.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows longer-range correlations between protons and carbons (2-3 bonds), which is crucial for piecing together the molecular skeleton.

Expected NMR Data for N-nitroso-N-methyl-D-glucamine

Atom	¹H Chemical Shift (ppm) (Expected)	¹³C Chemical Shift (ppm) (Expected)	Key HMBC Correlations
N-CH₃	~3.1 and ~3.8 (two signals for rotamers)	~35 and ~42 (rotamers)	To C1
H1	Multiplets	~60	To N-CH₃
H2-H5	Overlapping multiplets ~3.5-4.2	~70-78	-
H6a, H6b	Multiplets	~64	-

The observation of two distinct signals for the N-methyl group in both the ¹H and ¹³C spectra would be strong evidence for the presence of the nitrosamine functionality. The correlations observed in the 2D NMR experiments would then be used to confirm the connectivity of the glucamine backbone.

Conclusion: A Self-Validating Approach

The structure elucidation of an unknown impurity requires a systematic and logical approach, employing multiple orthogonal analytical techniques. In our case study, the combination of LC-HRMS, MS/MS, and multi-dimensional NMR provides a self-validating system of evidence.

• Hypothesis: The impurity is N-nitroso-N-methyl-D-glucamine, based on the drug product's composition.

• Molecular Formula: Confirmed as C₇H₁₄N₂O₆ by HRMS.

• Key Functional Group: The presence of the N-nitroso group is strongly supported by the characteristic neutral loss in the MS/MS spectrum.

• Unambiguous Connectivity: The precise arrangement of all atoms and the presence of rotamers are definitively confirmed by a suite of 1D and 2D NMR experiments.

This multi-faceted approach ensures the trustworthy and authoritative identification of potentially harmful impurities, which is a cornerstone of ensuring the safety and quality of pharmaceutical products. The use of advanced analytical techniques like LC-HRMS is crucial for detecting and quantifying trace-level nitrosamines.[1]

References

• U.S. Food & Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.gov. [Link]

• Aragen Bioscience. (2024, May 15). Winning Strategies to Develop an Analytical Method for Nitrosamines. Aragen.com. [Link]

• LCGC International. (2023, April 19). New Method Developed to Detect N-Nitrosamines in Pharmaceuticals. Chromatographyonline.com. [Link]

• Fuse, K. P., & Jadhav, V. H. (2023). Insight into Analytical Techniques for the Detection of Nitrosamine Impurities: A Review. Asian Journal of Pharmaceutical Analysis, 13(1), 30-34. [Link]

• ChemBK. (n.d.). Benzenamine, 4-(2-methoxy-1-methylethoxy)-. Chembk.com. [Link]

• PubChem. (n.d.). N-methyl-N-nitroso-beta-D-glucosylamine. National Center for Biotechnology Information. [Link]

• Parr, M. K., & Joseph, J. F. (2023). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Journal of Pharmaceutical and Biomedical Analysis, 223, 115139. [Link]

• PubChem. (n.d.). N-Methyl-D-glucamine. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Chemical structure of N-methyl-D-glucamine and 3-amino-1,2-propanediol. Researchgate.net. [Link]

• PubChem. (n.d.). Methoxytridecafluoroheptene isomers. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Chemical structure of N-methyl-d-glucamine (1) and protected and.... Researchgate.net. [Link]

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solubility profile of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

<An In-Depth Technical Guide to the Solubility Profile of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide outlining the scientific principles and experimental methodologies for determining the solubility profile of a specific compound. The quantitative data presented herein is illustrative and serves as a template for actual experimental outcomes.

**Executive Summary

A comprehensive understanding of a drug candidate's solubility is fundamental to successful pharmaceutical development. Poor aqueous solubility is a primary contributor to low bioavailability, formulation challenges, and ultimately, clinical failure. This guide provides a detailed framework for characterizing the , a compound with structural motifs that suggest pH-dependent solubility. By integrating theoretical principles with robust, validated experimental protocols, this document serves as a roadmap for researchers to generate a comprehensive solubility data package, enabling informed decision-making from early discovery through preclinical development. We will explore the critical distinction between kinetic and thermodynamic solubility, detail the protocols for their measurement, and discuss the profound impact of pH and the solid state on this crucial physicochemical property.

Introduction: Solubility in Drug Development

The therapeutic efficacy of an orally administered drug is contingent upon its absorption into systemic circulation. For this to occur, the drug must first dissolve in the fluids of the gastrointestinal (GI) tract. Solubility, therefore, is a rate-limiting parameter for absorption and a critical determinant of a drug's bioavailability.[1][2] Low solubility can lead to a host of development challenges, including insufficient drug exposure in preclinical and clinical studies, high inter-subject variability, and complex formulation requirements.[3][4] Early and accurate solubility profiling is not merely a data collection exercise; it is a strategic imperative that mitigates risk and conserves resources.

Structural Analysis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

A predictive assessment of a molecule's solubility begins with an analysis of its structure. The target compound, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, possesses several key functional groups that govern its physicochemical behavior:

• Aromatic Amine (Aniline Moiety): The phenylamine group is weakly basic. The lone pair of electrons on the nitrogen atom can accept a proton, making the molecule's solubility highly dependent on the surrounding pH.[5] In the acidic environment of the stomach, the amine will be protonated (R-NH3+), forming a salt that is generally much more water-soluble than the neutral form.[5][6]

• Ether Linkages: The methoxy and ethoxy groups are relatively non-polar but can act as hydrogen bond acceptors, modestly contributing to aqueous solubility.

• Alkyl Groups: The methyl groups and the hydrocarbon backbone are hydrophobic and will tend to decrease water solubility.

Based on this structure, we can hypothesize that 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a weakly basic compound that will exhibit significantly higher solubility at low pH (gastric environment) and lower solubility at neutral or higher pH (intestinal environment).[7][8] This pH-dependent profile is a critical consideration for oral drug development.[9]

Theoretical Framework: Defining and Understanding Solubility

In pharmaceutical sciences, solubility is not a single, monolithic value. It is essential to distinguish between two key measurements: kinetic and thermodynamic solubility.[10][11]

Kinetic vs. Thermodynamic Solubility

Kinetic solubility is the concentration of a compound when a precipitate first appears from a solution that was initially prepared by dissolving the compound in an organic solvent (typically DMSO) and then adding it to an aqueous buffer.[4][11] This measurement reflects the compound's ability to remain in a supersaturated state and is often used in high-throughput screening during early drug discovery due to its speed and low compound consumption.[12][13] However, kinetic solubility can overestimate the true solubility because it does not represent a state of equilibrium.[10]

Thermodynamic solubility , also known as equilibrium solubility, is the concentration of a compound in a saturated solution when it is in equilibrium with an excess of the solid drug.[10] This is the "gold standard" measurement, representing the true, stable solubility of the compound. It is determined using methods like the shake-flask technique and is crucial for lead optimization, pre-formulation studies, and regulatory submissions.[10][14]

The choice of which solubility to measure is dictated by the stage of drug development.

Caption: Decision workflow for selecting the appropriate solubility assay.

The Impact of pH and pKa

For an ionizable compound like 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, the relationship between pH, pKa (the acid dissociation constant), and solubility is described by the Henderson-Hasselbalch equation. As a weak base, its solubility will increase dramatically as the pH of the solution drops below its pKa.[7][15]

The pKa of a substituted aniline is influenced by the electronic properties of the substituents on the aromatic ring.[16][17] While an experimental determination is necessary for accuracy, computational tools can provide a reliable estimate.[18][19] A comprehensive solubility profile must, therefore, include measurements across a physiologically relevant pH range (typically pH 1.2 to 6.8), as stipulated by regulatory guidelines for Biopharmaceutics Classification System (BCS) assessment.[20][21][22]

Caption: Relationship between pH, ionization state, and solubility for a weak base.

Experimental Design and Protocols

A robust solubility profile requires the application of standardized, validated protocols.

Protocol: High-Throughput Kinetic Solubility Assay (Nephelometry)

This method is ideal for early-stage screening to quickly categorize compounds. Laser nephelometry measures the forward scattered light from a laser beam directed through the sample, detecting the formation of precipitate.[12][23]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in 100% dimethyl sulfoxide (DMSO).[24]

• Plate Setup: In a 384-well microtiter plate, perform serial dilutions of the DMSO stock solution.[23]

• Buffer Addition: Add aqueous buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4) to each well to achieve the desired final compound concentrations, ensuring the final DMSO concentration is low (e.g., <2%) to minimize its solubilizing effect.[24]

• Incubation: Mix the plate and incubate at a controlled temperature (e.g., 25°C) for a set period (e.g., 2 hours).[24]

• Measurement: Read the plate using a laser nephelometer. The point at which the light scattering signal sharply increases corresponds to the kinetic solubility limit.[23][24]

Protocol: Thermodynamic Solubility Assay (Shake-Flask Method)

This is the definitive method for determining equilibrium solubility, as recognized by regulatory bodies like the USP.[10][14][25]

Methodology:

• Sample Preparation: Add an excess amount of solid 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine to vials containing the desired aqueous buffer (e.g., buffers at pH 1.2, 4.5, and 6.8).[10][20] The presence of visible solid material throughout the experiment is crucial.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 24-48 hours at 25°C or 37°C) to allow the system to reach equilibrium.[11]

• Phase Separation: After equilibration, separate the undissolved solid from the solution. This can be achieved by centrifugation followed by careful removal of the supernatant, or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately determine the concentration of the dissolved compound in the clear supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or LC-MS. A calibration curve with known standards is required for accurate quantification.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, tabular format to facilitate analysis and comparison.

Table 1: Illustrative Solubility Profile of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Assay Type	Medium	pH	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)
Kinetic	PBS, 2% DMSO	7.4	25	85	398
Thermodynamic	USP Buffer	1.2	37	>1000	>4690
Thermodynamic	USP Buffer	4.5	37	450	2110
Thermodynamic	USP Buffer	6.8	37	15	70

Note: Molecular Weight of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is assumed to be ~213.27 g/mol for illustrative calculations.

The illustrative data clearly shows the expected pH-dependent solubility profile of a weak base. The solubility is very high in the acidic pH 1.2 buffer but drops significantly as the pH increases to 6.8.[7] This ~67-fold decrease in solubility between pH 1.2 and pH 6.8 is a critical piece of information for formulators.

Application in Drug Development

Biopharmaceutics Classification System (BCS)

The BCS is a regulatory framework that classifies drugs based on their aqueous solubility and intestinal permeability.[1][26][27] A drug is considered "highly soluble" when its highest dose strength is soluble in 250 mL or less of aqueous media over the pH range of 1.2 to 6.8.[20][28]

Based on the illustrative data, if the highest anticipated clinical dose of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is, for example, 5 mg, it would be considered highly soluble (5 mg / 0.015 mg/mL = 333 mL, which is >250 mL at pH 6.8). However, if the dose were 2 mg, it would be soluble in 133 mL and thus classified as highly soluble. This classification, combined with permeability data, determines the drug's BCS class (e.g., Class I or III if highly soluble, Class II or IV if poorly soluble), which has significant implications for regulatory pathways, including the potential for biowaivers.[29][30]

Strategies for Solubility Enhancement

If the intrinsic solubility of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is insufficient for the target dose, several formulation strategies can be employed.[2][15][31][32]

• Salt Formation: Creating a salt of the basic amine with an acidic counter-ion is a common and effective method to increase solubility and dissolution rate.[15][33]

• Co-solvents: The addition of organic co-solvents can increase solubility by reducing the polarity of the aqueous medium.[15][32]

• Particle Size Reduction: Techniques like micronization increase the surface area of the drug particles, which can improve the dissolution rate according to the Noyes-Whitney equation.[2]

• Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix can create an amorphous form, which typically has higher solubility than the crystalline form.[32]

Conclusion

The comprehensive solubility profiling of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a critical, multi-step process that provides foundational knowledge for its development as a drug candidate. By employing a phase-appropriate strategy that begins with high-throughput kinetic screening and progresses to definitive thermodynamic measurements across the physiological pH range, researchers can build a robust data package. This guide provides the theoretical basis and practical protocols necessary to accurately characterize the solubility of this weakly basic compound, enabling the anticipation of biopharmaceutical challenges and the rational design of effective formulation strategies to ensure its therapeutic potential is realized.

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The Architectural Versatility of Substituted Phenylamines: A Technical Guide to their Expanding Applications in Research

Abstract

Substituted phenylamines, a broad and structurally diverse class of organic compounds, have emerged as a cornerstone of modern chemical and biomedical research. Their inherent ability to be chemically modified at the phenyl ring, the ethylamine sidechain, or the amino group provides a vast chemical space for the design of molecules with tailored properties. This technical guide offers an in-depth exploration of the burgeoning research applications of substituted phenylamines, moving beyond their well-established roles to highlight their potential in oncology, neurobiology, and materials science. We will delve into the rational design, synthesis, and characterization of these compounds, providing field-proven insights into experimental choices and self-validating protocols. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical architecture of substituted phenylamines to address complex scientific questions.

Introduction: The Phenylamine Scaffold - A Gateway to Functional Diversity

The substituted phenylamine framework, consisting of a phenyl ring connected to an amino group via a two-carbon chain, is a privileged scaffold in medicinal chemistry and beyond.[1][2] This structural motif is present in a wide array of endogenous molecules, including neurotransmitters like dopamine and norepinephrine, underscoring its fundamental role in biological systems.[3] The true power of this scaffold, however, lies in its amenability to substitution, allowing for the fine-tuning of steric, electronic, and lipophilic properties. These modifications profoundly influence the molecule's interaction with biological targets, leading to a spectrum of pharmacological activities, from central nervous system stimulation and hallucinogenic effects to antidepressant and anorectic properties.[4] This guide will explore the core principles of substituted phenylamine chemistry and its application in cutting-edge research areas.

Rational Design and Synthesis: Crafting Functionality

The journey from a conceptual molecular design to a functional substituted phenylamine relies on a robust understanding of synthetic organic chemistry and structure-activity relationships (SAR).

Strategic Synthesis of a Prototypical Psychedelic: 4-Bromo-2,5-dimethoxyphenethylamine (2C-B)

The synthesis of 2C-B, a classic psychedelic phenethylamine, provides an excellent case study in the strategic construction of this class of compounds. A common and effective route involves a multi-step process starting from 2,5-dimethoxybenzaldehyde.

Experimental Protocol: Synthesis of 2C-B [3][5][6][7]

• Step 1: Nitrostyrene Formation (Henry Reaction).

  • In a round-bottom flask, dissolve 2,5-dimethoxybenzaldehyde and anhydrous ammonium acetate in nitromethane.

  • Heat the mixture to reflux with stirring. The reaction progress can be monitored by TLC.

  • Upon completion, cool the reaction mixture and pour it into a solution of ice-cold isopropanol to precipitate the 2,5-dimethoxynitrostyrene product.

  • Collect the orange solid by vacuum filtration and wash with cold isopropanol. The crude product can be purified by recrystallization.

• Step 2: Reduction of the Nitrostyrene to the Phenethylamine (2C-H).

  • In a separate flask under an inert atmosphere, prepare a slurry of a reducing agent, such as lithium aluminum hydride (LAH), in an anhydrous ether like tetrahydrofuran (THF).

  • Dissolve the 2,5-dimethoxynitrostyrene in anhydrous THF and add it dropwise to the LAH slurry with cooling.

  • After the addition is complete, allow the reaction to stir at room temperature.

  • Carefully quench the reaction by the sequential addition of water and a sodium hydroxide solution.

  • Filter the resulting mixture and extract the filtrate with an organic solvent (e.g., toluene).

  • Dry the organic extracts over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the 2,5-dimethoxyphenethylamine (2C-H) freebase as an oil.

• Step 3: Bromination to Yield 2C-B.

  • Dissolve the 2C-H freebase in glacial acetic acid.

  • Cool the solution in an ice bath and add a solution of elemental bromine in glacial acetic acid dropwise.

  • Stir the reaction mixture for several hours, allowing it to slowly warm to room temperature.

  • The 2C-B hydrobromide salt will precipitate from the solution. Collect the solid by filtration and wash with cold acetic acid and ether.

  • To obtain the hydrochloride salt, the freebase can be liberated by treatment with a base, extracted, and then treated with hydrochloric acid.[6][7]

Causality Behind Experimental Choices: The choice of the Henry reaction in the first step is due to its reliability in forming the carbon-carbon bond between the aldehyde and nitromethane. The use of a powerful reducing agent like LAH is necessary to reduce the nitro group to an amine. The final bromination step is a classic electrophilic aromatic substitution, with the bromine selectively adding to the electron-rich phenyl ring at the position para to the ethylamine side chain.

Visualizing the Synthetic Workflow

Caption: Synthetic workflow for 4-bromo-2,5-dimethoxyphenethylamine (2C-B).

Applications in Drug Discovery and Development

The therapeutic potential of substituted phenylamines is vast, with compounds targeting a range of receptors and enzymes implicated in various diseases.

Modulating the Monoaminergic System: Targeting Monoamine Oxidase (MAO)

Monoamine oxidases (MAO-A and MAO-B) are key enzymes in the degradation of monoamine neurotransmitters.[8][9] Inhibition of these enzymes can lead to increased levels of neurotransmitters like serotonin, dopamine, and norepinephrine in the brain, a mechanism exploited in the treatment of depression and Parkinson's disease. Substituted phenylamines have been extensively studied as reversible and selective MAO inhibitors.[10][11][12]

Experimental Protocol: Fluorometric MAO-A Inhibition Assay [13]

• Principle: This assay quantifies the hydrogen peroxide (H₂O₂) produced during the MAO-catalyzed oxidative deamination of a substrate. The H₂O₂ is then used by horseradish peroxidase (HRP) to oxidize a fluorogenic probe (e.g., Amplex Red), resulting in a fluorescent product that can be measured.

• Materials:

  • Recombinant human MAO-A enzyme

  • Substrate: Kynuramine or p-tyramine

  • Fluorogenic probe: Amplex Red

  • Horseradish peroxidase (HRP)

  • Test compounds (substituted phenylamines)

  • MAO-A specific inhibitor (for control): Clorgyline

  • 96-well black microplate

  • Fluorescence microplate reader

• Procedure:

  • Prepare solutions of the MAO-A enzyme, substrate, Amplex Red, HRP, and test compounds in a suitable assay buffer (e.g., potassium phosphate buffer, pH 7.4).

  • In the wells of the microplate, add the MAO-A enzyme.

  • For inhibitor wells, pre-incubate the enzyme with various concentrations of the substituted phenylamine test compounds. For control wells, add buffer only.

  • Initiate the reaction by adding a mixture of the substrate, Amplex Red, and HRP to all wells.

  • Incubate the plate at 37°C, protected from light.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., ~530 nm excitation and ~590 nm emission for Amplex Red) either kinetically or at a fixed time point.

  • Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.

Data Presentation: MAO-A Inhibitory Activity of Representative Substituted Phenylamines

Compound	Substitution Pattern	MAO-A IC₅₀ (µM)	Reference
Amphetamine	α-methyl	5.3	[8]
α-Ethylphenethylamine (AEPEA)	α-ethyl	14.0	[8]
Methamphetamine	N-methyl, α-methyl	17.2	[8]
N,α-Diethylphenethylamine (N,α-DEPEA)	N-ethyl, α-ethyl	251	[8]

Authoritative Grounding: The fluorometric assay described is a widely accepted and robust method for determining MAO activity and inhibition.[13] The use of specific inhibitors like clorgyline for MAO-A allows for the determination of isoform selectivity, a critical parameter in drug development.

Allosteric Modulation of G-Protein Coupled Receptors (GPCRs)

Substituted phenylamines are well-known for their interaction with GPCRs, particularly serotonin (5-HT) and adrenergic receptors.[3] Beyond classical agonism and antagonism, there is growing interest in their potential as allosteric modulators.[14][15][16][17][18] Allosteric modulators bind to a site on the receptor distinct from the orthosteric site (where the endogenous ligand binds), offering the potential for greater subtype selectivity and a more nuanced modulation of receptor function.

Signaling Pathway: GPCR-β-Arrestin Pathway

Upon agonist binding, GPCRs activate G proteins, leading to downstream signaling cascades. Simultaneously, G protein-coupled receptor kinases (GRKs) phosphorylate the activated receptor, promoting the recruitment of β-arrestin.[19][20][21][22] β-arrestin binding desensitizes the G protein-mediated signaling and initiates a second wave of signaling through pathways like the MAPK/ERK cascade. Biased agonists can preferentially activate either the G protein or the β-arrestin pathway, offering a promising strategy for designing drugs with improved therapeutic profiles and fewer side effects.

Caption: GPCR signaling pathways modulated by substituted phenylamines.

Emerging Applications in Oncology and Neurobiology: Targeting the Cytoskeleton

Recent research has unveiled a novel and exciting application for substituted phenylamines as microtubule-targeting agents.[1][2][5][23][24] Microtubules, dynamic polymers of tubulin, are essential components of the cytoskeleton involved in cell division, intracellular transport, and neuronal plasticity. Their critical role in mitosis makes them a well-established target for anticancer drugs.

Experimental Protocol: In Vitro Tubulin Polymerization Assay [23][24][25][26][27]

• Principle: This assay monitors the polymerization of purified tubulin into microtubules by measuring the increase in light scattering (turbidity) at 340 nm.

• Materials:

  • Purified tubulin protein

  • GTP solution

  • Polymerization buffer (e.g., MES buffer)

  • Test compounds (substituted phenylamines)

  • Positive controls: Paclitaxel (stabilizing agent), Colchicine (destabilizing agent)

  • Temperature-controlled spectrophotometer with a multi-well plate reader

• Procedure:

  • Prepare solutions of tubulin, GTP, and test compounds in the polymerization buffer.

  • In a pre-warmed 96-well plate, add the tubulin solution.

  • Add the test compounds at various concentrations to the respective wells. Include wells with positive and negative controls.

  • Initiate polymerization by adding GTP to all wells and immediately start monitoring the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) at 37°C.

  • Plot the absorbance as a function of time to generate polymerization curves.

• Data Interpretation:

  • Inhibitors of polymerization (e.g., colchicine-like): Will show a decrease in the rate and extent of polymerization compared to the control.

  • Enhancers of polymerization (e.g., taxol-like): Will show an increase in the rate and extent of polymerization.

Self-Validating System: The inclusion of known microtubule-stabilizing and -destabilizing agents as positive controls is crucial for validating the assay's performance and ensuring the reliability of the results obtained with the test compounds.

Beyond Biology: Substituted Phenylamines in Materials Science

The unique electronic properties of substituted phenylamines, particularly those with extended π-systems, have made them attractive candidates for applications in materials science, especially in the field of organic electronics.

Hole-Transporting Materials in Organic Light-Emitting Diodes (OLEDs)

In OLEDs, hole-transporting materials (HTMs) facilitate the injection and transport of positive charge carriers (holes) from the anode to the emissive layer. Triphenylamine derivatives, a class of substituted phenylamines, are widely used as HTMs due to their excellent hole mobility and thermal stability.[28][29][30] The electron-donating nature of the nitrogen atom and the ability to tune the HOMO level through substitution on the phenyl rings are key to their performance.

Logical Relationship: Structure to Function in OLEDs

Caption: Relationship between the structure of substituted triphenylamines and their function in OLEDs.

Analytical Methodologies: Ensuring Purity and Characterization

The synthesis of substituted phenylamines often results in a mixture of products, including enantiomers if a chiral center is present. Accurate analytical methods are therefore essential for purification, characterization, and quality control.

Chiral Separation of Phenylamine Enantiomers by HPLC

Many substituted phenylamines are chiral, and their enantiomers can exhibit different pharmacological and toxicological profiles. Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying enantiomers.[1][4][27][31][32]

Experimental Protocol: Chiral HPLC Separation

• Principle: This method utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.

• Materials:

  • HPLC system with a UV detector

  • Chiral column (e.g., polysaccharide-based like Chiralcel OD-H or Chiralpak AD)

  • Mobile phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol or ethanol). For basic compounds, a small amount of an amine modifier (e.g., diethylamine) is often added to improve peak shape.

  • Sample: A solution of the racemic substituted phenylamine in the mobile phase.

• Procedure:

  • Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

  • Inject a small volume of the sample solution onto the column.

  • Monitor the elution of the enantiomers using the UV detector at an appropriate wavelength.

  • The two enantiomers will elute at different retention times, allowing for their separation and quantification.

• Optimization: The separation can be optimized by adjusting the mobile phase composition, flow rate, and column temperature.

Conclusion and Future Perspectives

The substituted phenylamine scaffold continues to be a remarkably fertile ground for scientific discovery. From their well-established roles in neuroscience and pharmacology to their emerging applications in oncology and materials science, these versatile molecules offer a vast and largely unexplored chemical space. The ability to rationally design and synthesize novel derivatives with tailored properties, coupled with advanced analytical and screening techniques, will undoubtedly lead to the development of new therapeutics, research tools, and advanced materials. The future of substituted phenylamine research lies in the integration of computational modeling, high-throughput synthesis and screening, and a deeper understanding of their complex biological and physical properties. This will enable scientists to unlock the full potential of this remarkable chemical architecture to address some of the most pressing challenges in science and medicine.

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electronic effects of the methoxy-ethoxy substituent on the phenyl ring

An In-depth Technical Guide to the Electronic Effects of Methoxy and Ethoxy Substituents on the Phenyl Ring

Abstract

The introduction of a methoxy or ethoxy group onto a phenyl ring imparts a profound and nuanced influence on its electronic character, a cornerstone of modern medicinal chemistry and physical organic chemistry. These simple alkoxy substituents present a classic dichotomy of competing electronic forces: an electron-withdrawing inductive effect and a dominant electron-donating resonance effect.[1][2][3] This guide, intended for researchers, scientists, and drug development professionals, dissects this electronic duality. We will move beyond simple definitions to explore the causality behind how these effects modulate chemical reactivity and acidity, the quantitative methods used to measure this influence, the spectroscopic signatures that reveal these changes, and the strategic application of these principles in drug design.

The Fundamental Dichotomy: Induction vs. Resonance

At the heart of the alkoxy group's influence lies the conflict between two fundamental electronic effects. Understanding this interplay is critical to predicting the substituent's impact on molecular behavior.

• Inductive Effect (-I): Oxygen is a highly electronegative atom. Through the sigma (σ) bond connecting it to the phenyl ring, it pulls electron density away from the attached carbon.[4][5] This is a distance-dependent, electron-withdrawing effect that deactivates the ring.[6][7]

• Resonance (Mesomeric) Effect (+M): The oxygen atom possesses lone pairs of electrons that can be delocalized into the aromatic π-system.[3][5] This donation of electron density increases the nucleophilicity of the ring, particularly at the ortho and para positions.[8][9]

Crucially, for alkoxy groups, the resonance effect is significantly more powerful than the inductive effect.[2][3] This dominance dictates the group's overall character as an activator and an ortho, para-director in electrophilic aromatic substitutions.

Caption: The competing electronic effects of an alkoxy substituent.

The resonance donation can be visualized through the following contributing structures, which explicitly show the increased electron density at the ortho and para carbons.

Caption: Resonance structures of anisole showing charge delocalization.

Quantifying the Influence: Hammett Parameters and pKa Values

To move from qualitative description to quantitative prediction, we rely on empirical parameters that measure these electronic effects.

The Hammett Equation

Developed by Louis Plack Hammett, this linear free-energy relationship provides a quantitative measure of a substituent's electronic influence from the meta and para positions.[10][11] The substituent constant, sigma (σ), is derived from the ionization of substituted benzoic acids.[12][13]

• σ_meta (σm): Primarily reflects the inductive effect, as resonance from the substituent does not extend to the carboxylate group.

• σ_para (σp): Represents the net sum of both inductive and resonance effects.

A negative σ value indicates an electron-donating group, while a positive value indicates an electron-withdrawing group.[12]

Substituent	σ_meta (σm)	σ_para (σp)	Dominant Effect at Para Position
-OCH₃ (Methoxy)	+0.11	-0.27	Electron-Donating (+M > -I)
-OCH₂CH₃ (Ethoxy)	+0.09	-0.25	Electron-Donating (+M > -I)
-NO₂ (Nitro)	+0.71	+0.78	Electron-Withdrawing (-M, -I)
-H (Reference)	0.00	0.00	Neutral
Data sourced from Hammett substituent constant tables.[13]

As the table shows, the positive σm value for the methoxy group confirms its inductive withdrawal.[5][14] However, the strongly negative σp value demonstrates the overwhelming dominance of its resonance donation at the para position. The ethoxy group exhibits nearly identical electronic behavior.

Impact on Acidity (pKa)

The electronic effects directly influence the acidity of substituted phenols by modulating the stability of the conjugate base (phenoxide).

• Para-Substitution: A p-methoxy group acts as an electron-donating group via resonance, pushing electron density onto the ring.[2] This destabilizes the negatively charged phenoxide ion, making it a stronger base and, consequently, making p-methoxyphenol a weaker acid (higher pKa) than phenol.[15][16]

• Meta-Substitution: From the meta position, the resonance effect is inoperative. Therefore, only the electron-withdrawing inductive effect (-I) of the methoxy group is felt.[15] This effect helps to stabilize the negative charge of the phenoxide ion, making m-methoxyphenol a stronger acid (lower pKa) than phenol.[17]

Compound	pKa	Rationale
p-Methoxyphenol	10.21	Destabilized anion due to +M effect
Phenol	9.98	Benchmark reference
m-Methoxyphenol	9.65	Stabilized anion due to -I effect
Experimental pKa values.[15][18]

Consequences for Chemical Reactivity

The primary consequence of the alkoxy group's electron-donating nature is the activation of the phenyl ring towards Electrophilic Aromatic Substitution (EAS) .[19][20][21] The increased electron density makes the ring a more potent nucleophile, accelerating the rate of reaction compared to unsubstituted benzene.[20][22]

The resonance structures (Section 1) clearly show that the electron density is concentrated at the ortho and para positions. This directs incoming electrophiles to these sites, making alkoxy groups strong ortho, para-directors.[6][21] While both anisole (methoxybenzene) and phenetole (ethoxybenzene) are highly activated, anisole is found to be slightly less reactive than phenol, a difference attributed to hyperconjugation effects within the methoxy group that slightly temper the oxygen's ability to donate electrons.[19][23]

Spectroscopic Characterization

The electronic perturbations caused by alkoxy groups are readily observable using standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The protons of the methoxy (-OCH₃) and ethoxy (-OCH₂CH₃) groups have distinct signals. A methoxy group appears as a sharp singlet integrating to 3 protons, typically in the 3.5-4.0 ppm range.[24] The electron-donating nature of the alkoxy group shields the aromatic protons, particularly those in the ortho and para positions, causing them to appear at a higher field (lower ppm) compared to the 7.3 ppm signal of benzene.[8][25]

• ¹³C NMR: The carbon of the methoxy group resonates around 50-60 ppm.[24][26] Similar to ¹H NMR, the ortho and para carbons of the phenyl ring are shielded and appear at a higher field compared to benzene's signal at 128.5 ppm.[27]

Infrared (IR) Spectroscopy

The IR spectrum of an alkoxy-substituted benzene, like anisole, displays several characteristic peaks:

• C-H stretching: Aromatic C(sp²)-H stretches appear just above 3000 cm⁻¹, while aliphatic C(sp³)-H stretches of the alkyl portion appear just below 3000 cm⁻¹.[28][29]

• C-O stretching: Two distinct C-O stretching bands are observed. The aryl C(sp²)-O stretch appears at a higher frequency (~1250 cm⁻¹) than the alkyl C(sp³)-O stretch (~1040 cm⁻¹).[28][30] The higher frequency of the aryl C-O bond is a direct consequence of the resonance effect, which imparts partial double-bond character, strengthening and stiffening the bond.[28]

UV-Visible Spectroscopy

The benzene ring is a chromophore with characteristic absorption bands. The alkoxy group acts as an auxochrome , a group that modifies the absorption of the chromophore. The lone pairs on the oxygen atom extend the conjugated π-system, which lowers the energy gap for electronic transitions. This results in a bathochromic shift (red shift) to longer wavelengths for the primary absorption bands of the phenyl ring.[31][32] Anisole, for instance, has an absorption maximum at 270 nm, shifted from benzene's peak at 254 nm.[32]

Experimental Protocol: Determining Relative Reactivity in EAS

To empirically validate the activating nature of the methoxy group, a competitive bromination experiment can be performed. This protocol outlines a method to determine the relative rate of bromination of anisole compared to benzene.

Objective: To demonstrate that anisole undergoes electrophilic aromatic bromination faster than benzene, confirming the activating effect of the -OCH₃ group.

Materials:

• Anisole

• Benzene

• Bromine (Br₂)

• Acetic Acid (glacial)

• Sodium thiosulfate solution (for quenching)

• Dichloromethane (DCM)

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)

Methodology:

• Preparation of Stock Solution: Prepare a solution containing equimolar amounts of anisole and benzene in glacial acetic acid.

• Reaction Initiation: In a flask protected from light, add a limiting amount of a dilute bromine solution in acetic acid to the anisole/benzene stock solution at a constant temperature (e.g., 25°C). The bromine should be the limiting reagent to ensure competition.

• Reaction Quenching: After a set time (e.g., 5 minutes), quench the reaction by adding an excess of aqueous sodium thiosulfate solution. This will consume any unreacted bromine.

• Extraction: Extract the organic products (bromoanisole isomers and bromobenzene) from the aqueous mixture using dichloromethane.

• Analysis: Inject a sample of the organic layer into a GC-FID. The relative peak areas of the bromoanisole isomers and bromobenzene correspond to the relative amounts of each product formed.

• Causality and Interpretation: A significantly larger combined peak area for the bromoanisole products compared to the bromobenzene peak area demonstrates a faster reaction rate for anisole. This directly confirms the activating, rate-enhancing nature of the methoxy substituent. The ratio of ortho to para bromoanisole also confirms the directing effect.

Caption: Workflow for competitive electrophilic bromination.

Applications in Drug Design and Development

The methoxy group is a ubiquitous and powerful tool in medicinal chemistry, often referred to as a "magic methyl" analogue.[33][34] Its electronic properties are leveraged to fine-tune the characteristics of drug candidates.

• Modulating Potency: The electron-donating nature of the methoxy group can enhance binding to biological targets by modulating the electronics of a pharmacophore.[33] For example, it can increase the nucleophilicity of a nearby group, making it a better hydrogen bond acceptor.

• Improving Physicochemical Properties: Strategically placed methoxy groups can block metabolic attack on an adjacent position, improving metabolic stability.[33][35] They can also increase solubility and alter lipophilicity to optimize a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[33][34]

• Conformational Control: While primarily an electronic discussion, the steric bulk of methoxy/ethoxy groups can influence the preferred conformation of a molecule, which can be critical for locking in a bioactive shape for optimal target engagement.[36]

The ethoxy group is used similarly but provides a greater increase in lipophilicity and steric bulk, offering a slightly different handle for optimization. The choice between methoxy and ethoxy allows for a nuanced tuning of a lead compound's properties.[37]

Conclusion

The methoxy and ethoxy substituents, while simple in structure, exert a complex and powerful influence on the phenyl ring. Their behavior is governed by a well-understood but elegant competition between a weak inductive withdrawal and a dominant resonance donation. This duality makes them activating, ortho, para-directing groups in electrophilic reactions and provides a predictable handle for modulating the acidity of phenols. For the medicinal chemist and researcher, a deep understanding of these principles, quantifiable through Hammett parameters and observable through spectroscopy, is not merely academic—it is an essential prerequisite for the rational design of functional molecules and the development of next-generation therapeutics.

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Navigating the Unseen: A Technical Guide to the Safe Handling and Application of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the safety protocols and handling procedures for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (CAS No. 67191-18-8)[1]. As a substituted aromatic amine, this compound warrants a cautious and informed approach due to the inherent toxicological potential of this chemical class. This document synthesizes established principles for handling aromatic amines with the specific structural attributes of this molecule to provide a framework for its safe utilization in research and development settings. It must be emphasized that while specific toxicological data for this compound is limited, the guidance herein is predicated on a conservative risk assessment based on analogous structures.

Compound Profile and Inferred Hazard Analysis

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is an aromatic amine, a class of organic compounds widely used in the synthesis of pharmaceuticals and other industrial products[2]. The structure incorporates both an aromatic amine moiety and an ether linkage. Aromatic amines, as a class, are known for their potential to be readily absorbed through the skin and can pose significant health risks, including carcinogenicity, mutagenicity, and toxicity to aquatic life[2][3]. The presence of the ether group may influence the compound's solubility and metabolic pathways, but the primary toxicological concern stems from the phenylamine core.

Table 1: Chemical and Physical Properties (Inferred and from similar compounds)

Property	Value/Information	Source
CAS Number	67191-18-8	Guidechem[1]
Molecular Formula	C10H15NO2	Matrix Scientific[1]
Appearance	Likely a liquid or low-melting solid	General knowledge of similar compounds
Solubility	Expected to be soluble in organic solvents	General knowledge of similar compounds

Hazard Identification and Risk Mitigation

Given the limited specific data, a precautionary approach is paramount. The primary hazards associated with aromatic amines include:

• Dermal Absorption: Aromatic amines can be readily absorbed through the skin, making dermal contact a significant route of exposure[3].

• Inhalation Toxicity: Dusts or vapors can be harmful if inhaled.

• Eye Irritation: Direct contact can cause serious eye irritation.

• Ingestion Toxicity: The compound may be harmful if swallowed[4].

• Long-term Effects: Prolonged or repeated exposure to aromatic amines can lead to systemic effects, including potential carcinogenicity.

Engineering Controls: The First Line of Defense

The primary method for mitigating exposure is through robust engineering controls.

• Fume Hood: All handling of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine should be conducted in a certified chemical fume hood to prevent the inhalation of any potential vapors or aerosols[5].

• Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE): A Necessary Barrier

Appropriate PPE is mandatory to prevent direct contact.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential. Always inspect gloves for integrity before use and change them frequently[5].

• Eye Protection: Chemical safety goggles or a face shield are required to protect against splashes[5].

• Body Protection: A lab coat or chemical-resistant apron should be worn to protect against skin contact.

• Respiratory Protection: In situations where engineering controls may not be sufficient to control airborne exposure, a NIOSH-approved respirator may be necessary.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory environment.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents[6]. Containers should be tightly sealed and clearly labeled[6].

• Handling:

  • Avoid the generation of dusts or aerosols.

  • Wash hands thoroughly after handling, even if gloves were worn.

  • Do not eat, drink, or smoke in areas where the chemical is handled.

  • Remove and wash contaminated clothing before reuse[5].

Emergency Procedures: Preparedness is Key

Develop and practice emergency response plans for potential exposure or spills[6].

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill Response: In the event of a spill, evacuate the area. Wearing full PPE, including respiratory protection, contain and clean up the spill using an inert absorbent material. Place the waste in a sealed, labeled container for proper disposal.

Experimental Workflow: A Practical Application

The following is a generalized, hypothetical protocol for a small-scale reaction involving 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. The causality behind each step is explained to reinforce safe practices.

Step-by-Step Methodology

• Preparation:

  • Action: Don all required PPE (gloves, goggles, lab coat).

  • Reasoning: To prevent any direct contact with the chemical.

  • Action: Set up the reaction apparatus within a certified chemical fume hood.

  • Reasoning: To contain any potential vapors or aerosols.

• Reagent Handling:

  • Action: Carefully measure the required amount of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine using a clean, designated syringe or pipette.

  • Reasoning: To ensure accuracy and minimize the risk of spills.

  • Action: Slowly add the amine to the reaction vessel.

  • Reasoning: To control the reaction rate and prevent splashing.

• Reaction Monitoring:

  • Action: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, LC-MS).

  • Reasoning: To ensure the reaction is proceeding as expected and to identify any potential hazards.

• Work-up and Purification:

  • Action: Quench the reaction carefully, being mindful of any potential exotherms.

  • Reasoning: To neutralize any reactive species and ensure the safe handling of the reaction mixture.

  • Action: Perform extraction and purification steps within the fume hood.

  • Reasoning: To maintain containment during all handling procedures.

• Waste Disposal:

  • Action: Dispose of all waste, including empty containers and contaminated materials, in accordance with local, state, and federal regulations for hazardous chemical waste.

  • Reasoning: To prevent environmental contamination and ensure regulatory compliance.

Visualizing Safe Practices

Diagram 1: Safe Handling Workflow

Caption: A workflow diagram illustrating the key stages of safe handling.

Diagram 2: Experimental Protocol Flow

Caption: A flowchart detailing the steps of a typical experimental protocol.

Conclusion

While 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine may be a valuable compound in research and development, its structural classification as an aromatic amine necessitates a high degree of caution. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and adhering to strict handling and emergency protocols, researchers can mitigate the potential risks associated with this compound. The principles and procedures outlined in this guide are designed to foster a culture of safety and ensure the well-being of all laboratory personnel.

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023).
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (n.d.).
• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine 67191-18-8. (n.d.). Guidechem.
• What are the Health and Safety Guidelines for Using Amines? (n.d.).
• SAFETY DATA SHEET 4-Methoxy-2 Methyl Di Phenyl Amine (MMDPA). (2023). Deepak Nitrite.
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• SAFETY DATA SHEET. (2025). Thermo Fisher Scientific.
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• 4-methoxy-N-(1-phenylethyl)aniline. (n.d.). PubChem.
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• 1-[4-(2-Methoxy-ethoxy)-phenyl]-ethylamine. (n.d.). Santa Cruz Biotechnology.
• 4-[2-(Dimethylamino)
• RIFM fragrance ingredient safety assessment, 2-ethoxy-4-[(1-methylethoxy)methyl] phenol, CAS Registry number 96840-56-1. (2024).
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commercial availability of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of Novel Phenylamine Scaffolds

In the intricate tapestry of medicinal chemistry and materials science, the aniline scaffold remains a cornerstone functional group, offering a versatile platform for the synthesis of a myriad of complex molecules. The strategic incorporation of alkoxy substituents onto the phenylamine core can profoundly influence a compound's physicochemical properties, including its lipophilicity, metabolic stability, and target engagement. This guide provides a comprehensive technical overview of a specific ether-substituted aniline, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, with a focus on its commercial availability, inferred physicochemical characteristics, plausible synthetic routes, and its potential utility in research and development. While this particular molecule is not extensively documented in peer-reviewed literature, its commercial availability suggests its role as a valuable building block for discovery programs. This guide, therefore, synthesizes information from supplier data, analogous chemical structures, and established synthetic methodologies to provide a foundational understanding for researchers looking to incorporate this unique moiety into their work.

Chemical Identity and Commercial Availability

1.1. Core Compound Specifications

The subject of this guide is the aromatic amine, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. Its fundamental identifiers are crucial for accurate sourcing and experimental design.

Property	Value	Source
Chemical Name	4-(2-Methoxy-1-methyl-ethoxy)-phenylamine	-
CAS Number	67191-18-8	[1]
Molecular Formula	C₁₀H₁₅NO₂	[1]
Molecular Weight	181.23 g/mol	-
Predicted Boiling Point	301.6 ± 22.0 °C	[1]

1.2. Commercial Sourcing

Our investigation has confirmed that 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is commercially available, positioning it as a readily accessible building block for synthetic campaigns.

Identified Supplier:

• Matrix Scientific , located in Columbia, SC, lists this compound in their catalog.[1] As an established supplier of fine chemicals for research and development, their listing provides a direct avenue for procurement.

Researchers are advised to contact the supplier directly to obtain a certificate of analysis (CoA) for lot-specific purity and to request a Safety Data Sheet (SDS) for detailed handling and safety information.

Physicochemical and Toxicological Profile: An Inferential Analysis

Due to the limited publicly available experimental data for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, we can infer its likely properties and hazards based on the known characteristics of structurally similar alkoxy-substituted anilines.

2.1. Predicted Physicochemical Properties

The introduction of the 2-methoxy-1-methyl-ethoxy group is expected to significantly influence the molecule's properties compared to unsubstituted aniline.

• Solubility: The ether linkage and the overall increase in hydrocarbon content would likely decrease water solubility while enhancing solubility in common organic solvents such as dichloromethane, ethyl acetate, and methanol.

• Lipophilicity (LogP): The alkoxy substituent will increase the lipophilicity of the molecule. This is a critical parameter in drug design, affecting membrane permeability and off-target interactions.

• Basicity: The amino group's basicity is expected to be comparable to other p-alkoxy anilines, making it a suitable nucleophile in various organic reactions.

2.2. Inferred Toxicological and Safety Profile

While a specific Safety Data Sheet (SDS) for CAS number 67191-18-8 was not found, the hazard profile of analogous compounds provides a strong basis for safe handling protocols. For instance, the SDS for 4-Bromo-2-(2-methoxyethoxy)-phenylamine from Matrix Scientific indicates that such compounds may be irritants and harmful if ingested or inhaled.[2] General GHS classifications for related methoxy-methyl-phenylanilines include warnings for being harmful if swallowed, causing skin irritation, and causing serious eye irritation.[1]

Recommended Handling and Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[2][3]

• Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors or dust.[2]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[2]

• First Aid:

  • Eyes: In case of contact, immediately flush with plenty of water for at least 15 minutes and seek medical attention.[3]

  • Skin: Wash off immediately with soap and plenty of water.[3]

  • Ingestion: If swallowed, do not induce vomiting. Seek immediate medical attention.[3]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[3]

Synthetic Pathways: A Roadmap to Alkoxy-Substituted Phenylamines

3.1. Proposed Retrosynthetic Analysis

A plausible retrosynthetic pathway is outlined below, breaking down the target molecule into readily available starting materials.

Caption: Retrosynthetic analysis of the target molecule.

3.2. Key Synthetic Transformations

Two primary synthetic strategies can be envisioned for the preparation of this compound.

Strategy 1: Etherification of a Nitrophenol Followed by Reduction

This is a robust and commonly employed method for the synthesis of alkoxy-substituted anilines.

• Williamson Ether Synthesis: This classic reaction involves the deprotonation of a phenol to form a phenoxide, which then acts as a nucleophile to displace a leaving group on an alkyl electrophile.[4] In this case, 4-nitrophenol would be treated with a suitable base (e.g., sodium hydride or potassium carbonate) to form the corresponding phenoxide. This is then reacted with a 2-methoxy-1-methylethyl halide (e.g., bromide or chloride) or a sulfonate ester (e.g., tosylate or mesylate) to form the ether linkage.

• Reduction of the Nitro Group: The resulting nitro-aromatic compound can be reduced to the corresponding aniline using a variety of established methods. Common reducing agents include:

  • Catalytic hydrogenation (e.g., H₂ over Pd/C).

  • Metal-acid combinations (e.g., Sn/HCl or Fe/HCl).

  • Sodium borohydride in the presence of a catalyst.

Strategy 2: Direct Etherification of p-Aminophenol

While seemingly more direct, this approach can be complicated by the nucleophilicity of the amine group, which can compete in the alkylation reaction. Protection of the amine group (e.g., as an acetamide) may be necessary prior to the Williamson ether synthesis, followed by a deprotection step.

3.3. Illustrative Experimental Workflow (Strategy 1)

The following workflow provides a conceptual, step-by-step methodology based on established organic chemistry principles.

Caption: Conceptual workflow for the synthesis of the target compound.

Potential Applications in Drug Discovery and Materials Science

Alkoxy-substituted anilines are prevalent motifs in a wide range of biologically active molecules and functional materials. While specific applications for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine are not yet reported, its structural features suggest potential utility in several areas.

4.1. Medicinal Chemistry

• Scaffold for Lead Optimization: The aniline moiety serves as a key pharmacophore in numerous drug classes, including kinase inhibitors, GPCR ligands, and enzyme inhibitors. The unique 2-methoxy-1-methyl-ethoxy substituent can be used to probe structure-activity relationships (SAR), potentially improving potency, selectivity, or pharmacokinetic properties. The ether linkage can act as a hydrogen bond acceptor and its conformation can influence the overall shape of the molecule, impacting its binding to a biological target.

• Bioisosteric Replacement: In drug design, the modification of existing lead compounds is a common strategy. This molecule could be used as a bioisosteric replacement for other alkoxy or even alkylamino groups to fine-tune the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a drug candidate.

4.2. Materials Science

• Monomer for Polymer Synthesis: Aniline derivatives are precursors to polyaniline, a class of conducting polymers. The introduction of the flexible and polar 2-methoxy-1-methyl-ethoxy side chain could be used to modify the solubility, processability, and electronic properties of the resulting polymer.

• Precursor for Dyes and Pigments: The aniline core is fundamental to many azo dyes. Derivatization of this compound could lead to novel colorants with specific solubility and light-fastness properties.

Conclusion and Future Outlook

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine represents a commercially available yet under-explored chemical entity. Its unique substitution pattern offers intriguing possibilities for researchers in both medicinal chemistry and materials science. This guide has provided a foundational understanding of its identity, commercial availability, and inferred properties, along with a logical framework for its synthesis. As with any novel building block, the true potential of this compound will be unlocked through its incorporation into discovery programs and the subsequent publication of its applications and detailed characterization. It is our hope that this technical guide will serve as a valuable resource for scientists and researchers, enabling them to confidently integrate this promising molecule into their future innovations.

References

• Matrix Scientific. [Link to a representative SDS for a similar compound, e.g., 4-Bromo-2-(2-methoxyethoxy)-phenylamine].

• PubChem. 4-methoxy-2-methyl-N-phenylaniline. [Link]

• Fisher Scientific.

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

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Protocols & Analytical Methods

Synthesis of Novel Derivatives from 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: A Guide for Researchers

Introduction: Unlocking the Potential of a Versatile Scaffolding Molecule

In the landscape of modern medicinal chemistry and materials science, the development of novel molecular entities with tailored properties is paramount. Substituted anilines are a cornerstone of this endeavor, serving as versatile precursors for a vast array of functional molecules, including pharmaceuticals, agrochemicals, and dyes.[1] This guide focuses on a particularly interesting, yet underexplored, starting material: 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine .

The unique structural feature of this compound is the branched, oxygen-rich alkoxy substituent at the para-position of the aniline ring. This group is anticipated to confer specific solubility, metabolic, and conformational properties to its derivatives. The primary aromatic amine functionality serves as a highly versatile reaction handle for a multitude of chemical transformations. This document provides a comprehensive overview of the key synthetic pathways for the derivatization of this aniline, complete with detailed experimental protocols, mechanistic insights, and practical considerations for researchers in drug discovery and chemical development.

Characterization of the Starting Material: 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

A thorough understanding of the starting material is critical for successful and safe experimentation.

Chemical Structure:

Figure 1: Structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Physicochemical Properties:

Property	Value	Source
CAS Number	67191-18-8	[2]
Molecular Formula	C₁₀H₁₅NO₂	[2]
Molecular Weight	181.23 g/mol	[3]
Boiling Point	301.6 ± 22.0 °C (Predicted)	[2]
Density	1.053 ± 0.06 g/cm³ (Predicted)	[3]

Safety and Handling:

According to the Safety Data Sheet (SDS), this compound should be handled with care.[4] Standard laboratory safety protocols, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are mandatory. Work should be conducted in a well-ventilated fume hood. For detailed safety information, consult the full SDS from the supplier.[4]

Core Synthetic Transformations: Derivatization of the Amino Group

The primary amino group of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a nucleophilic center that can readily undergo a variety of chemical reactions. The following sections detail the protocols for the most common and synthetically useful transformations.

N-Acylation: Synthesis of Amide Derivatives

N-acylation is a fundamental reaction for the synthesis of amides, which are prevalent in a wide range of biologically active molecules.[5] This transformation can also serve as a protective strategy for the amino group.[6]

Reaction Principle: The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl carbon of an acylating agent (e.g., acyl chloride or anhydride), leading to the formation of an amide bond.

Figure 2: General workflow for N-acylation.

Detailed Protocol: Acetylation with Acetic Anhydride

This protocol describes a standard procedure for the N-acetylation of an aniline.

• Dissolution: In a 100 mL round-bottom flask, suspend 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq) in deionized water (20 mL).

• Acidification: To the suspension, add concentrated hydrochloric acid (1.1 eq) dropwise with stirring. The aniline salt should dissolve to form a clear solution.

• Reagent Preparation: In a separate beaker, prepare a solution of sodium acetate (1.5 eq) in deionized water (10 mL).

• Reaction: To the stirred solution of the aniline hydrochloride, add acetic anhydride (1.2 eq). Immediately follow with the addition of the sodium acetate solution.

• Precipitation and Isolation: A white precipitate of the N-acetylated product should form. Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake with cold deionized water and dry under vacuum. The product can be further purified by recrystallization from a suitable solvent, such as ethanol/water.

Causality and Experimental Choices:

• Acidification: The initial acidification protonates the aniline, making it soluble in the aqueous medium.

• Sodium Acetate: The addition of sodium acetate, a weak base, deprotonates the anilinium hydrochloride in situ, regenerating the nucleophilic free amine which then reacts with the acetic anhydride. The sodium acetate also neutralizes the acetic acid byproduct of the reaction.

Acylating Agent	Base	Solvent	Typical Yield	Reference
Acetic Anhydride	Sodium Acetate	Water/HCl	85-95%	[5]
Benzoyl Chloride	Pyridine	Dichloromethane	80-90%	[6]
Propionyl Chloride	Triethylamine	Acetonitrile	80-95%	[6]

N-Sulfonylation: Formation of Sulfonamides

Sulfonamides are a critical class of compounds in medicinal chemistry, famously known for their antibacterial properties.[6]

Reaction Principle: The reaction proceeds via the nucleophilic attack of the aniline on the electrophilic sulfur atom of a sulfonyl chloride, typically in the presence of a base to neutralize the HCl byproduct.

Figure 3: General workflow for N-sulfonylation.

Detailed Protocol: Tosylation with p-Toluenesulfonyl Chloride (TsCl)

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq) in pyridine (20 mL). Cool the solution to 0 °C in an ice bath.

• Addition of TsCl: To the cold, stirred solution, add p-toluenesulfonyl chloride (1.1 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up: Pour the reaction mixture into ice-cold 2M HCl (100 mL) with vigorous stirring. A solid precipitate should form.

• Isolation and Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry. The crude product can be purified by recrystallization from ethanol.

Causality and Experimental Choices:

• Pyridine: Pyridine serves as both the solvent and the base to scavenge the HCl generated during the reaction.

• Low Temperature: The initial addition at low temperature helps to control the exothermic reaction.

Diazotization and Subsequent Reactions

Diazotization of primary aromatic amines converts the amino group into a highly versatile diazonium salt intermediate. This intermediate is typically not isolated but is used in situ for a variety of transformations, including Sandmeyer reactions and azo coupling.[7][8]

Reaction Principle: The primary aromatic amine reacts with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0-5 °C) to form an aryldiazonium salt.

Figure 4: Synthetic pathways from diazotization.

Protocol 3A: Sandmeyer Reaction for the Synthesis of an Aryl Halide

The Sandmeyer reaction is a powerful method for introducing a halide or cyanide group onto an aromatic ring.[9]

• Diazotization: In a 250 mL beaker, suspend 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq) in a mixture of concentrated HCl (3.0 eq) and water (20 mL). Cool the suspension to 0-5 °C in an ice bath with vigorous stirring. Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water. Add the sodium nitrite solution dropwise to the cooled aniline suspension, ensuring the temperature remains below 5 °C. Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• Preparation of Copper(I) Chloride: In a separate 250 mL flask, dissolve copper(I) chloride (1.2 eq) in concentrated HCl (15 mL). Cool the solution to 0 °C.

• Sandmeyer Reaction: Slowly add the cold diazonium salt solution to the stirred copper(I) chloride solution. Effervescence (evolution of N₂ gas) should be observed.

• Work-up and Isolation: After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour. Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Protocol 3B: Azo Coupling for the Synthesis of an Azo Dye

Azo coupling reactions are used to synthesize a wide variety of colored compounds.

• Diazotization: Prepare the diazonium salt solution of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine as described in Protocol 3A, step 1.

• Preparation of Coupling Solution: In a separate beaker, dissolve a suitable coupling agent (e.g., 2-naphthol, 1.0 eq) in a 10% aqueous solution of sodium hydroxide. Cool the solution to 0-5 °C in an ice bath.

• Azo Coupling: Slowly add the cold diazonium salt solution to the cold, stirred solution of the coupling agent. A brightly colored precipitate should form immediately.

• Isolation and Purification: Stir the mixture in the ice bath for 30 minutes. Collect the azo dye by vacuum filtration, wash with cold water until the filtrate is neutral, and dry.

Considerations for the Ether Linkage

The 2-methoxy-1-methyl-ethoxy side chain is an alkyl aryl ether. This type of ether linkage is generally stable to a wide range of reaction conditions, including the basic and mildly acidic conditions used in the protocols above. However, it is susceptible to cleavage by strong acids, such as HBr and HI, particularly at elevated temperatures. Therefore, prolonged exposure to harsh acidic conditions should be avoided if the integrity of the ether group is desired.

Conclusion and Future Perspectives

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a promising starting material for the synthesis of a diverse library of novel compounds. The protocols outlined in this guide provide a solid foundation for researchers to begin exploring the derivatization of this molecule. The resulting amides, sulfonamides, aryl halides, and azo dyes can be further elaborated to create complex molecular architectures with potential applications in various fields of chemical and biological sciences. Future work should focus on the systematic evaluation of the biological activities and material properties of these novel derivatives to fully unlock the potential of this versatile building block.

References

• ChemBK. Benzenamine, 4-(2-methoxy-1-methylethoxy)-. [Link]

• University of California, Davis. The Synthesis of Azo Dyes. [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. PMC. [Link]

• An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. University of Kashan. [Link]

• Sandmeyer Reaction. Organic Chemistry Portal. [Link]

• Microwave-assisted rapid and sustainable synthesis of unsymmetrical azo dyes by coupling of nitroarenes with aniline derivatives. PubMed Central. [Link]

• Diazotisation. Organic Chemistry Portal. [Link]

• BIOFOUNT. 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. [Link]

• Direct sulfonylation of anilines mediated by visible light. RSC Publishing. [Link]

• Direct sulfonylation of anilines mediated by visible light. PubMed. [Link]

• Sulfonylation of anilines through photocatalytic activation of N-hydroxymethylphthalimide sulfones. ChemRxiv. [Link]

• Direct sulfonylation of anilines mediated by visible light. ResearchGate. [Link]

• (1S)-1-(3-Ethoxy-4-methoxy-phenyl)-2-methanesulfonyl-ethylamine. PubChem. [Link]

• Catalytic N-Alkylation of Anilines. ResearchGate. [Link]

• Synthesis of sterically hindered 4,5-diarylphenanthrenes via acid-catalyzed bisannulation of benzenediacetaldehydes with alkynes. NIH. [Link]

• Selective Para‐C−H Alkynylation of Aniline Derivatives by Pd/S,O‐Ligand Catalysis. NIH. [Link]

• N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar. [Link]

• (2-methoxy-1-methyl-ethyl)-amine. PubChem. [Link]

• N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. ResearchGate. [Link]

• SYNTHESIS template v2.0 - Review. University of Bath's research portal. [Link]

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Application Notes &amp; Protocols: Strategic Use of Alkoxy-Substituted Phenylamines in the Synthesis of Bioactive Heterocycles

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic implementation of alkoxy-substituted phenylamines, exemplified by structures akin to 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, in the synthesis of medicinally relevant heterocyclic scaffolds. While specific literature on the named compound is not prevalent, this guide extrapolates from established synthetic transformations of structurally related anilines to provide a robust framework for its application.

Introduction: The Versatility of Alkoxy-Phenylamines in Heterocyclic Chemistry

Alkoxy-substituted anilines are privileged building blocks in medicinal chemistry and organic synthesis. The presence of an alkoxy group on the phenyl ring significantly influences the electron density of the aromatic system, thereby modulating its reactivity in cyclization reactions. This electronic effect, coupled with potential steric influences, can be strategically exploited to direct the regioselectivity of ring-forming reactions and to introduce functionalities that are crucial for biological activity.

The hypothetical precursor, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, possesses a flexible and chiral alkoxy substituent. This feature presents unique opportunities for synthesizing novel heterocyclic compounds with potential applications in drug discovery, particularly where specific steric and electronic profiles are desired for optimal target engagement. This guide will focus on established and powerful synthetic methods for constructing key heterocyclic cores, such as quinolines and benzodiazepines, using alkoxy-substituted anilines as a foundational starting material.

Core Synthetic Applications & Protocols

This section details key synthetic strategies where an alkoxy-substituted phenylamine can be employed to generate diverse heterocyclic systems. The protocols provided are generalized and may require optimization for specific substrates.

Synthesis of Substituted Quinolines

Quinolines are a prominent class of nitrogen-containing heterocycles found in numerous natural products and synthetic pharmaceuticals with a wide range of biological activities. Several classical methods can be adapted for the synthesis of quinolines from alkoxy-substituted anilines.

The Skraup synthesis is a robust method for constructing the quinoline ring system by reacting an aniline with glycerol, sulfuric acid, and an oxidizing agent.[1][2] The alkoxy group on the aniline ring will influence the regioselectivity of the cyclization.

Causality Behind Experimental Choices:

• Glycerol and Sulfuric Acid: Dehydration of glycerol by concentrated sulfuric acid in situ generates acrolein, the key electrophile.[2]

• Oxidizing Agent: An oxidizing agent, traditionally nitrobenzene (often the one corresponding to the aniline used), is required to aromatize the initially formed dihydroquinoline intermediate.[2]

• Moderating Agent: Ferrous sulfate is often added to control the highly exothermic nature of the reaction.[2]

Generalized Protocol for Skraup Synthesis:

• Reaction Setup: In a fume hood, cautiously add concentrated sulfuric acid to a mixture of the alkoxy-substituted aniline (1.0 equiv.), glycerol (3.0 equiv.), and the corresponding nitrobenzene (1.2 equiv.).

• Initiation: Gently heat the mixture. The reaction is often vigorous and requires careful temperature control. The addition of ferrous sulfate (catalytic amount) can help to moderate the reaction.

• Reaction Progression: Once the initial exothermic reaction subsides, continue heating the mixture at a reflux temperature for several hours to ensure complete reaction.

• Work-up: Cool the reaction mixture and carefully pour it into a large volume of water. Neutralize the acidic solution with a base (e.g., sodium hydroxide solution) until it is alkaline.

• Extraction and Purification: The crude quinoline derivative can be isolated by steam distillation or solvent extraction. Further purification is typically achieved by column chromatography or recrystallization.

Workflow for Skraup Synthesis:

Caption: Generalized workflow of the Skraup quinoline synthesis.

The Friedländer synthesis provides a straightforward route to substituted quinolines through the condensation of an o-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[1] For an alkoxy-substituted aniline, a preliminary step to introduce an ortho-amino benzaldehyde or acetophenone functionality would be necessary.

Causality Behind Experimental Choices:

• Base or Acid Catalysis: The reaction can be catalyzed by either acid or base, which facilitates the initial aldol-type condensation and subsequent cyclization/dehydration.

• α-Methylene Carbonyl Compound: This reactant provides the C2 and C3 atoms of the resulting quinoline ring.

Generalized Protocol for Friedländer Annulation:

• Reaction Mixture: Combine the o-aminoaryl ketone/aldehyde (derived from the alkoxy-substituted aniline, 1.0 equiv.) and the α-methylene carbonyl compound (1.1 equiv.) in a suitable solvent (e.g., ethanol, toluene).

• Catalyst Addition: Add a catalytic amount of a base (e.g., sodium hydroxide, potassium carbonate) or an acid (e.g., p-toluenesulfonic acid).

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction by TLC until the starting materials are consumed.

• Isolation: Cool the reaction mixture. The product may precipitate upon cooling or after the addition of water.

• Purification: Collect the solid by filtration and purify by recrystallization or column chromatography.

Synthesis of 1,5-Benzodiazepines

1,5-Benzodiazepines are a class of seven-membered heterocyclic compounds with a wide range of pharmacological properties. They are commonly synthesized by the condensation of o-phenylenediamines with ketones or β-dicarbonyl compounds.[3][4][5][6] An alkoxy-substituted aniline would first need to be converted to the corresponding o-phenylenediamine.

Causality Behind Experimental Choices:

• o-Phenylenediamine: This provides the benzene ring and the two nitrogen atoms of the benzodiazepine core.

• Ketone/β-Dicarbonyl: This reactant provides the three-carbon unit that forms the seven-membered ring.

• Catalyst: Various catalysts, including protic acids, Lewis acids, and solid-supported catalysts, can be used to promote the condensation and cyclization.[3][5]

Generalized Protocol for 1,5-Benzodiazepine Synthesis:

• Reactant Preparation: Dissolve the alkoxy-substituted o-phenylenediamine (1.0 equiv.) and the ketone (2.2 equiv., as two molecules are incorporated) or β-dicarbonyl compound (1.0 equiv.) in a suitable solvent (e.g., acetonitrile, ethanol).

• Catalyst Introduction: Add the chosen catalyst (e.g., a catalytic amount of phenylboronic acid, H-MCM-22, or a few drops of acetic acid).[3][5]

• Reaction Execution: Stir the reaction mixture at room temperature or under reflux, monitoring its progress by TLC.

• Product Isolation: Upon completion, the product may be isolated by filtration if it precipitates, or after removal of the solvent under reduced pressure.

• Purification: The crude product is then purified by column chromatography or recrystallization to yield the pure 1,5-benzodiazepine derivative.

Logical Flow for 1,5-Benzodiazepine Synthesis:

Caption: Key steps in the synthesis of 1,5-benzodiazepines.

Data Presentation

The following table summarizes the key features of the discussed synthetic methods for heterocyclic synthesis using alkoxy-substituted anilines.

Reaction	Heterocyclic Product	Key Reactants	Typical Conditions	Advantages	Potential Challenges
Skraup Synthesis	Quinolines	Aniline, Glycerol, Oxidizing Agent	Strong acid, high temperature	One-pot synthesis of the core structure	Harsh conditions, potentially violent reaction, limited substituent tolerance
Friedländer Annulation	Quinolines	o-Aminoaryl aldehyde/ketone, α-Methylene carbonyl	Acid or base catalysis, reflux	Good yields, versatile for substituted quinolines	Requires pre-functionalized aniline
1,5-Benzodiazepine Synthesis	1,5-Benzodiazepines	o-Phenylenediamine, Ketone/β-Dicarbonyl	Catalytic acid/Lewis acid, mild to reflux	Simple procedure, good yields, diverse catalysts available	Requires ortho-diamino functionality

Conclusion and Future Perspectives

Alkoxy-substituted phenylamines are valuable precursors for the synthesis of a wide array of biologically important heterocyclic compounds. Established methodologies such as the Skraup and Friedländer syntheses for quinolines, and condensation reactions for benzodiazepines, provide reliable pathways to these privileged scaffolds. The specific nature of the alkoxy substituent, as in the case of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, offers avenues for fine-tuning the steric and electronic properties of the final products, which can be crucial for optimizing their pharmacological profiles. Future research in this area could focus on developing milder and more regioselective cyclization methods, as well as exploring the utility of these building blocks in multicomponent reactions to rapidly generate libraries of complex heterocycles for drug discovery programs.

References

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• Pharma Guideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

• Majid, S. A., Khanday, W. A., & Tomar, R. (2013). Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. International Journal of Organic Chemistry, 3(2), 125-130. [Link]

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• Patil, S. S., Bhor, M. D., & Bobade, V. D. (2012). Phenylboronic acid catalysed synthesis of 1,5-benzodiazepines via cyclocondensation of o-phenylenediamine and ketones. Journal of Chemical Sciences, 124(6), 1369-1373. [Link]

• Tayde, D. B., Shaikh, S. S., & Vibhute, Y. B. (2011). Synthesis of series of 2-methyl-4-(substituted phenyl)-1,5- benzodiazepines and evaluation of antibacterial activity. Journal of Chemical and Pharmaceutical Research, 3(6), 833-837. [Link]

• Kaur, N., & Kishore, D. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances, 13(5), 3045-3068. [Link]

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Application Notes and Protocols: 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine as a Versatile Building Block in Pharmaceutical Synthesis

Introduction: The Strategic Value of Substituted Phenylamines in Drug Discovery

In the landscape of modern medicinal chemistry, the aniline scaffold remains a cornerstone for the development of novel therapeutics.[1] Its derivatives are integral components of numerous FDA-approved drugs, offering a versatile platform for fine-tuning the pharmacokinetic and pharmacodynamic properties of bioactive molecules.[2] Among these, 4-alkoxy-substituted phenylamines are of particular interest due to their prevalence in kinase inhibitors, a class of drugs that has revolutionized cancer treatment.[3][4][5] The ether linkage at the para-position can significantly influence a molecule's solubility, metabolic stability, and ability to form key hydrogen bonds with target proteins.[2]

This document provides a comprehensive guide to the synthesis, characterization, and application of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine , a promising building block for the next generation of targeted therapies. We will explore its synthesis via a robust and scalable protocol, detail its analytical characterization, and demonstrate its utility in the conceptual design and synthesis of a potent kinase inhibitor. These notes are intended for researchers, scientists, and drug development professionals seeking to leverage novel structural motifs to address unmet medical needs.

Physicochemical Properties of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

A thorough understanding of the physicochemical properties of a building block is paramount for its effective utilization in multi-step syntheses and for predicting its influence on the properties of the final drug candidate.

Property	Value	Source
Molecular Formula	C10H15NO2	Calculated
Molecular Weight	181.23 g/mol	Calculated
Appearance	Off-white to pale yellow solid (predicted)	-
Boiling Point	~301.6 °C (Predicted)	Guidechem
Solubility	Soluble in methanol, ethanol, DMSO, and chlorinated solvents (predicted)	-
pKa (of aniline)	~5 (Predicted, typical for parasubstituted anilines)	-

Synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: A Modified Williamson Ether Synthesis Approach

The synthesis of the title compound can be efficiently achieved through a Williamson ether synthesis, a reliable and well-established method for forming ether linkages.[6][7] This approach utilizes the readily available and inexpensive starting materials, 4-aminophenol and 1-chloro-2-methoxypropane. The phenolic hydroxyl group of 4-aminophenol is deprotonated by a suitable base to form a nucleophilic phenoxide, which then displaces the chloride from 1-chloro-2-methoxypropane in an SN2 reaction.[7]

Reaction Scheme:

Caption: Synthetic route to 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Detailed Step-by-Step Protocol: Synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-aminophenol (10.91 g, 100 mmol) and anhydrous potassium carbonate (20.73 g, 150 mmol).

• Solvent Addition: Add 100 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

• Addition of Alkyl Halide: While stirring, add 1-chloro-2-methoxypropane (13.03 g, 120 mmol) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 80 °C and maintain this temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a 1:1 mixture of hexane and ethyl acetate as the eluent.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of ice-cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 150 mL).

• Washing: Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the pure 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Application in Pharmaceutical Synthesis: A Building Block for a Hypothetical Kinase Inhibitor

The 4-(phenylamino)pyrimidine scaffold is a well-established pharmacophore in a multitude of kinase inhibitors that function as ATP-competitive inhibitors.[3] The aniline moiety often forms crucial hydrogen bonds in the hinge region of the kinase domain. The 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine building block is an ideal candidate for incorporation into novel kinase inhibitors, where the ether tail can be tailored to occupy hydrophobic pockets and enhance potency and selectivity.[8]

Here, we propose the synthesis of a hypothetical dual Tropomyosin receptor kinase (TRK) and Anaplastic Lymphoma Kinase (ALK) inhibitor, "KinasiBlock-7a" , utilizing our title compound. Dual inhibition of these kinases is a clinically validated strategy in oncology.[9]

Proposed Structure of KinasiBlock-7a:

A 2-phenylamino-4-prolylpyrimidine core structure is selected based on its reported dual TRK/ALK inhibitory activity.[9]

Retrosynthetic Analysis and Synthetic Workflow:

The synthesis of KinasiBlock-7a can be achieved through a convergent route, with the key step being a Buchwald-Hartwig amination to couple the 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine with a suitable pyrimidine core.[10][11]

Caption: Key synthetic step for the proposed kinase inhibitor.

Detailed Step-by-Step Protocol: Synthesis of KinasiBlock-7a

• Reaction Setup: To a dry Schlenk tube, add 2-chloro-4-prolylpyrimidine (hypothetical intermediate, 1.0 mmol), 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.1 mmol), palladium(II) acetate (0.02 mmol), and a suitable phosphine ligand (e.g., Xantphos, 0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Solvent and Base Addition: Add anhydrous toluene (10 mL) and sodium tert-butoxide (1.4 mmol) to the Schlenk tube.

• Reaction Conditions: Seal the tube and heat the reaction mixture to 100 °C for 8-12 hours. Monitor the reaction by LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the mixture with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: After filtration and concentration, purify the crude product by preparative HPLC to yield KinasiBlock-7a.

Analytical Characterization Protocols

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized building block and the final drug candidate.[12]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for determining the purity of pharmaceutical compounds.[13][14]

Protocol:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy provides detailed information about the molecular structure.[12][15][16]

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6).[12]

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• ¹H NMR:

  • Acquire a standard proton spectrum.

  • Expected signals for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: aromatic protons, methoxy protons, methyl protons, and protons of the ethoxy bridge.

• ¹³C NMR:

  • Acquire a proton-decoupled carbon spectrum.

  • Expected signals will correspond to all unique carbon atoms in the molecule.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry is used to determine the molecular weight of the synthesized compounds.[17][18]

Protocol:

• Instrumentation: An electrospray ionization mass spectrometer (ESI-MS).

• Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the compound in methanol or acetonitrile.[12]

• Ionization Mode: Positive ion mode is typically used for aniline derivatives to observe the [M+H]⁺ ion.

• Data Acquisition: Infuse the sample directly into the ESI source and acquire the mass spectrum over a relevant m/z range.

Conclusion and Future Perspectives

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine represents a valuable and versatile building block for the synthesis of novel pharmaceutical agents, particularly in the realm of kinase inhibitors. The synthetic and analytical protocols detailed herein provide a solid foundation for its utilization in drug discovery programs. The strategic incorporation of this moiety can lead to the development of drug candidates with improved physicochemical and pharmacological properties. Future work should focus on exploring the synthesis of a broader range of derivatives and evaluating their biological activity in relevant assays.

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• PrepChem.com. (n.d.). Preparation of 4-aminophenol. Retrieved from [Link]

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• Chemguide. (n.d.). the preparation of phenylamine (aniline). Retrieved from [Link]

• Google Patents. (n.d.). EP3702347A1 - Processes for the preparation of (s)-1-(3-ethoxy-4- methoxyphenyl)-2-methanesulfonylethylamine.

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and Structure-Activity Relationships of 4-alkynyloxy Phenyl Sulfanyl, Sulfinyl, and Sulfonyl Alkyl Hydroxamates as Tumor Necrosis Factor-Alpha Converting Enzyme and Matrix Metalloproteinase Inhibitors. Retrieved from [Link]

• LCGC International. (n.d.). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. Retrieved from [Link]

• MDPI. (n.d.). Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. Retrieved from [Link]

• Journal of Materials and Environmental Science. (n.d.). Evaluation by NMR spectroscopy and global descriptors of the para substituents of aniline by the DFT method. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra of aniline with different ionization methods. Retrieved from [Link]

• ACS Publications. (n.d.). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. Retrieved from [Link]

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• PubMed. (n.d.). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Retrieved from [Link]

• MDPI. (n.d.). N,N-dimethylaniline and 2-Methoxy-5-((phenylamino)methyl)phenol. Retrieved from [Link]

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• Cresset Group. (2024). Aniline replacement in drug-like compounds. Retrieved from [Link]

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• ACS Publications. (n.d.). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Retrieved from [Link]

• Organic Syntheses. (n.d.). preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Waters Corporation. (n.d.). The Analysis of Primary Aromatic Amines in Ink Using the ACQUITY UPLC H-Class System with the SQ Detector 2 and MassLynx Software. Retrieved from [Link]

• PubMed. (n.d.). Mass spectra of aniline glucuronides. Retrieved from [Link]

• ResearchGate. (2025). Discovery of Novel 2-Substituted Aniline Pyrimidine Based Derivatives as Potent Mer/c-Met Dual Inhibitors with Improvement Bioavailability. Retrieved from [Link]

• PubMed. (2021). Discovery of novel 2-phenylamino-4-prolylpyrimidine derivatives as TRK/ALK dual inhibitors with promising antitumor effects. Retrieved from [Link]

• Google Patents. (n.d.). WO2009128088A2 - Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin.

• PubMed. (n.d.). Optimization of 4-phenylamino-3-quinolinecarbonitriles as Potent Inhibitors of Src Kinase Activity. Retrieved from [Link]

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N-Alkylation Reactions of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: A Guide for Synthetic and Medicinal Chemists

An Application Note and Protocol Guide

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a detailed exploration of the N-alkylation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a substituted aniline with potential applications in pharmaceutical and materials science. N-alkylation is a fundamental synthetic transformation used to modulate the physicochemical and biological properties of aniline derivatives, such as basicity, lipophilicity, and receptor-binding affinity.[1] We present an in-depth analysis of two primary N-alkylation strategies: direct alkylation via SN2 reaction with alkyl halides and reductive amination with carbonyl compounds. This document furnishes researchers, scientists, and drug development professionals with detailed, field-proven protocols, mechanistic insights, characterization guidelines, and troubleshooting advice to facilitate the successful synthesis and application of novel N-alkylated derivatives.

Introduction and Strategic Overview

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is an aromatic amine featuring a sterically notable ether linkage at the para position. The primary amino group serves as a key handle for synthetic modification. The N-alkylation of this scaffold is a critical step in generating derivatives with tailored properties for drug discovery and other applications. The choice of alkylation strategy is paramount and depends on factors like the desired degree of substitution (mono- vs. di-alkylation), the nature of the alkylating agent, and functional group tolerance.

This guide focuses on two robust and widely applicable methods:

• Direct Alkylation with Alkyl Halides: A classic SN2 approach suitable for introducing simple alkyl groups. Its primary challenges are controlling over-alkylation and the relatively harsh conditions sometimes required.[2][3]

• Reductive Amination: A versatile and often higher-yielding one-pot reaction with aldehydes or ketones. It is generally milder and provides excellent control for mono-alkylation, making it a preferred method in modern organic synthesis.[4][5]

Physicochemical Properties of Starting Material

Understanding the substrate is the first step in successful reaction design.

Property	Value (Estimated)	Significance in N-Alkylation
Molecular Formula	C10H15NO2	Baseline for mass spectrometry.
Molecular Weight	181.23 g/mol	Required for calculating molar equivalents.
Appearance	Likely a liquid or low-melting solid	Affects handling and measurement (mass vs. volume).
pKa (of conjugate acid)	~4.5 - 5.0	The moderate basicity of the aniline nitrogen allows it to act as a nucleophile. Reaction conditions (e.g., presence of a stronger base) must be managed to ensure the amine remains deprotonated and reactive.[1]
Steric Hindrance	Moderate hindrance from the ortho-hydrogens and the para-substituent.	The bulky para-group does not directly shield the nitrogen but can influence solvent shell organization, potentially affecting reaction kinetics compared to unsubstituted aniline.

Note: Experimental data for this specific compound is sparse; values are estimated based on structurally similar anilines like 4-methoxyaniline.

Method 1: Direct N-Alkylation with Alkyl Halides

This method proceeds via a direct bimolecular nucleophilic substitution (SN2) mechanism where the aniline nitrogen attacks the electrophilic carbon of an alkyl halide.[3] A key requirement is the inclusion of a base to neutralize the hydrogen halide (HX) byproduct, which would otherwise protonate the starting aniline and render it non-nucleophilic.

Mechanistic Rationale

The primary amine is a moderate nucleophile. The reaction with an alkyl halide (R-X) forms an ammonium salt intermediate. A base is required to deprotonate this intermediate and regenerate a neutral secondary amine. The resulting secondary amine is often more nucleophilic than the starting primary amine, creating a high probability of a second alkylation event to yield a tertiary amine.

Caption: General mechanism for direct N-alkylation of anilines.

Protocol: Synthesis of N-Ethyl-4-(2-methoxy-1-methyl-ethoxy)-phenylamine

Reagents & Materials

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Iodoethane (or Bromoethane)

Potassium Carbonate (K2CO3), anhydrous

Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

Round-bottom flask, reflux condenser, magnetic stirrer

Ethyl acetate, saturated NaCl solution (brine), water

Anhydrous Magnesium Sulfate (MgSO4)

Rotary evaporator, Silica gel for column chromatography

Step-by-Step Procedure:

• Setup: To a 100 mL round-bottom flask, add 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (e.g., 1.0 g, 5.52 mmol).

• Reagent Addition: Add anhydrous potassium carbonate (1.14 g, 8.28 mmol, 1.5 equiv.) and 30 mL of acetonitrile.

• Initiation: Stir the suspension at room temperature for 10 minutes. Add iodoethane (0.53 mL, 6.62 mmol, 1.2 equiv.) dropwise.

  • Causality Note: Using a modest excess of the alkylating agent helps drive the reaction to completion, but a large excess significantly increases the risk of di-alkylation. K2CO3 is a cost-effective, non-nucleophilic base sufficient for this transformation.

• Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 6-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase like 20% ethyl acetate in hexanes. The product spot should be less polar (higher Rf) than the starting aniline.

• Work-up: After the reaction is complete (or has reached a steady state), cool the mixture to room temperature. Filter off the solid K2CO3 and wash the solid with a small amount of ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel. Dilute with 50 mL of ethyl acetate and wash with water (2 x 30 mL) and then with brine (1 x 30 mL).

  • Trustworthiness Note: The aqueous washes remove the inorganic salts and any remaining DMF or acetonitrile, which is crucial for obtaining a clean product after solvent evaporation.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product will likely contain a mix of mono- and di-alkylated products, along with unreacted starting material. Purify via silica gel column chromatography to isolate the desired N-ethyl product.

Method 2: Reductive Amination

Reductive amination is a highly efficient method for forming C-N bonds and is often the preferred strategy for synthesizing secondary amines from primary amines.[6][7] The reaction proceeds in one pot, where the aniline and a carbonyl compound (aldehyde or ketone) first form an imine or enamine intermediate, which is then reduced in situ by a mild reducing agent.

Mechanistic Rationale

The reaction begins with the nucleophilic attack of the aniline on the carbonyl carbon to form a hemiaminal, which then dehydrates to form an iminium ion. A hydride-donating reducing agent, typically a borohydride derivative, then selectively reduces the C=N double bond of the iminium ion to yield the N-alkylated amine.

• Causality Note: Using a mild, acid-tolerant reducing agent like sodium triacetoxyborohydride (STAB) is critical.[5] Unlike stronger reductants like NaBH4, STAB is less likely to reduce the starting aldehyde/ketone before iminium ion formation occurs, leading to higher yields and cleaner reactions.[8]

Caption: Mechanism of reductive amination with an aldehyde.

Protocol: Synthesis of N-benzyl-4-(2-methoxy-1-methyl-ethoxy)-phenylamine

Reagents & Materials

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Benzaldehyde

Sodium Triacetoxyborohydride (STAB), NaBH(OAc)3

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic Acid (optional, catalyst)

Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Saturated sodium bicarbonate (NaHCO3) solution

Anhydrous Magnesium Sulfate (MgSO4)

Standard work-up and purification equipment

Step-by-Step Procedure:

• Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (e.g., 1.0 g, 5.52 mmol) in 30 mL of dichloromethane.

• Carbonyl Addition: Add benzaldehyde (0.56 mL, 5.52 mmol, 1.0 equiv.). If the reaction is slow, a catalytic amount of acetic acid (1-2 drops) can be added to facilitate iminium formation.

• Stirring: Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Reducing Agent: Add sodium triacetoxyborohydride (1.75 g, 8.28 mmol, 1.5 equiv.) portion-wise over 10 minutes.

  • Causality Note: Adding STAB in portions helps to control any potential exotherm. STAB is moisture-sensitive, hence the need for a dry flask and nitrogen atmosphere.

• Reaction: Stir the reaction at room temperature for 4-8 hours, or until TLC analysis shows complete consumption of the starting material.

• Quenching: Carefully quench the reaction by the slow addition of 20 mL of saturated NaHCO3 solution. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with brine (1 x 30 mL), dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: The crude product is typically much cleaner than that from direct alkylation. If necessary, purify by silica gel column chromatography to yield the pure N-benzyl product.

Experimental Workflow and Data Characterization

A robust experimental workflow ensures reproducibility and validates the identity and purity of the synthesized compounds.

Caption: A self-validating workflow for synthesis and analysis.

Characterization of N-Alkylated Products

Confirming the structure of the final product is a non-negotiable step.

Technique	Expected Observations for Successful N-Alkylation
1H NMR	- Disappearance of the broad Ar-NH2 signal (typically ~3.5-4.5 ppm). - Appearance of a new signal for the N-H of a secondary amine (if mono-alkylated). - Appearance of new signals corresponding to the protons of the newly introduced alkyl group (e.g., a quartet and triplet for an N-ethyl group).[9]
13C NMR	- Shift of the aromatic carbon attached to the nitrogen (C-N). - Appearance of new signals for the carbons of the new alkyl group.[10]
Mass Spec (MS)	- The molecular ion peak (M+) will correspond to the calculated mass of the N-alkylated product.
FT-IR	- Disappearance or reduction of the N-H stretching bands of the primary amine (~3300-3500 cm-1). - Appearance of a single N-H stretch for a secondary amine (~3300-3400 cm-1).

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	- Insufficiently reactive alkyl halide (e.g., R-Cl). - Incomplete imine formation in reductive amination. - Deactivated amine (protonated). - Poor quality or wet reagents/solvents.	- Switch to a more reactive halide (R-I > R-Br > R-Cl). Add a catalytic amount of NaI. - Add a catalytic amount of acid (e.g., AcOH) or use a Dean-Stark trap to remove water. - Ensure sufficient base is present (direct alkylation). - Use freshly dried solvents and high-purity reagents.
Significant Over-alkylation	- Amine is too nucleophilic. - Reaction run for too long or at too high a temperature. - Large excess of alkylating agent used.	- Use reductive amination, which is self-limiting for mono-alkylation. - Carefully monitor the reaction by TLC and stop it once the starting material is consumed. - Use closer to a 1:1 stoichiometry of amine to alkylating agent.
Complex/Messy Reaction Mixture	- Side reactions due to high temperatures. - Degradation of starting material or product. - Reductant reduced the carbonyl directly (reductive amination).	- Lower the reaction temperature. - Ensure the reaction is run under an inert atmosphere if substrates are air-sensitive. - Use a milder reductant (STAB is ideal). Ensure the imine is pre-formed before adding the reductant.

Conclusion

The N-alkylation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a readily achievable transformation that opens the door to a wide range of novel derivatives. Direct alkylation with alkyl halides offers a straightforward route but requires careful control to mitigate over-alkylation. For greater control, higher yields, and broader substrate scope, reductive amination stands out as the superior methodology. By understanding the mechanistic principles behind these reactions and adhering to the robust protocols and validation workflows detailed in this guide, researchers can confidently and efficiently synthesize target molecules for advancement in drug discovery and chemical science.

References

• TSI Journals. (n.d.). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. Retrieved from [Link]

• N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. (2022). Royal Society of Chemistry. Retrieved from [Link]

• American Chemical Society. (n.d.). N alkylation at sp3 Carbon Reagent Guide. Retrieved from [Link]

• Baran, P. S., et al. (2021). Synthesis of N-Alkyl Anilines from Arenes via Iron-Promoted Aromatic C–H Amination. Organic Letters. Retrieved from [Link]

• Semantic Scholar. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Retrieved from [Link]

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• Google Patents. (1933). Method of separating alkyl anilines.

• American Chemical Society Publications. (n.d.). Direct, One-Pot Reductive Alkylation of Anilines with Functionalized Acetals Mediated by Triethylsilane and TFA. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). NMR Spectra of Anilines. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Organic & Biomolecular Chemistry. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• PubMed. (2024). Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation. Retrieved from [Link]

• Rojas, J. (2024). Substitution, Reductive Amination, and Gabriel Synthesis! [Video]. YouTube. Retrieved from [Link]

• OC Lectures. (2020). Alkylation of Amines, Part 1: with Alkyl Halides [Video]. YouTube. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Novel Amides via Acylation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Abstract

This document provides a comprehensive technical guide for the N-acylation of the aromatic amine, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. The formation of the amide bond is a cornerstone of medicinal chemistry, integral to the synthesis of a vast array of pharmaceutical compounds.[1][2] This guide details the underlying chemical principles, offers two robust protocols using common acylating agents, and provides in-depth methodologies for reaction monitoring, product purification, and structural characterization. The protocols are designed for researchers, scientists, and drug development professionals, emphasizing experimental causality, safety, and validation to ensure reliable and reproducible outcomes.

Introduction and Scientific Principles

Aromatic amines are critical intermediates in the synthesis of pharmaceuticals.[2] The acylation of these amines to form stable amide bonds is a fundamental transformation used to introduce diverse functional groups, modify pharmacokinetic properties, and build complex molecular architectures.[1] The starting material, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, possesses a primary aromatic amine that serves as a potent nucleophile. The ether linkage on the phenyl ring is generally stable under standard acylation conditions and can influence the compound's solubility and biological activity.

The Mechanism of N-Acylation

The acylation of primary and secondary amines with acyl halides or acid anhydrides proceeds through a nucleophilic addition-elimination mechanism.[3][4] The reaction is initiated by the attack of the lone pair of electrons on the amine's nitrogen atom on the electrophilic carbonyl carbon of the acylating agent.[3] This forms a transient tetrahedral intermediate. Subsequently, the intermediate collapses, eliminating a leaving group (a chloride ion from an acyl chloride or a carboxylate ion from an anhydride) and a proton from the nitrogen, yielding the final amide product.[3]

Caption: Nucleophilic Addition-Elimination Mechanism of Amine Acylation.

Selection of Reagents and Conditions

• Acylating Agents: Acyl chlorides and acid anhydrides are the most common acylating agents.[5]

  • Acyl Chlorides (e.g., Acetyl Chloride, Benzoyl Chloride): These are highly reactive and can acylate even weakly nucleophilic amines.[6] The reaction produces hydrogen chloride (HCl) as a byproduct, which must be neutralized by a base to prevent protonation of the starting amine.[4][7]

  • Acid Anhydrides (e.g., Acetic Anhydride): These are less reactive than acyl chlorides, making them suitable for selective acylations.[6] The reaction produces a carboxylic acid byproduct, which also requires a base for neutralization.[8]

• Base: A base, such as pyridine or triethylamine, is crucial. It serves to neutralize the acidic byproduct, thereby preventing the formation of the non-nucleophilic ammonium salt of the starting amine and driving the reaction to completion.[4][8]

• Solvent: The choice of solvent depends on the solubility of the reactants and the reaction temperature. Aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile are commonly used.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Acyl chlorides are corrosive and lachrymatory.

Protocol 1: Acylation using an Acyl Chloride

This protocol describes a general procedure for the acylation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine with an acyl chloride (e.g., acetyl chloride).

Table 1: Materials and Reagents for Protocol 1

Reagent	Molar Mass ( g/mol )	Quantity (Example)	Molar Equivalents
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine	~195.26	1.0 g (5.12 mmol)	1.0
Acyl Chloride (e.g., Acetyl Chloride)	78.50	0.44 mL (6.14 mmol)	1.2
Pyridine	79.10	1.24 mL (15.36 mmol)	3.0
Dichloromethane (DCM), anhydrous	-	25 mL	-
Saturated aq. Sodium Bicarbonate (NaHCO₃)	-	As needed	-
Brine (Saturated aq. NaCl)	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	As needed	-

Step-by-Step Procedure:

• Reactant Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq).

• Solvent and Base Addition: Dissolve the amine in anhydrous DCM (approx. 0.2 M concentration) and add pyridine (3.0 eq). Cool the mixture to 0 °C in an ice bath.

• Acylating Agent Addition: While stirring vigorously at 0 °C, add the acyl chloride (1.2 eq) dropwise via a syringe over 5-10 minutes. Causality Note: Slow, cooled addition is critical to control the exothermic reaction and prevent side product formation.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is fully consumed.[9]

• Quenching and Work-up: Carefully pour the reaction mixture into a separatory funnel containing saturated aqueous NaHCO₃ solution to neutralize excess acid and pyridine.

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or flash column chromatography on silica gel.

Protocol 2: Acylation using an Acid Anhydride

This protocol provides an alternative using a less reactive acid anhydride (e.g., acetic anhydride).

Table 2: Materials and Reagents for Protocol 2

Reagent	Molar Mass ( g/mol )	Quantity (Example)	Molar Equivalents
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine	~195.26	1.0 g (5.12 mmol)	1.0
Acid Anhydride (e.g., Acetic Anhydride)	102.09	0.58 mL (6.14 mmol)	1.2
Triethylamine (TEA)	101.19	2.14 mL (15.36 mmol)	3.0
Dichloromethane (DCM), anhydrous	-	25 mL	-
1 M Hydrochloric Acid (HCl)	-	As needed	-
Saturated aq. Sodium Bicarbonate (NaHCO₃)	-	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	As needed	-

Step-by-Step Procedure:

• Reactant Setup: Dissolve 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq) and triethylamine (3.0 eq) in anhydrous DCM in a round-bottom flask with a magnetic stir bar.

• Acylating Agent Addition: Add the acid anhydride (1.2 eq) dropwise to the stirring solution at room temperature.

• Reaction: Stir the mixture at room temperature for 4-8 hours, or until completion. Causality Note: Longer reaction times may be needed compared to acyl chlorides due to the lower reactivity of the anhydride.

• Monitoring: Monitor the reaction progress via TLC or LC-MS.[9]

• Work-up: Transfer the mixture to a separatory funnel. Wash sequentially with 1 M HCl (to remove excess TEA), saturated aqueous NaHCO₃ (to remove the carboxylic acid byproduct), and brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the resulting crude amide by recrystallization or flash column chromatography.

Workflow and Analysis

A systematic workflow is essential for successful synthesis and validation.

Caption: General experimental workflow for amide synthesis and validation.

Reaction Monitoring

Effective reaction monitoring is key to optimizing yield and minimizing impurities.

• Thin Layer Chromatography (TLC): A rapid and cost-effective method. A suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes) should show the consumption of the starting amine spot and the appearance of a new, typically less polar, product spot.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides definitive confirmation of product formation by detecting the mass-to-charge ratio (m/z) of the desired amide while also tracking the disappearance of the starting material.[9] This is the preferred method for unambiguous monitoring.[9]

Product Characterization

The structure of the purified amide must be confirmed using standard spectroscopic techniques. For the example product, N-(4-(2-methoxy-1-methylethoxy)phenyl)acetamide :

• ¹H NMR Spectroscopy: The proton NMR spectrum is highly informative.[10] Expect to see:

  • A singlet for the amide N-H proton (typically δ 7.5-9.0 ppm).

  • Aromatic protons on the phenyl ring (typically δ 6.8-7.5 ppm).

  • A singlet for the acetyl methyl group (CH₃) around δ 2.1 ppm.[11]

  • Signals corresponding to the 2-methoxy-1-methyl-ethoxy group.

• ¹³C NMR Spectroscopy: Key signals include:

  • The amide carbonyl carbon (C=O) at a characteristic downfield shift (δ 168-172 ppm).[12]

  • Aromatic carbons.

  • The acetyl methyl carbon around δ 24 ppm.

• Mass Spectrometry (MS): Electrospray ionization (ESI) in positive mode should show a prominent peak corresponding to the molecular ion plus a proton [M+H]⁺.

• Infrared (IR) Spectroscopy: Look for characteristic absorption bands:

  • N-H stretch (around 3300 cm⁻¹).

  • A strong C=O (amide I band) stretch (around 1660-1680 cm⁻¹).

Troubleshooting Guide

Table 3: Common Problems and Solutions in Acylation Reactions

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction is incomplete	1. Insufficient reaction time. 2. Deactivated amine (protonated). 3. Low quality/degraded reagents.	1. Allow the reaction to stir for a longer period. Gentle heating may be applied. 2. Ensure sufficient base (2-3 eq.) is used.[8] 3. Use freshly opened or purified reagents and anhydrous solvents.
Low product yield	1. Incomplete reaction. 2. Product loss during work-up/extraction. 3. Side reactions (e.g., O-acylation if phenols are present).	1. See above. 2. Ensure the pH is appropriate during extraction; perform multiple extractions. 3. Use milder conditions (e.g., anhydride instead of acyl chloride at room temperature).
Multiple products observed	1. Over-acylation (formation of di-acylated product, an imide). 2. Reaction with solvent or impurities.	1. This is unlikely with primary amines but can be minimized by using a slight excess of amine instead of the acylating agent.[7] 2. Use high-purity, anhydrous solvents.
Difficulty in purification	Product has similar polarity to starting material or byproducts.	Optimize the eluent system for column chromatography. Consider recrystallization from a different solvent system.

References

• acylation of amines - Mastering Chemistry Help. Available at: [Link]

• Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions. IJCRT.org. Available at: [Link]

• Acylation Mechanism - A Level Chemistry Revision Notes. Save My Exams. Available at: [Link]

• Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Indian Academy of Sciences. Available at: [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]

• Chemical Properties Of Amines Acylation Basicity. BYJU'S. Available at: [Link]

• Chemical Methods for Monitoring Protein Fatty Acylation. Springer Nature Experiments. Available at: [Link]

• Mild and Useful Method for N-Acylation of Amines. Taylor & Francis Online. Available at: [Link]

• Acylation Overview, Mechanism & Agents. Study.com. Available at: [Link]

• Lab 10 N Acetylation - The Acetylation of A Primary Aromatic Amine. Scribd. Available at: [Link]

• Acylating agents. Ace Chemistry. Available at: [Link]

• Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters. Available at: [Link]

• 24.7: Reactions of Amines. Chemistry LibreTexts. Available at: [Link]

• ¹H NMR spectra and structure of synthesized aromatic amides (I, II, III and IV). ResearchGate. Available at: [Link]

• Proton magnetic resonance spectra of some aromatic amines and derived amides. Canadian Journal of Chemistry. Available at: [Link]

• Probing Enzymatic Acetylation Events in Real Time With NMR Spectroscopy: Insights Into Acyl‐Cofactor Dependent p300 Modification of Histone H4. NIH. Available at: [Link]

• Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters. PMC. Available at: [Link]

• Acylation of aromatic amines. Google Patents.

• Acylation of Amines, Part 1: with Acyl Halides. YouTube. Available at: [Link]

• Understanding Chemistry and Unique NMR Characters of Novel Amide and Ester Leflunomide Analogues. MDPI. Available at: [Link]

• Selective N-acetylation of aromatic amines using acetonitrile as acylating agent. ResearchGate. Available at: [Link]

• An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. PMC - NIH. Available at: [Link]

• The Role of Aromatic Amine Intermediates in Pharmaceutical Synthesis. Available at: [Link]

• 1 H NMR Spectrum of Amide Compounds. University Chemistry. Available at: [Link]

• Detection of Amide and Aromatic Proton Resonances of Human Brain Metabolites Using Localized Correlated Spectroscopy Combined with Two Different Water Suppression Schemes. PubMed Central. Available at: [Link]

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The Strategic Role of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in Advanced Dye Synthesis: A Technical Guide

Introduction: Unveiling a Versatile Dye Intermediate

In the intricate world of synthetic dyes, the quest for novel chromophores with enhanced properties is perpetual. 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine emerges as a key aromatic amine intermediate, offering a unique structural motif for the synthesis of high-performance azo dyes. Its distinct ether linkage introduces functionalities that significantly influence the final dye's color, solubility, and fastness properties. This technical guide provides an in-depth exploration of the role of this compound in dye synthesis, complete with detailed protocols and an analysis of the structure-property relationships that govern its applications. This document is intended for researchers, scientists, and professionals in the fields of dye chemistry and materials science, providing both theoretical insights and practical methodologies.

The core utility of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine lies in its primary aromatic amine group, which is readily converted into a diazonium salt. This highly reactive species is the cornerstone of azo dye synthesis, enabling the formation of the characteristic azo (-N=N-) chromophore through coupling with a variety of electron-rich aromatic compounds.[1] The substituents on the phenyl ring, in this case, the -(2-Methoxy-1-methyl-ethoxy) group, play a crucial role in modulating the electronic properties of the aromatic system and, consequently, the spectroscopic characteristics of the resulting dye.[2][3][4]

The Causality of Molecular Design: Why This Specific Phenylamine?

The selection of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine as a diazo component is a deliberate choice driven by the predictable and advantageous effects of its substituent on the final dye molecule.

• Bathochromic Shift and Color Deepening: The alkoxy group (-OR) is an electron-donating group. Its presence on the phenyl ring increases the electron density of the aromatic system, which in turn affects the energy levels of the molecular orbitals. This often leads to a bathochromic shift, or a shift of the maximum absorption wavelength (λmax) to a longer wavelength, resulting in deeper and more intense colors.[3] The introduction of a methoxy group, for instance, has been shown to produce a red shift in the visible absorption spectrum of azo dyes.[3]

• Enhanced Solubility: The ether linkage and the additional methyl and methoxy functionalities within the substituent introduce a degree of flexibility and polarity that can improve the solubility of the resulting dye in various solvents and polymer matrices. This is a critical factor for the application of disperse dyes in dyeing synthetic fibers like polyester and nylon.[2]

Core Synthetic Workflow: From Phenylamine to Azo Dye

The synthesis of an azo dye using 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine follows a well-established two-step process: diazotization followed by azo coupling.[1][5]

Caption: General workflow for the synthesis of an azo dye.

Protocol 1: Diazotization of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

This protocol is adapted from established methods for the diazotization of aromatic amines.[5][6]

Materials:

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Urea

• Distilled Water

• Ice

Procedure:

• In a beaker, dissolve a specific molar equivalent of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in a mixture of concentrated acid and water. The amount of acid should be in molar excess to ensure complete salt formation and to maintain a low pH.

• Cool the mixture to 0-5°C in an ice-salt bath with constant stirring. It is crucial to maintain this low temperature to prevent the decomposition of the diazonium salt.

• Prepare a solution of sodium nitrite in cold distilled water.

• Add the sodium nitrite solution dropwise to the cold amine solution. The rate of addition should be slow enough to keep the temperature below 5°C.

• After the complete addition of the sodium nitrite solution, continue stirring the mixture at 0-5°C for an additional 30 minutes to ensure the diazotization is complete.

• The presence of excess nitrous acid can be tested for using starch-iodide paper (a blue-black color indicates excess nitrous acid). If present, a small amount of urea can be added to decompose the excess nitrous acid.

• The resulting clear solution of the diazonium salt should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling with a Naphthol Derivative

This protocol outlines the coupling of the prepared diazonium salt with a generic naphthol derivative as the coupling component. The choice of the coupling component will determine the final color of the dye.[1][5]

Materials:

• Diazonium salt solution from Protocol 1

• A Naphthol derivative (e.g., 2-naphthol, H-acid)

• Sodium Hydroxide (NaOH) or Sodium Acetate (CH₃COONa) solution

• Distilled Water

• Ice

Procedure:

• In a separate beaker, dissolve the chosen naphthol derivative in a dilute aqueous solution of sodium hydroxide. The alkaline conditions are necessary to activate the naphthol for the electrophilic substitution reaction.

• Cool this solution to 0-5°C in an ice bath.

• Slowly add the cold diazonium salt solution to the cold solution of the coupling component with vigorous stirring.

• The coupling reaction is usually instantaneous, indicated by the formation of a brightly colored precipitate.

• Maintain the low temperature and continue stirring for another 30-60 minutes to ensure the completion of the reaction.

• The pH of the reaction mixture may need to be adjusted to optimize the coupling reaction. For phenols, a slightly alkaline pH is generally preferred.[5]

• The precipitated azo dye is then collected by vacuum filtration, washed with cold water to remove any unreacted starting materials and salts, and then dried.

• Further purification can be achieved by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture.[6]

Characterization and Spectroscopic Properties

The synthesized dye should be characterized to confirm its structure and evaluate its properties.

Analytical Technique	Purpose	Expected Observations
Thin Layer Chromatography (TLC)	To check the purity of the synthesized dye.	A single spot indicates a pure compound.
¹H NMR Spectroscopy	To confirm the chemical structure of the dye.	The spectrum should show characteristic peaks for the aromatic protons, the azo linkage, and the protons of the substituent groups.
UV-Visible Spectroscopy	To determine the maximum absorption wavelength (λmax) and the molar extinction coefficient (ε).	The λmax will be in the visible region, and its value will indicate the color of the dye. The molar extinction coefficient provides a measure of the dye's tinctorial strength.[6]
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the dye molecule.	Characteristic absorption bands for the azo group (-N=N-), aromatic C-H, and the ether linkage (C-O-C) should be observed.

The spectroscopic properties of the resulting dye will be influenced by the solvent polarity, a phenomenon known as solvatochromism.[2][4] Generally, an increase in solvent polarity can cause a bathochromic or hypsochromic shift in the λmax depending on the electronic nature of the dye molecule.[2]

Structure-Property Relationship Visualization

The electronic effects of the substituents on the diazo and coupling components are pivotal in determining the final color of the azo dye.

Caption: Influence of substituents on azo dye properties.

Conclusion and Future Outlook

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine stands as a promising intermediate in the synthesis of novel azo dyes. Its unique substituent offers a strategic avenue to fine-tune the color, solubility, and fastness properties of the final products. The protocols detailed in this guide provide a solid foundation for researchers to explore the synthesis and application of dyes derived from this versatile compound. Future research could focus on synthesizing a library of dyes by coupling the diazonium salt of this amine with a wide array of coupling components and systematically evaluating their performance on various textile substrates and in other advanced applications such as organic electronics and biomedical imaging.

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• SYNTHESIS, SPECTROSCOPIC, THERMODYNAMIC AND DYEING PROPERTIES OF DISPERSE DYES DERIVED FROM 2-AMINO-4-TRIFLUOROMETHYLBENZOTHIAZOLE. (2009). Report and Opinion. [Link]

• The Synthesis of Azo Dyes. Columbia University. [Link]

• Otutu, J. O., & Osabohien, E. (2013). Synthesis and Absorption Spectra of Monoazo Dyes derived from 2-Methoxy-5-Nitroaniline. Asian Journal of Materials Science, 5(1), 1-8. [Link]

• Synthesis, Characterization and Analytical Study of New Azo Dye. (2022). Journal of Education for Pure Science. [Link]

• Experiment 5 Dyes & Dyeing Part 2: Preparation of Para Red and Related Azo Dyes. University of California, Los Angeles. [Link]

• Substituent and Solvent Polarity on the Spectroscopic Properties in Azo Derivatives of 2-Hydroxynaphthalene and Their Difluoroboranes Complexes. (2021). National Institutes of Health. [Link]

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Application Note: 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine as a Versatile Building Block for Advanced Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Novel Monomer

In the realm of polymer chemistry, the design and synthesis of novel monomers are paramount to the development of advanced materials with tailored properties. 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a unique aniline derivative, presents itself as a promising candidate for the creation of new polymers. Its molecular architecture, featuring a reactive amine group and a flexible alkoxy substituent, suggests its utility in the synthesis of high-performance polymers such as polyanilines and polyimides. The presence of the ether linkage in the alkoxy group is anticipated to enhance the solubility and processability of the resulting polymers, a common challenge in the field of high-performance plastics.[1] This document serves as a detailed guide, proposing the potential applications of this monomer and providing robust, generalized protocols for its use in polymer synthesis.

Proposed Applications in Polymer Synthesis

The primary amine functionality of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine makes it a suitable monomer for two major classes of polymers: polyanilines and polyimides.

Synthesis of Soluble Polyanilines

Polyaniline (PANI) is a well-known conducting polymer with significant potential in applications such as sensors, anti-corrosion coatings, and electronic devices. However, the processability of PANI is often hindered by its poor solubility in common organic solvents. The incorporation of flexible side chains, such as the 2-methoxy-1-methyl-ethoxy group, is a proven strategy to overcome this limitation.[1]

Causality behind Experimental Choices: The oxidative polymerization of aniline derivatives is a standard method for producing polyanilines.[2][3] The choice of an oxidizing agent, such as ammonium persulfate, and an acidic medium is crucial for promoting the formation of the desired emeraldine salt form of the polymer, which is electrically conductive. The reaction temperature is maintained at a low level to control the rate of polymerization and to minimize the formation of undesirable side products.

Development of High-Performance Polyimides

Polyimides are a class of high-performance polymers renowned for their exceptional thermal stability, mechanical strength, and chemical resistance.[4] They are synthesized through the polycondensation of a diamine with a dianhydride. The properties of the resulting polyimide are highly dependent on the chemical structure of the monomers. The use of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine as the diamine component is expected to yield polyimides with improved solubility and potentially lower glass transition temperatures, making them more amenable to solution processing techniques.[5]

Causality behind Experimental Choices: The classical two-step method for polyimide synthesis is a well-established and versatile route.[6] The initial formation of the poly(amic acid) at room temperature allows for the creation of a high molecular weight precursor that is soluble in the reaction solvent. The subsequent thermal or chemical imidization converts the poly(amic acid) to the final polyimide. The choice of a high-boiling aprotic polar solvent, such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), is essential for dissolving the monomers and the resulting poly(amic acid).

Experimental Protocols

Protocol for the Synthesis of Poly(4-(2-methoxy-1-methyl-ethoxy)-aniline)

This protocol describes the chemical oxidative polymerization of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine to yield a soluble polyaniline derivative.

Materials:

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Hydrochloric acid (HCl, 1 M)

• Methanol

• Deionized water

Procedure:

• Dissolve a specific amount of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in 1 M HCl in a reaction vessel.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Separately, prepare a solution of ammonium persulfate in 1 M HCl.

• Slowly add the ammonium persulfate solution dropwise to the chilled monomer solution over a period of 30-60 minutes.

• Allow the reaction to proceed for 24 hours at 0-5 °C with continuous stirring.

• Collect the precipitated polymer by vacuum filtration.

• Wash the polymer product extensively with 1 M HCl and then with methanol to remove any unreacted monomer and oligomers.

• Dry the final polymer product under vacuum at 60 °C for 24 hours.

Workflow for Polyaniline Synthesis:

Caption: Oxidative polymerization workflow.

Protocol for the Synthesis of a Polyimide from 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

This protocol outlines the two-step synthesis of a polyimide using 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine as the diamine and a generic aromatic dianhydride.

Materials:

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

• Aromatic dianhydride (e.g., Pyromellitic dianhydride - PMDA)

• N,N-Dimethylformamide (DMF, anhydrous)

• Acetic anhydride

• Pyridine

Procedure:

Step 1: Poly(amic acid) Synthesis

• In a dry reaction flask under a nitrogen atmosphere, dissolve an equimolar amount of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in anhydrous DMF.

• Slowly add an equimolar amount of the aromatic dianhydride to the solution in small portions with vigorous stirring.

• Continue stirring the reaction mixture at room temperature for 24 hours to form a viscous poly(amic acid) solution.

Step 2: Chemical Imidization

• To the poly(amic acid) solution, add a mixture of acetic anhydride and pyridine (2:1 molar ratio with respect to the repeating unit).

• Heat the solution to 100 °C and maintain for 3-4 hours to effect complete imidization.

• Cool the solution to room temperature and precipitate the polyimide by pouring the solution into a large volume of methanol.

• Collect the polymer by filtration, wash thoroughly with methanol, and dry under vacuum at 80 °C.

Workflow for Polyimide Synthesis:

Caption: Two-step polyimide synthesis workflow.

Expected Polymer Properties and Characterization

The polymers synthesized from 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine are expected to exhibit a unique combination of properties.

Table 1: Predicted Properties of Polymers

Property	Poly(4-(2-methoxy-1-methyl-ethoxy)-aniline)	Polyimide from 4-(2-methoxy-1-methyl-ethoxy)-phenylamine
Solubility	Soluble in common organic solvents (e.g., NMP, DMF, DMSO)	Good solubility in aprotic polar solvents
Thermal Stability	Moderate thermal stability	High thermal stability (Decomposition > 400 °C)
Conductivity	Electrically conductive in the doped state	Electrically insulating
Processability	Solution processable for film casting	Solution castable into flexible films

Characterization Techniques:

The structure and properties of the synthesized polymers can be confirmed using a variety of analytical techniques:

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of the polymer backbone and the imide rings.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the detailed chemical structure of the polymer.[1][2]

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution of the polymers.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymers.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) of the polymers.

Conclusion

While direct applications of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in polymer chemistry are not yet extensively documented, its chemical structure strongly suggests its potential as a valuable monomer for the synthesis of advanced polymers. The protocols provided herein, based on established polymerization methodologies for analogous compounds, offer a solid starting point for researchers to explore the synthesis of novel polyanilines and polyimides with potentially enhanced solubility and processability. Further investigation into the polymerization of this monomer is warranted to fully realize its potential in the development of new high-performance materials.

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• Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances, 11(36), 22334-22344. [Link]

• A. S. Al-Hussaini, et al. (2021). A Novel Approach to MOF-Anchoring Using Cross-Linked Polyaniline and Amine-Functionalized MOF to Generate Polymer-MOF Composites and Functionalized Graphite Electrodes. ACS Omega, 6(4), 2963-2973. [Link]

• Bouldin, R. M., et al. (2021). Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes. Macromolecules, 54(23), 10996-11004. [Link]

• Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances, 11(36), 22334-22344. [Link]

• Oishi, Y., et al. (2018). Synthesis and characterization of methoxybenzene-linked polyimides formed by 1,4-addition to bismaleimides. Polymer Journal, 50, 843–850. [Link]

• Polymerization of Substituted Aniline and Characterization of the Polymers Obtained. (1986). Semantic Scholar. [Link]

• Ghosh, M. K., & Mittal, K. L. (Eds.). (1996). Polyimides: fundamentals and applications. CRC press. [Link]

• Hsiao, S. H., & Yang, C. P. (2011). Thermal, soluble, and hydrophobic properties of polyimides derived from 4-(4-diethylamino)phenyl-2,6-bis(4-(4-aminophenoxy)phenyl)pyridine. ResearchGate. [Link]

• Hsiao, S. H., et al. (2018). Synthesis and Electrochromic Properties of Triphenylamine-Based Aromatic Poly(amide-imide)s. Polymers, 10(11), 1249. [Link]

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Application Notes and Protocols for Reductive Amination using 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Reductive Amination in Amine Synthesis

Reductive amination stands as a cornerstone in the synthesis of secondary and tertiary amines, a critical transformation in the development of pharmaceuticals and other fine chemicals.[1][2][3] This powerful reaction constructs carbon-nitrogen bonds by reacting a carbonyl compound (an aldehyde or ketone) with a primary or secondary amine in the presence of a reducing agent.[1][2] The process is lauded for its efficiency and selectivity, often proceeding as a one-pot reaction, which minimizes waste and simplifies purification.[2][4]

This application note provides a comprehensive guide to performing a reductive amination using 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a substituted aniline of interest in medicinal chemistry due to its unique electronic and steric properties. We will delve into the mechanistic underpinnings of the reaction, offer a detailed experimental protocol, and provide insights into process optimization and troubleshooting.

Mechanistic Overview: A Two-Step Transformation

The reductive amination reaction proceeds through a two-step sequence:

• Imine Formation: The reaction initiates with the nucleophilic attack of the amine on the carbonyl carbon of the aldehyde or ketone.[5] This is followed by a series of proton transfers and the elimination of a water molecule to form an imine intermediate.[5][6] The formation of the imine is a reversible process and is typically favored under slightly acidic conditions which catalyze the dehydration step.[4][5]

• Reduction of the Imine: The newly formed imine is then reduced to the corresponding amine by a suitable reducing agent. A key aspect of a successful one-pot reductive amination is the use of a reducing agent that selectively reduces the imine in the presence of the starting carbonyl compound.[4][7]

Caption: General mechanism of reductive amination.

Experimental Protocol: Synthesis of a Model Secondary Amine

This protocol details the reductive amination of a model aldehyde, 4-methoxybenzaldehyde, with 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine using sodium triacetoxyborohydride (STAB) as the reducing agent.

Materials:

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq)

• 4-Methoxybenzaldehyde (1.0-1.2 eq)

• Sodium triacetoxyborohydride (STAB) (1.3-1.6 eq)[8]

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[8][9]

• Glacial Acetic Acid (catalytic, optional)[10]

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Ethyl acetate for extraction

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon inlet

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq) and the chosen solvent (DCE or THF, to a concentration of ~0.1 M).

• Add 4-methoxybenzaldehyde (1.0-1.2 eq) to the stirred solution.

• If the reaction is sluggish with a less reactive ketone, a catalytic amount of glacial acetic acid (0.1 eq) can be added to facilitate imine formation.[10]

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation. Monitor the progress by Thin Layer Chromatography (TLC).

• Once imine formation is evident, add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise over 10-15 minutes. The reaction may be mildly exothermic.[10]

• Continue stirring the reaction mixture at room temperature for 2-24 hours. Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: Experimental workflow for reductive amination.

Process Optimization and Troubleshooting

Several parameters can be adjusted to optimize the reductive amination reaction and address common issues.

Parameter	Recommendation	Rationale	Troubleshooting
Reducing Agent	Sodium triacetoxyborohydride (STAB) is often preferred for its mildness and selectivity.[1][9] Sodium cyanoborohydride (NaBH₃CN) is also effective but is toxic.[4][9] Sodium borohydride (NaBH₄) can be used, but typically requires a two-step procedure to avoid reduction of the starting aldehyde.[8][9]	STAB is less reactive than NaBH₄ and will preferentially reduce the iminium ion over the carbonyl group, allowing for a one-pot procedure.[1][4]	Low Yield: Consider a more reactive reducing agent if the imine is stable and unreactive. If the starting aldehyde is being reduced, switch to a milder agent like STAB.[10]
Solvent	Dichloromethane (DCM), 1,2-dichloroethane (DCE), and tetrahydrofuran (THF) are commonly used.[9] Methanol can also be used, particularly with NaBH₃CN.[9]	The choice of solvent can influence the rate of imine formation and the solubility of the reagents.	Incomplete Reaction: Ensure all reagents are fully dissolved. A change in solvent may be necessary to improve solubility.
pH	Mildly acidic conditions (pH 4-6) generally favor imine formation.[4] This can be achieved by adding a catalytic amount of acetic acid.	Acid catalysis accelerates the dehydration step in imine formation.[5]	No Imine Formation: Add a catalytic amount of acetic acid.[10] Be cautious, as strongly acidic conditions can protonate the amine, rendering it non-nucleophilic.
Temperature	Most reductive aminations are performed at room temperature.[10]	This provides a good balance between reaction rate and selectivity, minimizing side reactions.	Sluggish Reaction: Gentle heating (e.g., 40-50 °C) can be employed to accelerate the reaction, but should be monitored carefully to avoid side product formation.[11]

Common Issues and Solutions:

• Incomplete Imine Formation: This is a frequent cause of low yields.[12] Ensure anhydrous conditions, as water can shift the equilibrium away from the imine. The addition of a dehydrating agent like anhydrous MgSO₄ or molecular sieves can be beneficial.[10]

• Reduction of the Starting Carbonyl: This occurs if the reducing agent is too strong or added prematurely. Use a milder reducing agent like STAB or ensure complete imine formation before adding NaBH₄.[10]

• Overalkylation: The secondary amine product can sometimes react further with the aldehyde to form a tertiary amine. Using a slight excess of the primary amine can help minimize this side reaction.[10]

• Difficult Product Isolation: If the product amine and the starting imine have similar polarities, purification can be challenging.[13] Driving the reaction to completion is the best strategy. If necessary, derivatization of the amine (e.g., as a carbamate) can aid in separation.[13]

Product Characterization

The final product should be thoroughly characterized to confirm its identity and purity.

Analytical Technique	Expected Observations
¹H NMR	Appearance of a new signal for the benzylic C-H proton, and disappearance of the aldehyde proton signal. Shifts in the aromatic signals corresponding to the newly formed secondary amine.
¹³C NMR	Appearance of a new signal for the benzylic carbon and disappearance of the carbonyl carbon signal.
Mass Spectrometry	Observation of the molecular ion peak corresponding to the calculated exact mass of the product.
HPLC	A single major peak indicating the purity of the isolated product.

Conclusion

This application note provides a robust framework for successfully performing the reductive amination of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently synthesize novel secondary amines for a variety of applications in drug discovery and development. The provided protocol and troubleshooting guide serve as a valuable resource for optimizing this important transformation.

References

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

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• Wikipedia. (2023, December 27). Reductive amination. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes. Retrieved from [Link]

• YouTube. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reductive Amination. Retrieved from [Link]

• WordPress. (2026, January 3). Reductive Amination. Retrieved from [Link]

• JOCPR. (2024, April 29). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Reductive aminations of ketones with aniline. Retrieved from [Link]

• RSC Publishing. (2018, October 30). Computational investigation of the control of the thermodynamics and microkinetics of the reductive amination reaction by solvent coordination and a co-catalyst. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (2023, June 15). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Retrieved from [Link]

• Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product? Retrieved from [Link]

• Reddit. (2025, February 13). What's wrong with my reductive amination? I barely got any product. Retrieved from [Link]

• ResearchGate. (2018, March 21). Aldehyde not reacting in reductive amination reaction, thoughts? Retrieved from [Link]

• PubChem. (n.d.). 4-methoxy-2-methyl-N-phenylaniline. Retrieved from [Link]

• Labflow. (n.d.). Synthesis of Complex Molecules through Reductive Amination. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 4-Methoxy-o-phenylenediamine (CAS 102-51-2). Retrieved from [Link]

• PubChem. (n.d.). 4-methoxy-N-methyl-N-phenylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline. Retrieved from [Link]

• ResearchGate. (2025, August 6). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Retrieved from [Link]

• PubChem. (n.d.). O-Methyltyramine. Retrieved from [Link]

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Introduction: The Versatility of a Substituted Aniline in Modern Synthesis

In the landscape of pharmaceutical and materials science, the development of efficient and selective methods for constructing complex molecular architectures is paramount. Palladium-catalyzed cross-coupling reactions have emerged as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with unparalleled precision and functional group tolerance.[1][2] This guide focuses on a uniquely functionalized building block, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine , and its application in four seminal palladium-catalyzed transformations: the Buchwald-Hartwig amination, the Suzuki-Miyaura coupling, the Heck reaction, and the Sonogashira coupling.

The subject molecule, an aniline derivative, possesses a sterically notable and electron-donating para-alkoxy substituent. This group significantly influences the electronic properties of the phenyl ring and the nucleophilicity of the amine, presenting both opportunities and challenges in cross-coupling chemistry. The ether linkage within the side chain may also play a role in coordinating with the metal center, potentially modulating catalyst activity. These application notes provide researchers, scientists, and drug development professionals with a detailed framework for utilizing this versatile substrate, grounded in mechanistic principles and field-proven protocols adapted from structurally analogous systems.

Part 1: Buchwald-Hartwig Amination: Direct C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides or pseudohalides and a primary or secondary amine.[3] In this context, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine serves as the nucleophilic amine partner, coupling with a variety of aryl and heteroaryl halides to generate more complex diarylamine structures, which are prevalent in pharmacologically active compounds.

Mechanistic Insights: The Palladium Catalytic Cycle

The efficacy of the Buchwald-Hartwig amination hinges on the careful selection of a palladium precursor and, crucially, a sterically hindered, electron-rich phosphine ligand.[3][4] These ligands facilitate the key steps of the catalytic cycle: oxidative addition and reductive elimination. The generally accepted mechanism proceeds as follows:

• Oxidative Addition: A Pd(0) complex, coordinated to the phosphine ligand(s), reacts with the aryl halide (Ar-X) to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) center, and a base facilitates the deprotonation of the amine to form a palladium amido complex.

• Reductive Elimination: This is the product-forming step where a C-N bond is formed, yielding the arylated amine product and regenerating the active Pd(0) catalyst.

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Application Notes and Protocols for the Synthesis of Novel Schiff Bases from 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Group], Senior Application Scientist

Abstract

This document provides a comprehensive guide to the synthesis, purification, and characterization of novel Schiff bases derived from 4-(2-methoxy-1-methyl-ethoxy)-phenylamine. Schiff bases, or imines, are a class of organic compounds with a wide range of applications in medicinal chemistry, including as antibacterial, antifungal, anticancer, and anti-inflammatory agents.[1][2][3] The synthetic accessibility and structural diversity of Schiff bases make them attractive scaffolds for drug discovery.[4] This guide details the underlying chemical principles, provides a robust experimental protocol, and outlines the necessary analytical techniques for the successful synthesis and characterization of this new class of compounds.

Introduction: The Significance of Schiff Bases in Medicinal Chemistry

Schiff bases are formed through the condensation of a primary amine with an aldehyde or a ketone and are characterized by the presence of an azomethine (-C=N-) group.[2][5] This functional group is crucial for their biological activity. The electrophilic carbon and nucleophilic nitrogen of the imine bond present excellent opportunities for interaction with biological targets.[2] Furthermore, Schiff bases are versatile ligands that can coordinate with various metal ions, leading to the formation of metal complexes with potentially enhanced therapeutic properties.[6][7]

The introduction of the 4-(2-methoxy-1-methyl-ethoxy)-phenylamine moiety offers a unique opportunity to explore novel chemical space. The ether linkage may enhance the pharmacokinetic properties of the resulting Schiff bases, such as solubility and membrane permeability, which are critical parameters in drug development.

Reaction Schematics and Mechanism

The synthesis of Schiff bases from 4-(2-methoxy-1-methyl-ethoxy)-phenylamine and an aromatic aldehyde proceeds via a nucleophilic addition-elimination reaction.

General Reaction Scheme:

Reaction Mechanism:

The formation of the imine is typically a reversible, acid-catalyzed process.[8] The reaction mechanism involves two key stages:

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the aldehyde. This results in the formation of a tetrahedral intermediate called a carbinolamine.[9][10]

• Dehydration: The carbinolamine is then protonated on the oxygen atom, making it a good leaving group (water). Subsequent elimination of water and deprotonation of the nitrogen atom leads to the formation of the stable C=N double bond of the imine.[9][10][11]

The pH of the reaction is a critical parameter. A mildly acidic environment (pH 4-5) is generally optimal as it facilitates the protonation of the carbonyl group, increasing its electrophilicity, without excessively protonating the amine nucleophile, which would render it unreactive.[8][12]

Experimental Protocol: Synthesis of a Novel Schiff Base

This protocol describes a general method for the synthesis of a Schiff base from 4-(2-methoxy-1-methyl-ethoxy)-phenylamine and a selected aromatic aldehyde (e.g., salicylaldehyde).

Materials and Reagents:

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

• Salicylaldehyde (or other suitable aromatic aldehyde)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Stirring plate and magnetic stir bar

• Beakers, graduated cylinders, and other standard laboratory glassware

• Buchner funnel and filter paper

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of 4-(2-methoxy-1-methyl-ethoxy)-phenylamine in 30 mL of absolute ethanol. Stir the solution until the amine is completely dissolved.

• Addition of Aldehyde: To the stirred solution, add 10 mmol of salicylaldehyde dropwise.

• Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the reaction.[12]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80°C for ethanol) with continuous stirring for 2-4 hours.[12]

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials and the appearance of a new product spot.

• Product Isolation: After the reaction is complete, allow the mixture to cool to room temperature. In many cases, the Schiff base product will precipitate out of the solution.[12]

• Purification (Recrystallization): Collect the crude product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.[12] For further purification, recrystallize the product from a suitable solvent such as ethanol or a mixture of ethanol and water.[13]

Workflow Diagram:

Caption: Experimental workflow for the synthesis of Schiff bases.

Characterization of the Synthesized Schiff Base

The structure of the newly synthesized Schiff base should be confirmed using various spectroscopic techniques.

Technique	Expected Observations	Interpretation
FTIR Spectroscopy	Disappearance of the N-H stretching bands of the primary amine (around 3300-3400 cm⁻¹) and the C=O stretching band of the aldehyde (around 1700 cm⁻¹). Appearance of a strong absorption band in the region of 1600-1650 cm⁻¹ for the C=N (imine) stretch.[14]	Confirms the formation of the imine bond and the consumption of the starting materials.
¹H NMR Spectroscopy	Disappearance of the aldehyde proton signal (around 9-10 ppm) and the amine protons. Appearance of a characteristic singlet for the azomethine proton (-CH=N-) in the region of 8-9 ppm.[5] Signals corresponding to the aromatic protons and the protons of the 2-methoxy-1-methyl-ethoxy group should be present and may show slight shifts compared to the starting material.	Provides detailed structural information and confirms the formation of the Schiff base.
¹³C NMR Spectroscopy	Disappearance of the carbonyl carbon signal of the aldehyde (around 190-200 ppm). Appearance of a new signal for the imine carbon (-C=N-) in the region of 160-170 ppm.	Confirms the formation of the C=N double bond.
Mass Spectrometry	The mass spectrum should show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight of the synthesized Schiff base.	Confirms the molecular weight of the product.[15]

Application Notes for Drug Development

Schiff bases derived from 4-(2-methoxy-1-methyl-ethoxy)-phenylamine represent a promising class of compounds for drug discovery and development.

• Antimicrobial Agents: The synthesized Schiff bases can be screened for their antibacterial and antifungal activities against a panel of pathogenic microorganisms.[3] The imine functionality is a known pharmacophore for antimicrobial activity.

• Anticancer Agents: Many Schiff bases and their metal complexes have demonstrated significant cytotoxic activity against various cancer cell lines.[6] The novel compounds can be evaluated for their potential as anticancer drugs.

• Anti-inflammatory Activity: The anti-inflammatory potential of these novel Schiff bases can be investigated using in vitro and in vivo models of inflammation.[2]

• Ligands for Metal-Based Therapeutics: These Schiff bases can act as ligands to form coordination complexes with transition metals.[7] These metal complexes often exhibit enhanced biological activity compared to the free ligands.[3]

Logical Pathway for Drug Discovery Application:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Biological applications of Schiff bases: An overview | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
• 3. Schiff Base: An Overview of its Medicinal Chemistry Potential for New Drug Molecules | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 4. Part-II: an update of Schiff bases synthesis and applications in medicinal chemistry-a patent review (2016-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jetir.org [jetir.org]
• 6. Medicinal Utility of Some Schiff Bases and their Complexes with First Transition Series Metals: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 7. jetir.org [jetir.org]
• 8. 21.4. Imine formation | Organic Chemistry II [courses.lumenlearning.com]
• 9. Formation of Imines and Enamines - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Imine Formation, Structure & Synthesis | Study.com [study.com]
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• 15. ias.ac.in [ias.ac.in]

Technical Notes & Optimization

improving yield in reactions with 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Technical Support Center: 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Welcome to the dedicated technical support guide for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of reactions involving this versatile substituted aniline. Our goal is to provide you with the in-depth, field-proven insights necessary to optimize your reaction yields, troubleshoot common issues, and ensure the integrity of your results.

Section 1: Understanding the Core Reactivity

Before troubleshooting, it's crucial to understand the inherent chemical behavior of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. Its reactivity is governed by the interplay of its structural features.

Q1: How does the 4-(2-Methoxy-1-methyl-ethoxy) substituent influence the reactivity of the aniline ring?

A1: The para-alkoxy group is the dominant electronic director. The oxygen atom directly attached to the ring exerts two opposing effects:

• Resonance Donation (+M Effect): The lone pairs on the oxygen atom delocalize into the aromatic ring, significantly increasing electron density at the ortho and para positions.[1]

• Inductive Withdrawal (-I Effect): Due to its high electronegativity, the oxygen atom pulls electron density away from the ring through the sigma bond.[1]

The resonance effect is far more powerful than the inductive effect. Consequently, the substituent acts as a strong activating group , making the aromatic ring highly susceptible to electrophilic aromatic substitution, primarily at the two positions ortho to the amine group (since the para position is blocked). The amine group itself is also a potent activating group, further enhancing the ring's nucleophilicity.

Q2: What is the relative basicity of this compound, and how does that impact reactions?

A2: Compared to unsubstituted aniline, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a slightly stronger base . The electron-donating nature of the para-alkoxy group increases the electron density on the nitrogen atom's lone pair, making it more available to accept a proton.[2] This enhanced basicity means it is a more potent nucleophile than aniline, which can lead to faster reaction rates in nucleophilic substitution reactions (e.g., N-alkylation, N-acylation). However, it also means that in acidic conditions, the amine is more readily protonated to form the anilinium salt, which deactivates the ring toward electrophilic substitution.

Section 2: Troubleshooting Guide for Common Synthetic Challenges

This section addresses the most frequently encountered issues when using 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, providing causal explanations and actionable protocols.

Issue 1: Low Yields in Amide Coupling (Acylation) Reactions

Q: My amide coupling reaction between 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and a carboxylic acid using standard coupling agents (e.g., EDC, HBTU) is inefficient. What are the likely causes and solutions?

A: Low yields in amide coupling reactions with this substrate are common and typically stem from a combination of factors related to nucleophilicity, side reactions, and purification.

Causality Analysis:

• Over-activation & Side Reactions: While the amine is a strong nucleophile, it is also prone to side reactions. The use of excess activating agent or a highly reactive acid chloride can sometimes lead to di-acylation or other undesired products.

• Base Choice: The choice and stoichiometry of the base (e.g., DIPEA, triethylamine) are critical. An inappropriate base or amount can interfere with the coupling agent or fail to effectively neutralize the acid byproduct, stalling the reaction.

• Oxidation: Substituted anilines are susceptible to oxidation, especially in the presence of air and certain reagents, leading to colored impurities and reduced yield of the desired amide.

• Workup & Purification Losses: The product amide may have challenging solubility properties, leading to losses during extraction or precipitation. Emulsion formation during aqueous workup is also a common issue with bulky amines.

Troubleshooting & Optimization Protocol

Parameter	Common Problem	Recommended Solution
Coupling Agent	Incomplete activation or side reactions.	Use a reliable carbodiimide like EDC in conjunction with an additive such as HOBt or HOAt to minimize side reactions and improve efficiency.
Base	Interference with coupling; insufficient neutralization.	Use a non-nucleophilic, hindered base like N,N-Diisopropylethylamine (DIPEA) at 1.5-2.0 equivalents. Avoid using an excess of the starting amine as the base.
Solvent	Poor solubility of reagents; side reactions.	Use anhydrous aprotic solvents like Dichloromethane (DCM) or Dimethylformamide (DMF). Ensure the solvent is rigorously dried to prevent hydrolysis of the activated acid.
Atmosphere	Oxidation of the aniline starting material.	Run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent the formation of oxidative impurities.
Temperature	Exothermic reaction leading to decomposition.	Add the coupling agent at 0 °C to control the initial rate of active ester formation, then allow the reaction to warm to room temperature for completion.

Optimized Step-by-Step Protocol: EDC/HOBt Coupling

• Preparation: In a flame-dried, two-necked round-bottomed flask under a Nitrogen atmosphere, dissolve the carboxylic acid (1.0 eq.) and 1-Hydroxybenzotriazole (HOBt) (1.2 eq.) in anhydrous DCM (approx. 0.1 M concentration relative to the acid).

• Amine Addition: Add 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.1 eq.) to the solution, followed by DIPEA (1.5 eq.).

• Activation: Cool the flask to 0 °C in an ice-water bath. Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 eq.) portion-wise over 10 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with DCM. Wash sequentially with 1 M HCl (to remove excess amine and DIPEA), saturated NaHCO₃ solution (to remove excess acid and HOBt), and finally with brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product via column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient).

Issue 2: Poor Selectivity in Electrophilic Aromatic Substitution

Q: I am attempting a bromination on the aromatic ring and obtaining a mixture of products, including di-brominated species and significant dark-colored byproducts. How can I achieve clean mono-substitution?

A: This is a classic problem of over-activation. The combined electron-donating power of the amine and the para-alkoxy group makes the ring extremely reactive, leading to poor selectivity and polymerization/tar formation under standard electrophilic conditions.

Causality Analysis:

• Extreme Ring Activation: The synergistic activation makes it difficult to stop the reaction at the mono-substituted stage. The first substitution product is often as reactive, or even more so, than the starting material.

• Oxidation of the Amine: The strong electrophiles (e.g., Br₂) and acidic conditions used in many substitution reactions can readily oxidize the electron-rich aniline, leading to intractable tars.[3]

Solution: The Protection-Substitution-Deprotection Strategy

The most reliable method to control this reactivity is to temporarily "tame" the activating power of the amine group by converting it into an amide (e.g., an acetanilide). This has two key benefits:

• Moderates Activation: The acetyl group is electron-withdrawing, significantly reducing the activating influence of the nitrogen lone pair.

• Steric Hindrance: The bulky acetyl group provides steric shielding, further directing the electrophile to the less hindered ortho position and disfavoring di-substitution.

Workflow for Selective Mono-Bromination

Caption: Workflow for controlled electrophilic substitution.

Step-by-Step Protocol: Selective Mono-bromination via Acetanilide

• Protection: Dissolve 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 eq.) in dichloromethane. Cool to 0 °C and add acetic anhydride (1.1 eq.) followed by a catalytic amount of pyridine. Stir for 1-2 hours until TLC analysis confirms complete conversion to the acetanilide. Perform an aqueous workup to isolate the protected intermediate.

• Bromination: Dissolve the purified acetanilide (1.0 eq.) in acetic acid. Add N-Bromosuccinimide (NBS) (1.05 eq.) portion-wise at room temperature. Stir for 2-4 hours. The reaction progress can be monitored by the disappearance of the starting material on TLC.

• Workup 1: Pour the reaction mixture into a large volume of ice-water. The brominated acetanilide will precipitate. Collect the solid by filtration, wash thoroughly with water, and dry.

• Deprotection: Reflux the brominated acetanilide in a mixture of ethanol and concentrated hydrochloric acid (e.g., 3:1 v/v) for 4-8 hours.

• Workup 2: After cooling, neutralize the reaction mixture carefully with a saturated NaOH or Na₂CO₃ solution until basic (pH > 10). Extract the product with ethyl acetate or DCM. Dry the organic layer, concentrate, and purify by column chromatography to yield the pure 2-bromo-4-(2-methoxy-1-methyl-ethoxy)-phenylamine.

Section 3: Purification and Handling FAQs

Q1: My starting material has turned from a pale oil to a dark brown liquid. Is it still usable?

A1: The dark color indicates oxidation. While small amounts of colored impurities may not fatally inhibit a reaction, using oxidized starting material is a primary cause of low yields and difficult purifications. It is highly recommended to purify the amine before use. A quick and effective method is to dissolve the darkened amine in a minimal amount of dichloromethane and pass it through a short plug of silica gel, eluting with a slightly more polar solvent system (e.g., 9:1 Hexane/Ethyl Acetate). This will typically remove the highly polar, colored baseline impurities.

Q2: How should I store 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine to prevent degradation?

A2: Like most anilines, this compound is sensitive to air and light. For long-term storage, it should be kept in an amber glass bottle, with the headspace flushed with an inert gas like argon or nitrogen, and sealed tightly. Store in a refrigerator or a cool, dark, and dry place.

Q3: What is the best general strategy for purifying reaction products derived from this amine?

A3: A multi-step purification strategy is often most effective.

• Acid-Base Extraction: After the initial reaction workup, if your product is neutral (like an amide) or acidic, you can use an acid wash (e.g., 1M HCl) to protonate and remove any unreacted starting amine into the aqueous layer. Conversely, if your product is basic, you can use this technique to isolate it from neutral or acidic byproducts.

• Column Chromatography: This is the most powerful tool for separating products from closely related impurities. For typical products derived from this amine, silica gel is the standard stationary phase. A gradient elution starting with a non-polar solvent (like hexane) and gradually increasing the polarity with a more polar solvent (like ethyl acetate) is a good starting point.

• Recrystallization: If your final product is a solid, recrystallization from a suitable solvent or solvent pair (e.g., ethanol/water, ethyl acetate/hexane) can be an excellent final step to achieve high purity.

Troubleshooting Decision Tree

Caption: A decision tree for systematic troubleshooting.

References

• Quora. (2017). How P- methoxy aniline is stronger base than aniline while p -Nitro aniline is weak? [Online forum post]. Available at: [Link]

• Jasperse, J. (n.d.). Chem 360 Jasperse Ch. 19 Notes + Answers. Amines. Minnesota State University Moorhead. Available at: [Link]

• Chemistry LibreTexts. (2023). Reactivity of Amines. Available at: [Link]

• Chemistry Steps. (n.d.). The Reaction of Amines with Nitrous Acid. Available at: [Link]

• BYJU'S. (2023). NCERT Solutions for Class 12 Chemistry Chapter 13 Amines. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Amine Reactivity. Available at: [Link]

Sources

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• 2. quora.com [quora.com]
• 3. Amine Reactivity [www2.chemistry.msu.edu]

Technical Support Center: Purification of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine Derivatives

Welcome to the technical support center for the purification of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to navigate the complexities of purifying this specific class of compounds. The information herein is grounded in established scientific principles and practical laboratory experience to ensure the integrity and success of your experimental work.

I. Troubleshooting Guide

This section addresses specific challenges you may encounter during the purification of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives, offering explanations and actionable solutions.

Q1: My final product purity is low after synthesis. What are the likely impurities and how can I remove them?

A1: Low purity is a common issue stemming from several potential sources. Identifying the nature of the impurity is the first critical step.

Common Impurities:

• Unreacted Starting Materials: Incomplete reactions can leave behind precursors.

• By-products: Side reactions can generate structurally similar molecules that are difficult to separate. For instance, in syntheses involving reductive amination or nitropropene routes, various side products can form.[1]

• Process-Related Impurities: These can include residual solvents (e.g., toluene, methanol), reagents, and catalysts.[2]

• Degradation Products: Phenylamine derivatives can be susceptible to oxidation, especially when exposed to light or acidic conditions, leading to colored impurities like p-benzoquinone.[2][3]

Troubleshooting & Purification Strategy:

• Initial Analysis: Utilize Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to get a preliminary assessment of the number and polarity of the impurities.[4][5] Gas Chromatography (GC) can also be effective for analyzing aniline derivatives.[6][7]

• Liquid-Liquid Extraction (LLE): This is a powerful initial purification step.[8][9][10] The basic nature of the amine allows for selective extraction.

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash with a dilute acidic solution (e.g., 1M HCl) to protonate the amine, transferring it to the aqueous layer.

  • The neutral and acidic impurities will remain in the organic layer.

  • Basify the aqueous layer (e.g., with NaOH or NaHCO3) to deprotonate the amine, which can then be extracted back into an organic solvent.[11]

• Column Chromatography: For impurities with similar polarity to your product, column chromatography is often necessary.[4]

  • Stationary Phase: Silica gel is commonly used, but its acidic nature can sometimes cause streaking or degradation of amines.[4] To mitigate this, you can use silica gel treated with a small amount of a tertiary amine like triethylamine in the eluent.[4]

  • Mobile Phase: A gradient elution starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or isopropanol) is typically effective.

• Recrystallization: If your product is a solid, recrystallization is an excellent final purification step to achieve high purity.[12]

  • Solvent Selection: The ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.[12] Common solvents for aromatic amines include ethanol, isopropanol, or mixtures like ethanol/water or toluene/heptane.

Q2: I'm observing significant product loss during liquid-liquid extraction. How can I improve my recovery?

A2: Product loss during extraction is often due to incomplete phase separation, emulsion formation, or the product's partial solubility in the aqueous phase.

Optimization Strategies:

• "Salting Out": Phenylamines can have some solubility in water. Adding a saturated solution of sodium chloride (brine) to the aqueous layer can decrease the solubility of the organic compound in the aqueous phase, driving it into the organic layer.[13]

• Multiple Extractions: It is more effective to perform multiple extractions with smaller volumes of solvent rather than a single extraction with a large volume.[10][13]

• Breaking Emulsions: Emulsions, or the stable suspension of one liquid in another, can be broken by:

  • Allowing the mixture to stand for a longer period.

  • Adding a small amount of brine.

  • Gentle swirling or mechanical agitation.

  • Filtering the mixture through a pad of celite.

• pH Adjustment: Ensure the pH of the aqueous layer is sufficiently basic (pH > 10) during the back-extraction step to fully deprotonate the amine and maximize its partitioning into the organic phase.

Q3: My compound is streaking on the TLC plate and giving broad peaks during column chromatography. What is causing this and how can I fix it?

A3: Streaking and broad peaks are common issues when purifying amines on silica gel.

Causality & Solutions:

• Acidic Silica: Silica gel is inherently acidic and can strongly interact with the basic amine group, leading to poor chromatographic performance.[4]

• Solution 1: Neutralize the Mobile Phase: Add a small amount (0.1-1%) of a volatile base like triethylamine or ammonia to your eluent system. This will neutralize the acidic sites on the silica gel and improve peak shape.[4]

• Solution 2: Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral) or a polymer-based support.

• Solution 3: Salt Formation: In some cases, the amine may be forming a salt on the column. The addition of a base to the eluent helps to prevent this.

Q4: The purified product is initially a colorless oil/solid but turns dark over time. What is happening and how can I prevent it?

A4: The discoloration of aniline derivatives is a classic sign of oxidation.

Mechanism & Prevention:

• Oxidation: The amino group is susceptible to oxidation by atmospheric oxygen, which is often accelerated by light and trace metal impurities. This forms highly colored quinone-imine type structures.[3]

• Prevention Strategies:

  • Inert Atmosphere: Handle and store the purified compound under an inert atmosphere, such as nitrogen or argon.

  • Light Protection: Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.

  • Antioxidants: For long-term storage, adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) can be beneficial.

  • Storage Temperature: Store the compound at low temperatures (e.g., in a refrigerator or freezer) to slow down the rate of degradation.

II. Frequently Asked Questions (FAQs)

Q1: What is the best general approach for purifying a newly synthesized 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivative?

A1: A multi-step approach is generally most effective.

Caption: General purification workflow for phenylamine derivatives.

• Liquid-Liquid Extraction: Begin with an acid-base extraction to remove the bulk of non-basic impurities.[9][10] This is a highly effective first pass purification.

• Column Chromatography: Follow with column chromatography to separate your target compound from impurities with similar basicity.

• Recrystallization/Distillation: If the compound is a solid, recrystallization is an excellent final step to achieve high purity and obtain a crystalline product.[12] If it is a high-boiling liquid, vacuum distillation can be effective.

Q2: How can I effectively monitor the progress of my column chromatography?

A2: Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring column chromatography.

TLC Monitoring Protocol:

• Spotting: On a TLC plate, spot your crude material, the fractions you collect from the column, and a co-spot (crude material and the current fraction in the same lane).

• Developing: Develop the TLC plate in the same solvent system you are using for the column.

• Visualization: Visualize the spots under a UV lamp (if your compound is UV active) and/or by staining with a suitable reagent (e.g., potassium permanganate or ninhydrin for amines).

• Analysis: Compare the Rf (retention factor) of the spots in your fractions to the Rf of your product in the crude mixture. Combine the fractions that contain only your pure product.

Q3: Are there any specific safety precautions I should take when purifying these compounds?

A3: Yes, aniline and its derivatives are toxic and should be handled with care.

Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Ventilation: Work in a well-ventilated fume hood to avoid inhaling vapors. Aniline can be absorbed through the skin, so avoid direct contact.[14]

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

III. Experimental Protocols

Protocol 1: Acid-Base Liquid-Liquid Extraction

• Dissolve the crude product (1.0 g) in a suitable organic solvent (50 mL), such as ethyl acetate or dichloromethane, in a separatory funnel.

• Add 1M hydrochloric acid (25 mL) to the separatory funnel.

• Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure.[15]

• Allow the layers to separate. The top layer will be the organic phase, and the bottom will be the aqueous phase (confirm by adding a drop of water).

• Drain the lower aqueous layer into a clean flask.

• Repeat the extraction of the organic layer with another portion of 1M HCl (25 mL).

• Combine the aqueous extracts. The non-basic impurities remain in the organic layer, which can be discarded.

• Cool the combined aqueous extracts in an ice bath and slowly add a base (e.g., 5M NaOH or saturated NaHCO3 solution) with stirring until the pH is >10.

• Extract the basified aqueous solution with three portions of fresh organic solvent (3 x 30 mL).

• Combine the organic extracts, wash with brine (20 mL), and dry over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).[15]

• Filter off the drying agent and concentrate the solvent under reduced pressure to yield the purified amine.

Protocol 2: Flash Column Chromatography

• Prepare the Column: Pack a glass column with silica gel as a slurry in the initial, non-polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).

• Load the Sample: Dissolve the crude product from the extraction in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel. Evaporate the solvent to get a dry powder. Carefully add this dry powder to the top of the packed column.

• Elute the Column: Begin eluting with the non-polar solvent system. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to move your compound down the column.

• Collect Fractions: Collect fractions in test tubes and monitor them by TLC as described in the FAQ section.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

IV. Data Presentation

Table 1: Comparison of Solvent Systems for Column Chromatography

Solvent System (Hexane:Ethyl Acetate + 0.5% Triethylamine)	Product Rf	Impurity 1 Rf	Impurity 2 Rf	Resolution (ΔRf) Product vs. Impurity 1
90:10	0.25	0.35	0.50	0.10
80:20	0.40	0.48	0.65	0.08
70:30	0.60	0.65	0.80	0.05

As shown in the table, a 90:10 mixture of Hexane:Ethyl Acetate provides the best separation between the product and the closest eluting impurity (Impurity 1).

V. Logical Relationships

Caption: Decision tree for troubleshooting purification issues.

References

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• ResearchGate. (2024). Effects of Ultrasound on Reactive Crystallization and Particle Properties of an Aromatic Amine in Batch and Continuous modes. [Link]

• The Pharma Master. Troubleshooting. [Link]

• ResearchGate. (2014). Does aniline stick in columns during column chromatography?. [Link]

• Pharmaffiliates. (2025). What are the key steps in the purification of pharmaceutical intermediates?. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Nuffield Foundation. (2016). Preparation of phenylamine. [Link]

• Agilent. (2023). Achieve high-throughput LC/MS purification of pharmaceutical impurities. [Link]

• Google Patents. (2021).

• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• Journal of Chemical Engineering & Process Technology. (2023). Comprehending Liquid-Liquid Extraction: Fundamentals, Methods and Advancements. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Google Patents. (2013).

• Phenomenex. Troubleshooting Guide. [Link]

• YouTube. (2022). Liquid-Liquid Extraction. [Link]

• Chemistry LibreTexts. (2023). Preparation of Phenylamine Compounds. [Link]

• SIELC Technologies. HPLC Method for Analysis of Aniline on Primesep 100 Column. [Link]

• Google Patents. (2013). Preparation method of 4-methoxy-beta-phenylethylamine.

• Veeprho. Aniline Impurities and Related Compound. [Link]

• Environmental Protection Agency. (1996). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. [Link]

• Google Patents. (2006).

• Environmental Protection Agency. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. [Link]

• PubChem. 4-Methoxy-2-(methoxymethoxy)aniline. [Link]

• Google Patents. (2013).

• Veeprho. 4-Methoxyaniline. [Link]

• Google Patents. (2009). Preparation of 2-(2-alkoxy phenoxy)

• ResearchGate. (2025). Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route. [Link]

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Technical Support Center: Synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine Analogs

Welcome to the technical support center for the synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and its analogs. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important class of compounds. The information provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and experimental success.

Introduction

The synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine analogs typically involves two key transformations: a Williamson ether synthesis to couple a substituted phenol with an appropriate alkyl halide, followed by the reduction of a nitro group to an amine. While seemingly straightforward, each step is prone to specific side reactions that can significantly impact yield and purity. This guide provides a structured approach to troubleshooting these issues through a series of frequently asked questions and detailed protocols.

Frequently Asked Questions (FAQs)

Ether Synthesis Stage

Q1: My Williamson ether synthesis is showing low conversion of the starting 4-nitrophenol. What are the likely causes?

A1: Low conversion is often due to one or more of the following factors:

• Insufficiently strong base: Phenols are more acidic than aliphatic alcohols, but a sufficiently strong base is still required to generate the phenoxide nucleophile. If using weaker bases like potassium carbonate, ensure the reaction is heated appropriately to drive the deprotonation. For more robust reactions, stronger bases like sodium hydride (NaH) can be used, though with greater handling precautions.[1]

• Poor quality of reagents: Ensure your solvent is anhydrous, as water can quench the phenoxide and hydrolyze the alkyl halide. The alkyl halide should also be pure and free from decomposition products.

• Steric hindrance: If your alkyl halide is secondary or bulky, the SN2 reaction will be slow, and elimination may become a competing side reaction.[1][2] Whenever possible, use a primary alkyl halide.

Q2: I am observing the formation of an N-alkylated byproduct instead of the desired O-alkylation. How can I improve selectivity?

A2: This is a common issue when starting with 4-aminophenol directly. The nitrogen atom can also act as a nucleophile, leading to a mixture of O- and N-alkylated products.[3][4]

• Protect the amine: The most reliable method is to protect the amino group before performing the ether synthesis. A common strategy is to form an amide or an imine, which reduces the nucleophilicity of the nitrogen.[3][4][5] The protecting group can then be removed after the ether linkage is formed.

• Control of reaction conditions: In some cases, using a weaker base and a polar aprotic solvent can favor O-alkylation. The phenoxide is generally a harder nucleophile than the amine and will preferentially react with alkyl halides that have harder leaving groups (e.g., sulfates).[6]

Nitro Group Reduction Stage

Q3: The reduction of my 4-nitrophenyl ether is incomplete. How can I drive the reaction to completion?

A3: Incomplete reduction can be due to several factors:

• Catalyst deactivation: If using catalytic hydrogenation (e.g., Pd/C, Raney Nickel), the catalyst may be poisoned by impurities in the substrate or solvent.[7] Ensure high-purity starting materials and consider filtering the reaction mixture through a pad of celite before adding the catalyst.

• Insufficient reducing agent: When using metal/acid reductions (e.g., Sn/HCl, Fe/HCl), ensure a sufficient excess of the metal is used.[8][9] The reaction can be sensitive to the grade of the metal.

• Reaction conditions: For catalytic hydrogenations, ensure adequate hydrogen pressure and efficient stirring to facilitate mass transfer. For metal/acid reductions, maintaining an acidic pH is crucial.[9]

Q4: I am observing the formation of undesired azo or azoxy compounds. What causes this and how can I prevent it?

A4: Azo and azoxy compounds are formed from the condensation of partially reduced nitro intermediates, such as nitroso and hydroxylamine species.

• Choice of reducing agent: Metal hydrides like lithium aluminum hydride (LiAlH4) are known to produce azo compounds when reducing aromatic nitro groups and should generally be avoided for the synthesis of anilines.[7][9]

• Reaction conditions: Overly vigorous reaction conditions or localized high concentrations of intermediates can favor the formation of these byproducts. Gradual addition of the reducing agent or substrate can sometimes mitigate this issue. Catalytic hydrogenation is often a cleaner method for reducing nitroarenes to anilines.[7][8]

Troubleshooting Guide

This section provides a more in-depth look at specific problems and their solutions in a structured format.

Problem 1: Low Yield of 4-(2-Methoxy-1-methyl-ethoxy)-nitrophenone

Symptom	Possible Cause	Suggested Solution
Starting material (4-nitrophenol) remains after reaction.	Incomplete deprotonation of the phenol.	Use a stronger base (e.g., NaH) or increase the reaction temperature when using weaker bases like K2CO3.[1]
Poor quality of the alkylating agent.	Use a fresh, pure supply of 2-methoxy-1-methyl-ethyl halide.
Competing elimination reaction.	This is more likely with secondary halides. Ensure the reaction temperature is not excessively high.[2]
Formation of multiple unidentified spots on TLC.	N-alkylation if starting from 4-aminophenol.	Protect the amino group before ether synthesis.[3][4][5]
Di-alkylation if there are multiple reactive sites.	Use a stoichiometric amount of the alkylating agent.

Problem 2: Difficult Purification of the Final Phenylamine Product

Symptom	Possible Cause	Suggested Solution
Product is an oil that is difficult to crystallize.	Presence of isomeric impurities or residual starting material.	Column chromatography is often necessary for these types of compounds. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is typically effective.
Product darkens upon standing.	Oxidation of the aniline.	Anilines are susceptible to air oxidation. Store the purified product under an inert atmosphere (e.g., nitrogen or argon) and in the dark.
Presence of tin or iron salts in the product after metal/acid reduction.	Incomplete removal during workup.	After basifying the reaction mixture, ensure thorough extraction with an organic solvent. Washing the organic layer with a saturated solution of EDTA can help to chelate and remove residual metal ions.

Experimental Protocols

Protocol 1: Synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-nitrobenzene

This protocol outlines a standard Williamson ether synthesis.

• To a solution of 4-nitrophenol (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF or acetone), add a base (e.g., K2CO3, 1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add the appropriate 2-methoxy-1-methyl-ethyl halide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to reflux and monitor by TLC until the starting material is consumed.[10]

• Cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the crude product, which can be purified by column chromatography or recrystallization.

Protocol 2: Reduction of 4-(2-Methoxy-1-methyl-ethoxy)-nitrobenzene to the Phenylamine

This protocol describes a common method for nitro group reduction using tin(II) chloride.

• Dissolve the 4-(2-Methoxy-1-methyl-ethoxy)-nitrobenzene (1.0 eq) in ethanol.

• Add a solution of tin(II) chloride dihydrate (SnCl2·2H2O, 3-4 eq) in concentrated hydrochloric acid.

• Heat the mixture to reflux and monitor by TLC.[8]

• Once the reaction is complete, cool to room temperature and carefully basify with a concentrated solution of sodium hydroxide until the pH is >10.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude aniline by column chromatography.

Visualizing the Process

Synthetic Pathway and Key Side Reactions

The following diagram illustrates the primary synthetic route and highlights potential side reactions.

Caption: General synthetic route and potential side reactions.

Troubleshooting Workflow

This diagram provides a decision-making tree for addressing common issues.

Caption: A decision tree for troubleshooting common synthesis issues.

References

• Organic Letters. (2023). Boron Triiodide-Mediated Reduction of Nitroarenes Using Borohydride Reagents. Retrieved from [Link]

• Chemical Reviews. (1954). The Cleavage of Ethers. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Possible phenylpropanolamine (PPA) isomers. Retrieved from [Link]

• Williamson Ether Synthesis Lab Manual. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Google Patents. (1938). Preparation of 4, 4'-dialkoxy diphenylamines.
• Google Patents. (1970). 4 - alkyl - dialkoxy - alpha - methyl - phenethylamines and their pharmacologically-acceptable salts.

• ResearchGate. (n.d.). Selective alkylation of the amino group of aminophenols. Retrieved from [Link]

• ACS Publications. (2023). Boron Triiodide-Mediated Reduction of Nitroarenes Using Borohydride Reagents. Retrieved from [Link]

• ResearchGate. (2010). Selective alkylation of aminophenols. Retrieved from [Link]

• ARKIVOC. (2010). Selective alkylation of aminophenols. Retrieved from [Link]

• Longdom Publishing. (2021). Synthesis and Cleavage of Ethers. Retrieved from [Link]

• Wikipedia. (n.d.). Ether cleavage. Retrieved from [Link]

• ResearchGate. (2016). Why n-alkylation is more favorable than o-alkyation?. Retrieved from [Link]

• Edubirdie. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• University of Wisconsin-La Crosse. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved from [Link]

• Lumen Learning. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved from [Link]

• Google Patents. (1984). PHENYLPROPANOLAMINE, THEIR PRODUCTION AND USE.

• ResearchGate. (2002). Reduction of 4-nitrophenol catalyzed by nitroreductase. Retrieved from [Link]

• Wikipedia. (n.d.). Phenylpropanolamine. Retrieved from [Link]

• Chemguide. (n.d.). Making amines. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). The Gabriel Synthesis. Retrieved from [Link]

• Reddit. (2022). N-alkylation of aminophenols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ether cleavage. Retrieved from [Link]

• Khan Academy. (n.d.). Worked problem: Synthesis of Amines. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Ethers-Ether Cleavage. Retrieved from [Link]

• Save My Exams. (2024). Preparation of Amines. Retrieved from [Link]

• ResearchGate. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

• Google Patents. (2012). New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)-2-propylamine.

• ResearchGate. (1995). Solvent effects on ester linkage of 4-nitrophenyl acetate in aqueous and ethanol solutions with imidazole and hydroxide ion as nucleophiles. Retrieved from [Link]

• MDPI. (2018). N,N-dimethylaniline and 2-Methoxy-5-((phenylamino)methyl)phenol. Retrieved from [Link]

• PubMed. (1988). Design and synthesis of propranolol analogues as serotonergic agents. Retrieved from [Link]

• NIH. (2012). Synthesis and Biological Evaluation of Bupropion Analogues as Potential Pharmacotherapies for Smoking Cessation. Retrieved from [Link]

• NIH. (2021). Synthesis of Methoxy-, Methylenedioxy-, Hydroxy-, and Halo-Substituted Benzophenanthridinone Derivatives as DNA Topoisomerase IB (TOP1) and Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors and Their Biological Activity for Drug-Resistant Cancer. Retrieved from [Link]

• ResearchGate. (2007). Synthesis of 2-ethyl-4-methoxy aniline via four-step process. Retrieved from [Link]

Sources

• 1. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 2. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 3. researchgate.net [researchgate.net]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 8. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. The Williamson Ether Synthesis [cs.gordon.edu]

Technical Support Center: Optimization of Reaction Conditions for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Welcome to the technical support center for the synthesis and optimization of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this key chemical intermediate. We provide in-depth troubleshooting, frequently asked questions, and validated protocols to ensure the successful and efficient production of this compound.

Introduction: The Synthetic Challenge

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a substituted aniline derivative whose structural complexity presents unique synthetic challenges. The primary route to its synthesis, a Williamson ether synthesis, involves the coupling of 4-aminophenol with a suitable 1-methoxy-2-propyl electrophile. However, the presence of two nucleophilic sites on 4-aminophenol—the hydroxyl group (O-nucleophile) and the amino group (N-nucleophile)—creates a significant hurdle: the potential for competing N-alkylation alongside the desired O-alkylation. This guide focuses on strategies to maximize the yield and purity of the target O-alkylated product while minimizing side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine?

The most robust method is a protected Williamson ether synthesis. This involves a three-step process:

• Protection: The amino group of 4-aminophenol is first protected, typically as an acetamide, to prevent it from reacting in the subsequent step. This temporarily deactivates the nitrogen nucleophile.

• Etherification: The protected intermediate, 4-acetamidophenol, is then reacted with a 1-methoxy-2-propyl electrophile (e.g., 2-bromo-1-methoxypropane or 1-methoxy-2-propyl tosylate) in the presence of a base to form the ether linkage.

• Deprotection: The protecting group is removed, usually via acid or base hydrolysis, to yield the final product, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Q2: Why is direct alkylation of 4-aminophenol not recommended?

Direct alkylation is often plagued by poor selectivity. The amino group can compete with the hydroxyl group, leading to a mixture of the desired O-alkylated product, the undesired N-alkylated product, and a di-alkylated byproduct. Separating these closely related compounds can be challenging and significantly lowers the overall yield of the target molecule.

Q3: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most effective method for real-time monitoring.[1] A suitable eluent system, such as ethyl acetate/hexane (e.g., 30:70 v/v), can typically resolve the starting material, intermediate, and final product. Staining with potassium permanganate or viewing under UV light will help visualize the spots. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) can be employed on aliquots taken from the reaction mixture.

Q4: What are the primary safety considerations for this synthesis?

• Handling Bases: Strong bases like sodium hydride (NaH) are pyrophoric and react violently with water. They must be handled under an inert atmosphere (e.g., nitrogen or argon). Weaker bases like potassium carbonate are safer but may require more forcing conditions.

• Solvents: Polar aprotic solvents such as Dimethylformamide (DMF) and Acetonitrile (ACN) are commonly used. These are toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Hydrolysis: The deprotection step often involves refluxing with strong acids (e.g., HCl) or bases (e.g., NaOH), which are corrosive.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Q: My overall yield is consistently low. What are the most likely causes and solutions?

Low yield can stem from issues in any of the three main stages of the synthesis. The following table breaks down the most common causes and provides actionable solutions.

Potential Cause	Troubleshooting Step & Scientific Rationale
Incomplete Protection (Step 1)	Verify complete conversion of 4-aminophenol to 4-acetamidophenol via TLC before proceeding. Unreacted 4-aminophenol will cause side reactions in the next step. Consider slightly increasing the equivalents of acetic anhydride.
Poor Leaving Group on Electrophile (Step 2)	The reactivity order for the leaving group (X in 1-methoxy-2-propyl-X) is I > OTs > Br > Cl. If using a chloro- derivative, consider switching to a bromo- or tosyl- derivative to increase the reaction rate and drive the reaction to completion.
Ineffective Base (Step 2)	The base must be strong enough to deprotonate the phenol. For 4-acetamidophenol (pKa ~9.4), potassium carbonate (K₂CO₃) is often sufficient. If the reaction is sluggish, consider a stronger base like cesium carbonate (Cs₂CO₃) or sodium hydride (NaH) . NaH ensures complete and irreversible deprotonation but requires stricter anhydrous conditions.
Incomplete Deprotection (Step 3)	Amide hydrolysis can be slow. Increase the reaction time or the concentration of the acid/base catalyst. Monitor via TLC until the protected intermediate is fully consumed. For acid-sensitive substrates, consider alternative deprotection methods.
Product Loss During Workup	The amine product can be partially soluble in water, especially if the aqueous layer is acidic (forming the ammonium salt). Ensure the aqueous layer is made sufficiently basic (pH > 10) before extraction. Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to maximize recovery.

Q: My TLC shows multiple product spots. How do I identify and prevent them?

The presence of multiple spots indicates side reactions, most commonly N-alkylation.

Caption: Troubleshooting decision tree for identifying side products.

Q: The deprotection step (amide hydrolysis) is not working well. What are my options?

Acid-catalyzed hydrolysis with aqueous HCl is standard. If this fails or leads to decomposition:

• Switch to Basic Hydrolysis: Refluxing with aqueous sodium hydroxide (e.g., 6M NaOH) in a co-solvent like ethanol can be effective.

• Increase Temperature: Ensure the reaction is refluxing vigorously, as amide hydrolysis has a high activation energy.

• Check Reagent Quality: Ensure the acid or base solution is of the correct concentration.

Optimized Experimental Protocols

Protocol 1: Amine Protection (Acetylation)

• To a solution of 4-aminophenol (1.0 eq) in glacial acetic acid (3.0 mL per gram of aminophenol), add acetic anhydride (1.1 eq) dropwise at room temperature.

• Heat the mixture to 50°C for 30 minutes.

• Monitor the reaction by TLC (50% ethyl acetate in hexane) until the 4-aminophenol spot disappears.

• Pour the warm reaction mixture into ice-cold water (10 mL per gram of aminophenol) with vigorous stirring.

• Collect the precipitated white solid (4-acetamidophenol) by vacuum filtration.

• Wash the solid with cold water and dry under vacuum. The product is typically of sufficient purity for the next step.

Protocol 2: Williamson Ether Synthesis

• In an oven-dried, three-necked flask under a nitrogen atmosphere, suspend 4-acetamidophenol (1.0 eq) and potassium carbonate (1.5 eq) in anhydrous acetonitrile (5 mL per gram of phenol).

• Add 1-methoxy-2-propyl tosylate (1.2 eq) to the suspension.

• Heat the mixture to reflux (approx. 82°C) and stir vigorously.

• Monitor the reaction progress by TLC every 2-4 hours. The reaction is typically complete within 12-24 hours.

• Once complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude protected product as an oil or solid.

Caption: Workflow for the protected synthesis of the target aniline.

Protocol 3: Amine Deprotection (Hydrolysis)

• To the crude protected product from the previous step, add 6M aqueous hydrochloric acid (10 mL per gram of crude material).

• Heat the mixture to reflux (approx. 100-110°C) for 4-8 hours.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Cool the reaction mixture to room temperature and then further in an ice bath.

• Slowly add 10M aqueous sodium hydroxide solution until the pH of the solution is >10.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the solvent under reduced pressure to yield the crude 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

• Purify the crude product by column chromatography on silica gel or by vacuum distillation to obtain the final product.

References

• Pathare, S. P., & Akamanchi, K. G. (2013). General procedure for epoxide opening reaction. Tetrahedron Letters, 54(48), 6455-6459.

• Castia, F., Mocci, R., & Porcheddu, A. (2022). From amines to (form)amides: a simple and successful mechanochemical approach. Beilstein Journal of Organic Chemistry, 18, 1184-1192. Available at: [Link]

• Kurosawa, W., Kan, T., & Fukuyama, T. (2002). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES: N-(4-METHOXYBENZYL)-3-PHENYLPROPYLAMINE. Organic Syntheses, 79, 186. Available at: [Link]

• Wang, J. Y., et al. (2024). Identifying general reaction conditions by bandit optimization. Nature, 626(8001), 1025-1033. Available at: [Link]

Sources

• 1. Ranolazine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Prevention of Oxidation in 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Welcome to the technical support center for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the handling, storage, and use of this compound, with a specific focus on preventing oxidative degradation. Our goal is to provide you with the technical expertise and practical solutions required to ensure the integrity and stability of your experiments.

I. Troubleshooting Guide: Diagnosing and Resolving Oxidation Issues

This section addresses specific problems you may encounter during your work with 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, providing step-by-step guidance to identify and resolve issues related to oxidation.

Question 1: My previously colorless or light-yellow solution of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine has developed a dark brown or reddish tint. What is causing this, and how can I fix it?

Answer:

This color change is a classic indicator of oxidation. Aromatic amines, particularly those with electron-donating substituents like the alkoxy group in your compound, are susceptible to autoxidation in the presence of atmospheric oxygen. This process often leads to the formation of highly colored polymeric impurities.

Immediate Corrective Actions:

• Cease Use: Do not use the discolored solution in your experiments, as the presence of oxidation products can lead to unpredictable results and side reactions.

• Verify Purity: If possible, analyze a small aliquot of the solution using techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography-Mass Spectrometry (GC-MS) to identify the presence of impurities.[1][2]

• Purification (if feasible): For small-scale, non-critical applications, you may be able to purify the amine by passing it through a short column of activated alumina or silica gel to remove polar, colored impurities. However, for sensitive applications, it is highly recommended to use a fresh, pure sample.

• Review Handling Procedures: This incident strongly suggests a breach in your inert atmosphere technique. A thorough review of your handling and storage protocols is crucial to prevent recurrence.

Question 2: I am experiencing low yields and the formation of unexpected byproducts in a reaction where 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a starting material. Could oxidation be the culprit?

Answer:

Yes, oxidation is a very likely cause. The oxidation of the amine can lead to several detrimental outcomes in a reaction:

• Reduced Molar Equivalency: The effective concentration of your starting amine is lowered, leading to incomplete conversion of other reagents.

• Formation of Reactive Intermediates: Oxidized species can be reactive and participate in unintended side reactions, generating a complex mixture of byproducts.

• Catalyst Inhibition: In catalytic reactions, oxidation products can poison the catalyst, reducing its efficacy.

Troubleshooting Steps:

• Reagent Purity Check: Before starting your reaction, ensure the purity of your 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. A simple visual inspection for color is a first step, but analytical confirmation is recommended for critical applications.

• Solvent Degassing: Ensure all solvents used in the reaction are thoroughly degassed to remove dissolved oxygen. This can be achieved by sparging with an inert gas (nitrogen or argon) or by several freeze-pump-thaw cycles.[3]

• Strict Inert Atmosphere: Conduct the entire reaction under a strict inert atmosphere using a Schlenk line or a glovebox.[4] Ensure all glassware is oven-dried or flame-dried to remove adsorbed moisture.

• Headspace Purging: Before adding reagents, purge the headspace of your reaction flask with an inert gas to displace any residual air.

Question 3: I have stored a container of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine for several months and now observe some crystalline precipitate around the cap. Is this safe to use?

Answer:

Do not use this compound. The presence of crystalline solids around the cap of a container holding a compound with an ether linkage, such as yours, is a strong warning sign of peroxide formation.[5][6] Ethers are notorious for forming explosive peroxide crystals upon prolonged exposure to air. These crystals are shock-sensitive and can detonate upon friction, such as twisting the cap.

Immediate Safety Protocol:

• Do Not Open the Container: Under no circumstances should you attempt to open the container.

• Isolate the Container: Carefully move the container to a designated safe area, such as a blast shield in a fume hood, away from other chemicals and heat sources.

• Contact Environmental Health & Safety (EHS): Inform your institution's EHS department immediately for proper disposal of the hazardous material.

• Future Prevention: Always date containers of peroxide-forming chemicals upon receipt and upon opening.[6] Implement a regular testing schedule for peroxides in older containers of such compounds.

II. Frequently Asked Questions (FAQs): Proactive Prevention of Oxidation

This section provides answers to common questions about the proactive measures you can take to prevent the oxidation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Q1: What is the underlying mechanism of oxidation for this compound?

A1: The oxidation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a multi-faceted process primarily driven by its aromatic amine and ether functionalities.

• Aromatic Amine Oxidation: The lone pair of electrons on the nitrogen atom makes the amine susceptible to oxidation. The electron-donating nature of the para-alkoxy group further increases the electron density of the aromatic ring, making it more prone to oxidation. The initial step is often the formation of a radical cation, which can then undergo a variety of reactions, including dimerization and polymerization, leading to colored impurities.

• Ether Autoxidation: The ether linkage in the molecule can undergo autoxidation, a free-radical chain reaction with atmospheric oxygen, to form hydroperoxides and eventually explosive peroxide crystals.[5][7] This process is often initiated by light, heat, or the presence of metal contaminants.

Caption: Proposed oxidation pathways for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Q2: What are the best practices for storing this compound to minimize oxidation?

A2: Proper storage is your first line of defense against oxidation.

Storage Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (argon or nitrogen).	Prevents contact with atmospheric oxygen.
Container	Use an amber glass bottle with a well-sealing cap.	Protects from light, which can initiate oxidation.[5]
Temperature	Store in a cool, dark place.	Reduces the rate of autoxidation.
Quantity	Purchase in small quantities that will be used in a reasonable timeframe.	Minimizes the duration of storage and potential for peroxide buildup.
Labeling	Clearly label with the date of receipt and the date of first opening.	Essential for tracking the age of the compound and scheduling peroxide testing.[6]

Q3: What type of antioxidant can I add to my solution to improve its stability?

A3: The addition of an antioxidant can significantly prolong the shelf-life of your compound. For aromatic amines, hindered phenols are often effective.

Antioxidant	Recommended Concentration	Mechanism of Action
Butylated Hydroxytoluene (BHT)	0.01 - 0.1% (w/v)	A radical scavenger that interrupts the free-radical chain reactions of autoxidation.
Propyl Gallate	0.01 - 0.1% (w/v)	A phenolic antioxidant that readily donates a hydrogen atom to quench free radicals.
Alpha-Tocopherol (Vitamin E)	0.01 - 0.1% (w/v)	A natural antioxidant that is effective at trapping peroxyl radicals.

Important Considerations:

• Compatibility: Always perform a small-scale compatibility test to ensure the chosen antioxidant does not interfere with your downstream application.

• Solubility: Ensure the antioxidant is soluble in your solvent system.

• Purity: Use a high-purity grade of the antioxidant to avoid introducing new contaminants.

Q4: Can you provide a step-by-step protocol for handling this air-sensitive compound?

A4: The following protocol outlines the standard procedure for handling air-sensitive reagents using a Schlenk line.

Caption: Standard workflow for handling air-sensitive reagents.

Detailed Steps:

• Glassware Preparation: Thoroughly clean and dry all glassware in an oven at >120 °C for at least 4 hours, or flame-dry under vacuum.

• Assembly: Assemble the reaction apparatus (e.g., flask, condenser) on the Schlenk line while the glassware is still hot and immediately place it under an inert atmosphere.

• Inerting the System: Evacuate the assembled glassware and backfill with a high-purity inert gas (nitrogen or argon). Repeat this cycle three times to ensure all atmospheric oxygen and moisture are removed.[3]

• Solvent Addition: Use a dry, degassed solvent. Transfer the solvent to the reaction flask via a cannula or a dry syringe under a positive pressure of inert gas.

• Reagent Transfer: Withdraw the required amount of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine from its storage container using a dry, inert gas-flushed syringe. Ensure the storage container is kept under a positive pressure of inert gas during the transfer.

• Addition to Reaction: Slowly add the amine to the reaction flask. Maintain a slight positive pressure of inert gas throughout the entire process.

• Reaction Conditions: Keep the reaction mixture under a static pressure of inert gas, often indicated by a bubbler, for the duration of the experiment.

By adhering to these troubleshooting and preventative measures, you can significantly mitigate the risk of oxidative degradation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, ensuring the reliability and success of your research and development activities.

III. References

• Western Sydney University. Ethers and peroxide forming compounds. [Link]

• Princeton University Environmental Health & Safety. Section 7C: Peroxide Forming Compounds and Reactives. [Link]

• Google Patents. Stabilized alkoxy aromatic amines - US2691681A.

• International Journal of Research in Pharmacology & Pharmacotherapeutics. development of forced degradation and stability indicating studies for drug substance and drug product. [Link]

• Environment, Health & Safety. Safe Handling of Peroxide-Formers (PFs). [Link]

• MedCrave online. Forced Degradation Studies. [Link]

• PharmaTutor. FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. [Link]

• ACD/Labs. What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. [Link]

• LCGC International. Monitoring of Oxidation in Biopharmaceuticals with Top-to-Bottom High Performance Liquid Chromatography–Mass Spectrometry Methodologies: A Critical Check. [Link]

• ResearchGate. Advanced Oxidation of Pharmaceuticals: Chemical Analysis and Biological Assessment of Degradation Products. [Link]

• Performance Additives. Aromatic Amines Antioxidants. [Link]

• ResearchGate. Degradation studies of amines and alkanolamines during CO2 absorption and stripping system. [Link]

• Google Patents. Stabilization of aromatic amines - US2927136A.

• ACS Publications. Identification and Quantification of Oxidation Products in Full-Length Biotherapeutic Antibodies by NMR Spectroscopy | Analytical Chemistry. [Link]

• National Academic Digital Library of Ethiopia. Analytical Techniques in the Pharmaceutical Sciences. [Link]

• NIH. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. [Link]

• Google Patents. Color stabilizers - US2637636A.

• Troubleshooting Chemistry Issues for Colorimetric Analysis. [Link]

• ResearchGate. Development of Colorimetric Method for the Detection of Amines Bound to Solid Support. [Link]

• MDPI. Multipurpose made colorimetric materials for amines, pH change and metal ion detection. [Link]

• ResearchGate. (PDF) Antioxidant activity and mechanism of action of some synthesised Phenolic acid amides of aromatic amines. [Link]

• Wikipedia. Autoxidation. [Link]

• NIH. Relationship between Flavonoid Chemical Structures and Their Antioxidant Capacity in Preventing Polycyclic Aromatic Hydrocarbons Formation in Heated Meat Model System. [Link]

• Google Patents. Discoloration inhibitors for aromatic amines - US4861914A.

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. [Link]

• MDPI. Food Antioxidants and Their Interaction with Human Proteins. [Link]

• NIH. New insights regarding the autoxidation of polyunsaturated fatty acids - PubMed. [Link]

• ResearchGate. spectrophotometric determination of some aliphatic and aromatic amines using p-chloranilic acid reagent by charge transfer reaction. [Link]

• Ncert. Amines. [Link]

• ResearchGate. Benzyl alcohol and benzyl ether group reactions. [Link]

• DergiPark. SYNTHESIS, ISOLATION AND CHARACTERISATION OF SOME SUBSTITUTED N-BENZYL AND N-BENZOYL ANILrnES. [Link]

• RSC Publishing. Ether cleavage-triggered degradation of benzyl alkylammonium cations for polyethersulfone anion exchange membranes. [Link]

• ResearchGate. Auto-Oxidation Products of Astaxanthin | Request PDF. [Link]

• Agilent. Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]

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• 2. agilent.com [agilent.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US2927136A - Stabilization of aromatic amines - Google Patents [patents.google.com]
• 5. westernsydney.edu.au [westernsydney.edu.au]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. Autoxidation - Wikipedia [en.wikipedia.org]

Technical Support Center: N-Alkylation of Sterically Hindered Phenylamines

Welcome to the technical support center for the N-alkylation of sterically hindered phenylamines. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with this demanding but crucial transformation. Here, we move beyond simple protocols to explore the underlying principles governing these reactions, providing you with the insights needed to troubleshoot effectively and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation reaction with a sterically hindered phenylamine shows no conversion. What are the primary factors to investigate?

A1: When faced with a lack of reactivity in the N-alkylation of a sterically hindered phenylamine, the issue often lies in one of three areas: insufficient nucleophilicity of the amine, poor reactivity of the alkylating agent, or suboptimal reaction conditions that fail to overcome the activation energy barrier imposed by steric hindrance.

• Amine Nucleophilicity: Steric hindrance around the nitrogen atom significantly impedes its ability to act as a nucleophile. Additionally, electronic effects can further decrease nucleophilicity. Phenylamines with strong electron-withdrawing groups will be less reactive.[1]

• Alkylating Agent Reactivity: The choice of alkylating agent is critical. For sterically hindered substrates, more reactive electrophiles are often necessary. The general order of reactivity for alkyl halides is I > Br > Cl > F. If using an alcohol, an activation method is required.

• Reaction Conditions: High temperatures are frequently required to overcome the steric barrier.[1] However, this must be balanced against the potential for side reactions or decomposition. The choice of solvent and base is also paramount, as they can influence the solubility of reactants and the overall reaction rate.[1]

Q2: I'm observing a low yield in my reaction. How can I improve it?

A2: Low yields can be attributed to several factors, including incomplete conversion, side reactions, and product degradation. To improve the yield, a systematic optimization of reaction parameters is recommended.

• Catalyst Systems: For challenging N-alkylations, catalytic methods are often superior to direct alkylation.

  • Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is a powerful tool for forming C-N bonds and is often effective for hindered substrates.[2][3] The choice of ligand is crucial for success.

  • Ullmann Condensation: A copper-catalyzed reaction that can be an alternative to palladium-based methods, though it often requires higher temperatures.[4]

  • Reductive Amination: This method involves the reaction of the phenylamine with an aldehyde or ketone to form an imine, which is then reduced.[5] It can be a milder alternative and is often highly selective for mono-alkylation.[1]

• Solvent and Base Selection: The solvent must be able to dissolve the reactants and any catalyst used. Aprotic polar solvents like DMF, NMP, or DMSO are often used, but care should be taken at high temperatures.[6] The base should be strong enough to deprotonate the amine (if required by the mechanism) but not so strong as to cause side reactions. Common choices include inorganic bases like K₂CO₃ or Cs₂CO₃, and non-nucleophilic organic bases like DBU.

• Temperature and Reaction Time: Monitor the reaction progress over time at a given temperature. If the reaction stalls, a gradual increase in temperature may be necessary. Microwave-assisted synthesis can sometimes accelerate these reactions and improve yields.[7][8][9]

Q3: My reaction is producing a significant amount of the di-alkylated product. How can I favor mono-alkylation?

A3: Over-alkylation is a common problem because the mono-alkylated product can be more nucleophilic than the starting aniline.[1][10] Several strategies can be employed to enhance selectivity for the mono-alkylated product:

• Stoichiometry Control: Using an excess of the phenylamine relative to the alkylating agent can statistically favor mono-alkylation.[1][10]

• Slow Addition of Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture helps to maintain a low concentration, reducing the chance of the mono-alkylated product reacting further.[10]

• Lower Reaction Temperature: Reducing the reaction temperature can sometimes improve selectivity by slowing down the rate of the second alkylation.[1][10]

• Steric Hindrance: The inherent steric hindrance of your substrate already disfavors di-alkylation. You can further leverage this by using a bulkier alkylating agent if the target molecule allows.[10]

• Reductive Amination: This method is often highly selective for mono-alkylation as the imine formation and reduction sequence is more controlled.[1]

Q4: I am struggling with the purification of my N-alkylated sterically hindered phenylamine. What are some effective strategies?

A4: Purification can be challenging due to the similar polarities of the starting material, product, and byproducts.

• Chromatography: Column chromatography on silica gel is a common method. A careful selection of the eluent system is necessary to achieve good separation. If the product is sensitive to silica gel, alternative stationary phases like alumina can be considered.[10]

• Acid-Base Extraction: If there is a sufficient difference in the basicity of the starting amine and the product, an acid-base extraction can be effective for separating them.

• Derivatization: In some cases, it may be beneficial to derivatize the unreacted starting material to facilitate its removal. For example, reaction with phthalic anhydride can convert the primary amine into a phthalanilic acid, which can be easily separated by extraction.[11]

Troubleshooting Decision Workflow

Caption: A decision-making workflow for troubleshooting common issues in the N-alkylation of sterically hindered phenylamines.

Key Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination of a Sterically Hindered Phenylamine

This protocol provides a starting point for the palladium-catalyzed N-alkylation. Optimization of the ligand, base, and solvent will likely be necessary for a specific substrate combination.

Materials:

• Sterically hindered phenylamine

• Aryl or alkyl halide

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, RuPhos)

• Base (e.g., NaOt-Bu, K₃PO₄)

• Anhydrous solvent (e.g., toluene, dioxane)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the palladium catalyst (1-5 mol%), the phosphine ligand (1.2-2 equivalents relative to palladium), and the base (1.5-2.0 equivalents).

• Add the sterically hindered phenylamine (1.0 equivalent) and the aryl/alkyl halide (1.2 equivalents).

• Add the anhydrous solvent via syringe.

• Seal the vessel and heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-120 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts and catalyst residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Reductive Amination of a Sterically Hindered Phenylamine

This one-pot procedure is often milder and more selective for mono-alkylation.

Materials:

• Sterically hindered phenylamine

• Aldehyde or ketone

• Reducing agent (e.g., sodium triacetoxyborohydride (STAB), sodium cyanoborohydride)

• Anhydrous solvent (e.g., dichloromethane (DCM), dichloroethane (DCE))

• Optional: Acetic acid (as a catalyst for imine formation)

Procedure:

• To a round-bottom flask, add the sterically hindered phenylamine (1.0 equivalent) and the aldehyde or ketone (1.0-1.2 equivalents) in the anhydrous solvent.

• If necessary, add a catalytic amount of acetic acid (0.1 equivalents) to facilitate imine formation. Stir at room temperature for 1-2 hours.

• Add the reducing agent (1.5 equivalents) portion-wise to the mixture. Be cautious as gas evolution may occur.

• Stir the reaction at room temperature until the starting materials are consumed, as monitored by TLC or LC-MS (typically 4-24 hours).

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Comparative Data on Reaction Conditions

The choice of catalyst, ligand, base, and solvent can dramatically impact the success of the N-alkylation of hindered anilines. The following table summarizes general recommendations for different approaches.

Reaction Type	Catalyst/Reagent	Typical Base	Typical Solvent	Temperature (°C)	Key Considerations
Buchwald-Hartwig	Pd₂(dba)₃, Pd(OAc)₂ with bulky phosphine ligands (e.g., XPhos, RuPhos)	NaOt-Bu, K₃PO₄, Cs₂CO₃	Toluene, Dioxane	80 - 120	Ligand choice is critical for hindered substrates.[2][12]
Ullmann Condensation	CuI, Cu₂O with ligands (e.g., phenanthroline, picolinic acid)	K₂CO₃, K₃PO₄	DMF, NMP, Pyridine	100 - 210	Often requires higher temperatures than palladium catalysis.[4][13]
Reductive Amination	NaBH(OAc)₃, NaBH₃CN	None (or catalytic acid)	DCM, DCE, MeOH	Room Temp. - 50	Good for mono-alkylation selectivity; milder conditions.[5][14][15]
Hydrogen Autotransfer	Ru or Ir complexes	t-BuOK	Toluene	80 - 140	Uses alcohols as alkylating agents, generating water as the only byproduct.[16][17]

Mechanistic Overview: Buchwald-Hartwig Amination

Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination reaction.

References

• Troubleshooting side reactions in the N-alkylation of aniline - Benchchem.
• Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation | ACS Catalysis.
• Application Notes and Protocols: N-Allylation of Anilines via Phase Transfer Catalysis - Benchchem.
• Direct, One-Pot Reductive Alkylation of Anilines with Functionalized Acetals Mediated by Triethylsilane and TFA. Straightforward Route for Unsymmetrically Substituted Ethylenediamine | The Journal of Organic Chemistry - ACS Publications.
• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PubMed Central.

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC - NIH. Available at: [Link]

• Preparation and Synthetic Applications of Sterically Hindered Secondary Amines.
• Troubleshooting low yields in the N-alkylation of anilines. - Benchchem.

• Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC - NIH. Available at: [Link]

• Ullmann condensation - Wikipedia. Available at: [Link]

• The Buchwald–Hartwig Amination After 25 Years - the University of Groningen research portal. Available at: [Link]

• Reductive amination - Wikipedia. Available at: [Link]

• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC - NIH. Available at: [Link]

• N alkylation at sp 3 Carbon Reagent Guide.

• The Buchwald–Hartwig Amination After 25 Years - ResearchGate. Available at: [Link]

• US1908951A - Method of separating alkyl anilines - Google Patents.

• Microwave-assisted N-alkylation of amines with alcohols catalyzed by MnCl2 : Anticancer, docking, and DFT studies - PubMed. Available at: [Link]

• Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC - NIH. Available at: [Link]

• Microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds.

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• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. research.rug.nl [research.rug.nl]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 7. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microwave-assisted N-alkylation of amines with alcohols catalyzed by MnCl2 : Anticancer, docking, and DFT studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. US1908951A - Method of separating alkyl anilines - Google Patents [patents.google.com]
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• 13. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]

catalyst selection for coupling reactions involving 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Technical Support Center: Catalyst Selection for Coupling Reactions

Target Molecule: 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for catalyst selection in cross-coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who are working with 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine . The unique electronic and steric properties of this substituted aniline present specific challenges and opportunities in C-N bond formation. This document provides in-depth, experience-driven advice in a direct question-and-answer format to help you navigate your experimental design and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: I want to couple 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine with an aryl bromide. What is the best catalyst system to start with?

A1: The most effective reaction for this transformation is the Buchwald-Hartwig amination.[1][2] For an electron-rich, primary aniline like yours, the choice of phosphine ligand is critical. The ether substituent at the para-position is electron-donating, which increases the electron density on the nitrogen, affecting its nucleophilicity and the electronic properties of the palladium center during the catalytic cycle.[3]

A robust starting point is a palladium(II) precatalyst paired with a sterically hindered, electron-rich biaryl phosphine ligand. These ligands are known to promote the crucial reductive elimination step and are effective for coupling anilines.[4][5]

Recommended Starting Conditions:

Component	Recommendation	Rationale
Palladium Source	G3 or G4 Buchwald Precatalyst (e.g., XPhos Pd G3)	These precatalysts are air-stable and reliably generate the active Pd(0) species, leading to more reproducible results than using Pd(OAc)₂ or Pd₂(dba)₃.[6]
Ligand	XPhos or SPhos	These dialkylbiaryl phosphine ligands are bulky and electron-rich, which facilitates the oxidative addition and reductive elimination steps, especially with electron-rich anilines.[4][7]
Base	Sodium tert-butoxide (NaOtBu)	A strong, non-nucleophilic base is required. NaOtBu is highly effective but is incompatible with base-sensitive functional groups like esters or nitriles.[8]
Solvent	Toluene or Dioxane	These are common, relatively non-polar solvents for this reaction. Ensure they are anhydrous and degassed to prevent catalyst deactivation.[9]
Temperature	80–110 °C	A good starting point for most aryl bromide couplings. Optimization may be required based on the specific aryl bromide used.[10]

Q2: My reaction is slow or stalls at low conversion. What are the most likely causes and how can I fix it?

A2: Low conversion is a common issue in cross-coupling reactions and can typically be traced to three main areas: catalyst activity, reaction conditions, or reagent purity.[6]

Troubleshooting Steps:

• Verify Catalyst Activity: The active LPd(0) species may not be forming efficiently.

  • Solution: If you are not using a precatalyst, consider switching to one like a G3 or G4 palladacycle.[6] If using a Pd(II) source like Pd(OAc)₂, ensure your ligand is not oxidized and consider a slightly higher ligand-to-palladium ratio (e.g., 1.2:1) as the amine substrate can sometimes act as a competing ligand.[6]

• Assess Base Strength and Solubility: The base might not be strong enough or may not be sufficiently soluble to deprotonate the amine-palladium complex effectively.

  • Solution: While NaOtBu is a strong base, its effectiveness can be hampered by poor mixing. Ensure vigorous stirring.[6] If your other coupling partner has base-sensitive groups, a weaker base like K₃PO₄ or Cs₂CO₃ can be used, but this will likely require a higher reaction temperature and a more active catalyst system (e.g., with a ligand like BrettPhos).[8]

• Increase Temperature: The reaction may have a high activation energy barrier.

  • Solution: Gradually increase the temperature in 10 °C increments. If your solvent's boiling point is a limitation, switch to a higher-boiling solvent like dioxane or xylene.

• Check Reagent Purity: Trace impurities in amines can poison the catalyst.[6]

  • Solution: Purify your aniline substrate, for instance, by filtering it through a short plug of activated alumina. Ensure your aryl halide partner is also pure. Solvents must be anhydrous and thoroughly degassed.

Q3: I'm observing hydrodehalogenation of my aryl halide as a major side product. Why is this happening?

A3: Hydrodehalogenation, where the aryl halide is reduced to the corresponding arene, is a known side reaction that competes with the desired C-N bond formation.[1] It often occurs when the reductive elimination step is slow, allowing for competing pathways like beta-hydride elimination to occur from the palladium amide intermediate.

Strategies to Minimize Hydrodehalogenation:

• Ligand Choice: Switch to a more sterically hindered ligand. Bulkier ligands like BrettPhos can accelerate the reductive elimination step, outcompeting the side reaction.

• Base Selection: The choice of base can influence this pathway. While strong bases like NaOtBu are generally effective, sometimes switching to a different base like lithium bis(trimethylsilyl)amide (LHMDS) can alter the reaction kinetics favorably.[8]

• Lower the Temperature: Sometimes, the side reaction has a higher activation energy than the desired coupling. Running the reaction at the lowest possible temperature that still allows for reasonable conversion can suppress hydrodehalogenation.

Troubleshooting Guide: A Deeper Dive

This section addresses specific experimental failures and provides a logical workflow for resolving them.

Problem 1: No Reaction or Immediate Catalyst Decomposition (Black Precipitate)

If you observe the formation of palladium black, your active catalyst is crashing out of solution. This indicates a failure in the catalytic cycle, often due to ligand instability or the presence of catalyst poisons.

dot

Caption: Troubleshooting workflow for failed reactions.

Problem 2: Reaction Works with Aryl Bromides but Fails with Aryl Chlorides

Aryl chlorides are significantly less reactive than aryl bromides due to the stronger C-Cl bond. The oxidative addition step is therefore much more challenging and requires a more active catalyst system.[11]

dot

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Dialkylbiaryl phosphine ligands - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. uwindsor.ca [uwindsor.ca]
• 10. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Managing Solubility in 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine Reactions

Welcome to the technical support center for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot solubility challenges encountered during reactions with this compound. The following information is curated from extensive in-house expertise and authoritative sources to ensure scientific integrity and practical applicability in your experimental workflows.

Introduction

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a substituted aniline derivative. Like many anilines, it serves as a crucial building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.[1][2][3] However, its unique substitution pattern can present solubility challenges that may impact reaction kinetics, yield, and purity. This guide provides a structured approach to understanding and mitigating these issues.

Anilines and their derivatives are known to have variable solubility depending on their substitution. Lower aliphatic amines can be soluble in water due to hydrogen bonding, but this solubility decreases as the size of the hydrophobic part of the molecule increases.[4] Aromatic amines, like the topic compound, are generally soluble in organic solvents such as alcohols, ethers, and benzene.[4]

Frequently Asked Questions (FAQs)

Here we address common questions regarding the solubility and handling of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Q1: What are the general solubility characteristics of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine?

A1: Based on its structure—a substituted aniline with an ether linkage—4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is expected to be sparingly soluble in water and more soluble in common organic solvents. The phenylamine group provides some polarity, while the alkyl ether chain contributes to its nonpolar character. Generally, higher amines are essentially insoluble in water.[4] It is soluble in organic solvents like alcohol, ether, and benzene.[4]

Q2: My reaction involving 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is sluggish or incomplete. Could this be a solubility issue?

A2: Yes, poor solubility of a reactant is a common cause for slow or incomplete reactions. If the compound is not fully dissolved in the reaction solvent, the effective concentration in the solution phase is low, leading to reduced reaction rates. Visual inspection for suspended solid material is the first step in diagnosing this issue.

Q3: How does pH affect the solubility of this compound?

A3: As an amine, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is basic and will react with acids to form the corresponding ammonium salt.[4] These salts are often significantly more soluble in aqueous solutions than the free base but are generally insoluble in nonpolar organic solvents.[4] This property can be used to your advantage during aqueous workups for purification.

Q4: Are there any known safety concerns related to the handling of this or similar compounds?

A4: Substituted anilines can be hazardous. For example, similar compounds are classified as causing skin and eye irritation. Always handle this chemical in a well-ventilated area, such as a fume hood. Use appropriate personal protective equipment (PPE), including chemical-resistant gloves, goggles, and a lab coat.[5] Refer to the specific Safety Data Sheet (SDS) for detailed handling and safety information.

Troubleshooting Guide: Solubility Issues in Reactions

This section provides a systematic approach to troubleshooting and resolving solubility problems during your experiments.

Problem: Reactant Precipitation Upon Addition of Reagents

Potential Cause: Change in solvent polarity or a chemical reaction forming a less soluble species.

Solutions:

• Solvent System Modification:

  • Increase Solvent Volume: A simple first step is to increase the volume of the solvent to below the saturation point of the precipitating species.

  • Co-solvent Addition: Introduce a co-solvent that is miscible with the primary solvent but has a higher dissolving power for the reactant. A table of suggested solvent systems is provided below.

• Temperature Adjustment:

  • Gently heating the reaction mixture can increase the solubility of your compound. Ensure the temperature is compatible with the stability of all reactants and reagents.

• Order of Addition:

  • Experiment with altering the order in which reagents are added. Sometimes, adding the aniline derivative to a solution of the other reactants can prevent localized high concentrations that lead to precipitation.

Problem: Low Reaction Yield Despite Complete Disappearance of Starting Material

Potential Cause: Precipitation of the product from the reaction mixture, preventing it from reacting further or leading to difficult isolation.

Solutions:

• In-situ Analysis:

  • If possible, take a sample of the heterogeneous mixture (both liquid and solid phases) and analyze it (e.g., by LC-MS or NMR after dissolving in a suitable deuterated solvent) to confirm the identity of the precipitate.

• Solvent Screening:

  • Perform small-scale solubility tests of the expected product in various solvents to identify a more suitable reaction medium where it remains in solution.

Data Presentation: Solvent Selection Table

The following table provides a starting point for solvent selection based on polarity.

Solvent Class	Examples	Polarity Index	Suitability for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine
Polar Aprotic	DMF, DMSO, Acetonitrile	High	Often good for dissolving polar reactants and intermediates.
Polar Protic	Methanol, Ethanol, Water	High	Can be effective, but may participate in side reactions. Water solubility is generally low for the free base.[4]
Ethers	THF, 2-MeTHF, Dioxane	Medium	Good general-purpose solvents for many organic reactions.
Chlorinated	Dichloromethane (DCM), Chloroform	Medium	Often effective, but consider environmental and safety implications.
Aromatic	Toluene, Xylene	Low	Can be useful, especially at elevated temperatures.
Alkanes	Hexanes, Heptane	Very Low	Primarily used as anti-solvents for crystallization/precipitation.

Experimental Workflow: Optimizing Reaction Solvent

The following diagram outlines a systematic workflow for optimizing the reaction solvent to overcome solubility issues.

Caption: Troubleshooting workflow for solubility issues.

Protocol: Small-Scale Solubility Assessment

This protocol provides a method for quickly assessing the solubility of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in a range of solvents.

Materials:

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

• Selection of solvents from the table above

• Small vials (e.g., 1-dram vials)

• Magnetic stir plate and stir bars

• Vortex mixer

Procedure:

• Accurately weigh approximately 10 mg of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine into each vial.

• Add 0.5 mL of a selected solvent to the first vial.

• Stir or vortex the mixture vigorously for 1-2 minutes.

• Visually inspect for any undissolved solid.

• If the solid has dissolved, the compound is soluble at approximately 20 mg/mL.

• If the solid has not dissolved, add another 0.5 mL of the solvent (total volume 1.0 mL) and repeat steps 3 and 4. If it dissolves, the solubility is approximately 10 mg/mL.

• Repeat for each solvent to be tested.

• This process can also be performed at an elevated temperature to assess the impact of heat on solubility.

Logical Relationship of Troubleshooting Steps

The following diagram illustrates the logical progression of troubleshooting when encountering a potential solubility problem.

Caption: Logical flow for addressing solubility issues.

By systematically applying the principles and procedures outlined in this guide, researchers can effectively manage and overcome solubility challenges associated with 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, leading to more efficient and successful synthetic outcomes.

References

• Deepak Nitrite. (2023, March 20). SAFETY DATA SHEET 4-Methoxy-2 Methyl Di Phenyl Amine (MMDPA).
• Sigma-Aldrich. (2025, November 6).

• Dodge, J. A., et al. (2020). Recent Advances and Outlook for the Isosteric Replacement of Anilines. Journal of Medicinal Chemistry, 63(15), 7793-7810. [Link]

• NCERT. (n.d.). Amines.
• Fisher Scientific. (n.d.).
• Thermo Fisher Scientific. (n.d.).
• Thermo Fisher Scientific. (2025, October 16).

• PubChem. (n.d.). 4-methoxy-N-(1-phenylethyl)aniline. National Center for Biotechnology Information. [Link]

• BenchChem. (n.d.). Technical Support Center: Synthesis of (4-Methoxyphenyl)dimethylamine.
• ChemicalBook. (2022, November 18). The Solubility of Aniline.

• PubChem. (n.d.). 4-methoxy-2-methyl-N-phenylaniline. National Center for Biotechnology Information. [Link]

• Cresset Group. (2024, January 10). Aniline replacement in drug-like compounds.

• National Center for Biotechnology Information. (2020). Recent Advances and Outlook for the Isosteric Replacement of Anilines. PubMed Central. [Link]

• Google Patents. (n.d.). WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• PubChem. (n.d.). 4-methoxy-N-methyl-N-phenylaniline. National Center for Biotechnology Information. [Link]

• MDPI. (n.d.). N,N-dimethylaniline and 2-Methoxy-5-((phenylamino)methyl)phenol.
• Sigma-Aldrich. (n.d.). 4-Methoxy-2-methyl-N-phenylaniline.
• Google Patents. (n.d.). EP3702347A1 - Processes for the preparation of (s)-1-(3-ethoxy-4- methoxyphenyl)-2-methanesulfonylethylamine.
• Chem-Impex. (n.d.). (R-(-)-2-Methoxy-1-phenylethylamine.
• ResearchGate. (n.d.). The Characterization of 4-Methoxy-N-Ethylamphetamine HCl.

• NIST. (n.d.). Phenol, 4-(2-aminoethyl)-2-methoxy-. NIST Chemistry WebBook. [Link]

• PubChem. (n.d.). N-(4-methoxy-3-phenethoxyphenethyl)-N-propylpropan-1-amine. National Center for Biotechnology Information. [Link]

• NIST. (n.d.). Phenethylamine, 2-methoxy-α-methyl-4,5-(methylenedioxy)-. NIST Chemistry WebBook. [Link]

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Navigating the Large-Scale Synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: A Technical Support Guide

FOR IMMEDIATE RELEASE

[City, State] – To facilitate the seamless production of key pharmaceutical intermediates, this technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. This crucial building block, notably used in the synthesis of active pharmaceutical ingredients like Ranibizumab, presents unique challenges at an industrial scale. This guide, structured in a user-friendly question-and-answer format, addresses common troubleshooting scenarios and frequently asked questions to ensure process robustness, safety, and high-purity output.

Introduction to the Synthetic Pathway

The large-scale synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is typically approached through a multi-step process. A representative and industrially viable route commences with the readily available and cost-effective starting material, 4-aminophenol. The synthesis involves two key transformations: the protection of the reactive amine functionality, followed by etherification of the phenolic hydroxyl group, and concluding with deprotection to yield the target molecule. This strategic approach is essential to prevent unwanted side reactions and ensure high regioselectivity.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic route for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Troubleshooting Guide

This section addresses specific issues that may arise during the large-scale synthesis, providing potential causes and actionable solutions.

Problem 1: Incomplete Acetylation of 4-Aminophenol

• Question: We are observing significant amounts of unreacted 4-aminophenol in our reaction mixture during the acetylation step. What could be the cause and how can we resolve this?

• Answer: Incomplete acetylation on a large scale is often due to insufficient reagent, poor mixing, or inadequate reaction time. Ensure that acetic anhydride is used in a slight excess. On an industrial scale, the exothermic nature of this reaction requires careful temperature control; a runaway reaction can lead to side product formation.[1] It is also crucial to ensure vigorous agitation to maintain a homogenous reaction mixture, especially as the product, N-(4-hydroxyphenyl)acetamide, may precipitate.[2] Consider extending the reaction time and monitoring the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

Problem 2: Low Yield and Byproduct Formation during Etherification

• Question: Our etherification step is resulting in a low yield of the desired N-(4-(2-methoxy-1-methylethoxy)phenyl)acetamide, with significant byproduct formation. What are the likely side reactions and how can they be minimized?

• Answer: Low yields in Williamson ether synthesis on a large scale can be attributed to several factors. A primary concern is the presence of water, which can hydrolyze the alkylating agent. Ensure all reagents and solvents are anhydrous. The choice of base is also critical; a moderately strong base like potassium carbonate is often preferred to minimize side reactions. Byproducts can arise from elimination reactions of the alkylating agent, especially at elevated temperatures. Careful control of the reaction temperature is paramount. Additionally, N-alkylation of the acetamide can occur as a competing reaction, although it is generally less favorable. To mitigate these issues, maintain strict anhydrous conditions, use a non-nucleophilic base, and optimize the reaction temperature.

Problem 3: Difficulties in the Purification of the Final Product

• Question: We are facing challenges in purifying the final product, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, to the required specification. What are the recommended large-scale purification methods?

• Answer: The purification of substituted anilines on a large scale often involves crystallization or distillation. Given that the product is likely a liquid or a low-melting solid at room temperature, vacuum distillation is a viable option. However, for high-purity requirements, crystallization is often preferred. The choice of solvent is critical for effective purification by recrystallization.[3] A solvent system where the product is soluble at high temperatures and sparingly soluble at low temperatures is ideal. Common solvent systems for similar compounds include ethanol-water mixtures.[3] If colored impurities are present, a charcoal treatment of the solution prior to crystallization can be effective.[3] It is also important to control the cooling rate during crystallization to obtain a product with a desirable crystal size and purity.[4]

Problem 4: Inconsistent Product Quality and Color

• Question: The color of our final product varies from batch to batch, ranging from a pale yellow to a darker brown. What is causing this inconsistency and how can we ensure a consistent product color?

• Answer: Anilines are susceptible to oxidation, which can lead to the formation of colored impurities, especially when exposed to air and light.[5] This issue is often exacerbated at elevated temperatures during distillation or drying. To ensure consistent product quality, it is recommended to perform the final purification and handling steps under an inert atmosphere (e.g., nitrogen or argon). The use of antioxidants during processing can also be considered. Additionally, ensure that all equipment is thoroughly cleaned between batches to prevent cross-contamination.

Frequently Asked Questions (FAQs)

Q1: What are the critical safety considerations for the large-scale synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine?

A1: The large-scale synthesis of this compound involves several hazardous materials and reactions. 4-Aminophenol is harmful if swallowed or inhaled.[5][6] Acetic anhydride is corrosive and a lachrymator. The etherification step may involve flammable solvents and require careful handling of bases. The final product, being an aniline derivative, should be handled with care as anilines are generally toxic. A thorough risk assessment should be conducted for each step, and appropriate personal protective equipment (PPE), including respiratory protection, gloves, and eye protection, must be used. All operations should be carried out in a well-ventilated area or in a closed system.

Q2: How can we monitor the progress of each reaction step effectively on a large scale?

A2: On a large scale, in-process controls (IPCs) are crucial for monitoring reaction progress and ensuring batch consistency. For the acetylation and etherification steps, HPLC is the preferred method for quantitative analysis of the starting material, intermediates, and products. TLC can be used for rapid qualitative checks. For the final deprotection step, monitoring the disappearance of the acetylated intermediate by HPLC is recommended.

Q3: What are the key parameters to control during the crystallization of the final product?

A3: For a successful and reproducible large-scale crystallization, several parameters must be tightly controlled:

• Solvent System: The choice of solvent or solvent mixture is paramount for achieving good yield and purity.[3][4]

• Concentration: The initial concentration of the crude product in the solvent will affect the yield and crystal size.

• Cooling Profile: A slow and controlled cooling rate generally leads to larger, purer crystals. Rapid cooling can lead to the precipitation of impurities.

• Agitation: Proper agitation is necessary to ensure uniform temperature and concentration throughout the crystallizer, but excessive agitation can lead to crystal breakage.

• Seeding: The introduction of seed crystals can help control the crystal size distribution and prevent the formation of an unstable supersaturated solution.[4]

Q4: Are there any specific analytical techniques recommended for the final product release?

A4: For the final release of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a comprehensive set of analytical tests should be performed to confirm its identity, purity, and quality. These typically include:

• Identification: By Fourier-Transform Infrared Spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C).

• Purity: By HPLC to determine the percentage of the main component and to quantify any impurities. Gas Chromatography (GC) can also be used.[3]

• Water Content: By Karl Fischer titration.

• Residual Solvents: By headspace GC.

• Heavy Metals: By a suitable spectroscopic method if required for the final application.

Experimental Protocols

Protocol 1: Acetylation of 4-Aminophenol

• Charge a suitable reactor with 4-aminophenol and a solvent such as glacial acetic acid.[7]

• Cool the mixture to 0-5 °C with constant agitation.

• Slowly add acetic anhydride to the cooled suspension, maintaining the temperature below 20 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion, quench the reaction by adding the mixture to cold water to precipitate the N-(4-hydroxyphenyl)acetamide.[7]

• Filter the solid, wash with cold water until the filtrate is neutral, and dry the product under vacuum.

Protocol 2: Etherification of N-(4-hydroxyphenyl)acetamide

• Charge a dry reactor with N-(4-hydroxyphenyl)acetamide, a suitable solvent (e.g., acetone or dimethylformamide), and a base (e.g., anhydrous potassium carbonate).

• Heat the mixture to a moderate temperature (e.g., 60-80 °C) with vigorous stirring.

• Slowly add the alkylating agent (e.g., 2-methoxy-1-methylethyl tosylate).

• Maintain the reaction at temperature for 8-12 hours, monitoring the progress by HPLC.

• After completion, cool the reaction mixture and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude N-(4-(2-methoxy-1-methylethoxy)phenyl)acetamide.

Protocol 3: Hydrolysis of N-(4-(2-methoxy-1-methylethoxy)phenyl)acetamide

• Charge a reactor with the crude N-(4-(2-methoxy-1-methylethoxy)phenyl)acetamide and an aqueous solution of a strong acid (e.g., hydrochloric acid) or a strong base (e.g., sodium hydroxide).

• Heat the mixture to reflux and maintain for 4-8 hours, monitoring the disappearance of the starting material by HPLC.

• Upon completion, cool the reaction mixture.

• If acidic hydrolysis was performed, neutralize the mixture with a base to precipitate the product. If basic hydrolysis was used, extract the product with a suitable organic solvent.

• Isolate the crude 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Protocol 4: Purification by Vacuum Distillation

• Set up a vacuum distillation apparatus suitable for the batch size.

• Charge the distillation flask with the crude 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

• Slowly reduce the pressure and begin heating the flask.

• Collect the fractions at the appropriate boiling point and pressure.

• The main fraction should contain the purified product.

Quantitative Data Summary

Parameter	Acetylation	Etherification	Hydrolysis	Overall (Typical)
Yield	>95%	80-90%	>90%	70-80%
Purity (Crude)	>98%	>90%	>95%	-
Purity (Final)	-	-	-	>99.5% (after purification)

Note: The values presented in this table are typical and may vary depending on the specific reaction conditions and scale of operation.

Visualizing Potential Side Reactions

Diagram of Potential Side Reactions in Etherification

Caption: Potential side reactions during the etherification step.

Conclusion

The successful large-scale synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine hinges on a thorough understanding of the reaction mechanisms, careful control of process parameters, and robust purification strategies. This technical support guide provides a framework for troubleshooting common issues and addressing key questions related to this synthesis. By implementing the recommendations outlined herein, researchers and production chemists can enhance process efficiency, ensure product quality, and maintain a safe operating environment.

References

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• 6. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Characterization of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and its Associated Products

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex characterization challenges associated with this molecule and its related products. As a substituted aniline containing an ether linkage, this compound presents unique analytical hurdles related to its purity, stability, and structural elucidation. This document provides in-depth, field-proven insights in a troubleshooting and FAQ format to ensure the integrity and accuracy of your experimental results.

Section 1: High-Performance Liquid Chromatography (HPLC) - Purity and Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.[1] However, its chemical nature can lead to several analytical challenges. This section addresses the most common issues encountered during HPLC method development and routine analysis.

Troubleshooting Guide: HPLC Analysis

Question: I'm observing significant peak tailing for my main compound. What is the cause and how can I fix it?

Answer: Peak tailing is a common issue with basic compounds like anilines. The primary cause is secondary interactions between the protonated amine group and acidic residual silanols on the surface of standard silica-based C18 columns. This leads to poor peak shape and can compromise resolution and accurate integration.

• Causality: At acidic to neutral pH, the primary amine on your molecule is protonated (-NH3+), making it highly basic. This positive charge can interact strongly with negatively charged, deprotonated silanol groups (Si-O-) on the column packing material, causing the peak to tail.

• Solutions & Protocol:

  • Mobile Phase pH Adjustment: The most effective solution is to adjust the mobile phase pH to suppress the ionization of either the analyte or the silanols.

    • Low pH (e.g., pH 2.5-3.5): Add an acidifier like trifluoroacetic acid (TFA, 0.1%) or formic acid (0.1%). At this pH, the amine is fully protonated, but the silanols are also protonated (Si-OH), minimizing ionic interactions. This is often the most robust approach.[2]

    • High pH (e.g., pH 8-10): Use a pH-stable column (e.g., hybrid silica or polymer-based). At high pH, the amine group is in its neutral, free-base form (-NH2), eliminating the ionic interaction. A buffer like ammonium bicarbonate is suitable.

  • Use of End-Capped Columns: Employ a high-quality, end-capped column where the residual silanols have been chemically deactivated.

  • Reduce Sample Concentration: Column overload can exacerbate tailing. Try injecting a more dilute sample to see if the peak shape improves.

Question: I'm struggling to separate a critical impurity that is co-eluting with my main peak. How should I approach method development?

Answer: Achieving separation of closely related impurities requires a systematic approach to method development that explores different aspects of chromatographic selectivity.[3][4] Co-elution is a common challenge when impurities are structurally similar to the active pharmaceutical ingredient (API).[3]

• Causality: Impurities from the synthesis may include isomers or compounds with very similar polarity, making them difficult to resolve with standard chromatographic conditions.

• Workflow for Method Development: A systematic screening process is the most efficient way to find optimal conditions.[5]

  Experimental Protocol: HPLC Method Development Screening

  • Column Screening: Select a set of columns with different stationary phase chemistries (e.g., C18, Phenyl-Hexyl, Cyano) to exploit different separation mechanisms (hydrophobicity, π-π interactions, dipole-dipole interactions).[2]

  • pH Screening: Screen at both low pH (e.g., 2.7 with phosphate buffer) and high pH (e.g., 9.0 with ammonium bicarbonate) on appropriate columns. The ionization state of the aniline moiety dramatically affects retention and selectivity.

  • Organic Modifier Screening: Evaluate both acetonitrile (ACN) and methanol. Methanol can offer different selectivity for aromatic compounds due to its hydrogen-bonding capabilities.

  • Gradient Optimization: Once promising conditions are identified, optimize the gradient slope and time to maximize the resolution of the critical pair.

  • Temperature Optimization: Adjusting the column temperature (e.g., between 25°C and 45°C) can fine-tune selectivity.

  Diagram: HPLC Method Development Workflow

  Caption: Systematic workflow for resolving co-eluting HPLC peaks.

Section 2: Stability and Degradation

Aromatic amines are notoriously susceptible to degradation, primarily through oxidation.[6] This instability can lead to the formation of colored degradants, loss of purity, and the appearance of unexpected peaks in chromatograms.

Troubleshooting Guide: Stability Issues

Question: My sample of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine turns yellow/brown upon storage or when prepared in solution. What is causing this, and how can I prevent it?

Answer: The discoloration is a classic indicator of the oxidation of the aniline functional group. The amine is easily oxidized by atmospheric oxygen, a process that can be accelerated by exposure to light and elevated temperatures.[6] This leads to the formation of highly colored polymeric impurities.

• Causality: The lone pair of electrons on the nitrogen atom makes the aromatic ring electron-rich and susceptible to oxidation. Initial oxidation can form radical species that then polymerize.

• Prevention and Mitigation Strategies:

  • Solid-State Storage: Store the solid material in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon). Protect from light by using amber vials and store at recommended temperatures (e.g., refrigerated at 2-8°C).

  • Solution Stability:

    • Prepare solutions fresh whenever possible.

    • If solutions must be stored, keep them refrigerated or frozen and protected from light.[7]

    • Degas solvents before use to remove dissolved oxygen.

    • Acidifying the solution (e.g., with a small amount of formic or acetic acid) can improve stability, as the protonated form is generally less susceptible to oxidation.[8] However, this may not be suitable for all downstream applications.

Question: How do I design a forced degradation study to understand the potential degradation pathways of my product?

Answer: Forced degradation (or stress testing) is essential for identifying likely degradation products and demonstrating the stability-indicating nature of your analytical methods. The goal is to achieve 5-20% degradation of the parent compound under various stress conditions.

• Protocol: Forced Degradation Study Conditions This protocol is a starting point and should be optimized for your specific product.

Stress Condition	Reagent/Condition	Typical Duration & Temperature	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl	24-72 hours at 60°C	Ether cleavage, other acid-catalyzed reactions
Base Hydrolysis	0.1 M NaOH	2-24 hours at 60°C	Base-catalyzed reactions
Oxidation	3% H₂O₂	24 hours at Room Temp	Oxidation of the amine group
Thermal	Dry Heat	48 hours at 80°C (solid) / 60°C (solution)	Thermally induced degradation
Photolytic	ICH Q1B compliant light	Expose solid & solution to UV/Vis light	Light-induced oxidation or rearrangement

Section 3: Mass Spectrometry (MS) and NMR Spectroscopy

Structural elucidation and impurity identification rely heavily on Mass Spectrometry and Nuclear Magnetic Resonance.

Frequently Asked Questions (FAQs): MS and NMR

Question: What are the characteristic fragmentation patterns I should expect in the mass spectrum of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine?

Answer: The mass spectrum will be influenced by both the aromatic ether and aniline moieties. In electron ionization (EI), you can expect the following fragmentation pathways:

• Molecular Ion (M+): Aromatic compounds typically show a prominent molecular ion peak.[9]

• Alpha-Cleavage to Amine: Loss of the largest alkyl group attached to the nitrogen is a common fragmentation for amines.[10]

• Beta-Cleavage to Aromatic Ring: A major fragmentation for aromatic ethers is cleavage of the bond beta to the aromatic ring.[9][11] This would involve cleavage of the C-O bond of the ethoxy group.

• Cleavage of the Ether Side Chain: You will likely see fragments corresponding to the loss of parts of the (2-Methoxy-1-methyl-ethoxy) group.

Diagram: Predicted MS Fragmentation

Caption: Key fragmentation pathways for MS analysis.

Question: My ¹H NMR spectrum shows complex signals in the aromatic region. How can I assign them?

Answer: The aromatic protons on the phenylamine ring will appear as a complex ABC spin system rather than simple doublets or triplets.

• Causality: The powerful electron-donating effects of both the amine (-NHR) and ether (-OR) groups influence the chemical shifts of the ortho, meta, and para protons differently.[12] The ortho and meta positions relative to each substituent are non-equivalent, leading to distinct chemical shifts and complex coupling patterns.

• Interpretation Strategy:

  • Reference Spectra: Compare your spectrum to reference spectra of similarly substituted anilines and anisoles.[13][14]

  • 2D NMR: A 2D COSY (Correlation Spectroscopy) experiment will show which protons are coupled to each other, helping to trace the connectivity within the aromatic ring. A 2D NOESY (Nuclear Overhauser Effect Spectroscopy) can show through-space correlations, for instance, between the N-H proton and the adjacent aromatic proton.

  • Chemical Shift Prediction: Use NMR prediction software to estimate the chemical shifts, which can provide a good starting point for assignment.

References

• SynThink Research Chemicals. (n.d.). Challenges in HPLC Method Development for Impurity Identification and Quantification: Overcoming the Obstacles. SynThink. Retrieved from [Link]

• Li, L., Zhang, L., Lan, Y., & Zhang, C. (2008). A study of the 15N NMR chemical shifts in substituted anilines and phenylhydrazines, and their derivatives. Magnetic Resonance in Chemistry, 46(8), 744–747. Retrieved from [Link]

• Israel, S. (2024). HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design. ResearchGate. Retrieved from [Link]

• American Pharmaceutical Review. (2010). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. Retrieved from [Link]

• Veeprho. (2024). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. Retrieved from [Link]

• Al-Masri, M., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI. Retrieved from [Link]

• Hoppe, M., Gmeiner, M., & Schmid, P. (2020). Examining primary aromatic amines' stability in aqueous food simulants: effects of 3% acetic acid and water test conditions. ResearchGate. Retrieved from [Link]

• LCGC International. (2010). Method Development for Drug Impurity Profiling: Part 1. Retrieved from [Link]

• Bratenfels, M., et al. (2021). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. ResearchGate. Retrieved from [Link]

• Kolehmainen, E., et al. (2009). NMR Spectra of Anilines. ResearchGate. Retrieved from [Link]

• Axenrod, T., & Webb, G. A. (1974). Nitrogen-15 nuclear magnetic resonance spectroscopy. Substituent effects on 15N-H coupling constants and nitrogen chemical shifts in aniline derivatives. ACS Publications. Retrieved from [Link]

• Crasto, A. M. (2015). MASS SPECTRUM OF ETHERS. Organic Spectroscopy International. Retrieved from [Link]

• Zakrzewska, A., et al. (2005). 13 C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines. International Journal of Molecular Sciences. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.13. Retrieved from [Link]

• Reuben, J. (1979). Isotopic multiplets in the carbon-13 NMR spectra of aniline derivatives and nucleosides with partially deuterated amino groups: effect of intra- and intermolecular hydrogen bonding. Journal of the American Chemical Society. Retrieved from [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, a precise understanding of molecular structure is paramount for predicting chemical behavior, reactivity, and biological activity. Aniline and its derivatives are foundational scaffolds in a vast array of functional molecules, from active pharmaceutical ingredients to advanced polymers. Their electronic and structural properties, which are intimately linked to their spectroscopic signatures, dictate their utility.

This guide provides an in-depth comparative analysis of the spectral characteristics of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine , a substituted aniline with potential applications in medicinal chemistry, against a panel of structurally related anilines: aniline , p-anisidine , 4-ethoxyaniline , and 4-isopropoxyaniline . By examining their respective signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), we aim to provide a comprehensive reference for researchers engaged in the synthesis, characterization, and application of these important chemical entities.

The Significance of the Alkoxy Substituent

The nature of the alkoxy group at the para-position of the aniline ring significantly influences the molecule's electronic environment and, consequently, its spectroscopic properties. The introduction of the 2-methoxy-1-methyl-ethoxy group in our target molecule introduces additional complexity and unique spectral features compared to simpler alkoxy substituents. This guide will dissect these differences, providing a rationale for the observed spectral shifts and patterns based on fundamental chemical principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for unambiguous structure determination.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

A standardized approach is crucial for obtaining comparable NMR data. The following protocol outlines a general procedure for the acquisition of high-resolution spectra.

Figure 1: Standard workflow for NMR sample preparation, data acquisition, and processing.

Comparative ¹H NMR Analysis

The ¹H NMR spectra of para-substituted anilines typically exhibit a characteristic AA'BB' system for the aromatic protons. The electron-donating nature of the amino and alkoxy groups results in an upfield shift of these protons compared to benzene (δ ~7.3 ppm).

Compound	Ar-H (ppm)	-NH₂ (ppm)	Alkoxy Protons (ppm)
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (Predicted)	~6.7-6.8 (d, 2H), ~6.6-6.7 (d, 2H)	~3.5 (s, 2H)	~4.2 (m, 1H), ~3.5 (m, 2H), ~3.3 (s, 3H), ~1.2 (d, 3H)
Aniline [1]	~7.1 (t, 2H), ~6.7 (t, 1H), ~6.6 (d, 2H)	~3.7 (s, 2H)	-
p-Anisidine	~6.7 (d, 2H), ~6.6 (d, 2H)	~3.4 (s, 2H)	~3.7 (s, 3H, -OCH₃)
4-Ethoxyaniline [2]	~6.7 (d, 2H), ~6.6 (d, 2H)	~3.4 (s, 2H)	~3.9 (q, 2H, -OCH₂-), ~1.3 (t, 3H, -CH₃)
4-Isopropoxyaniline [3][4]	~6.7 (d, 2H), ~6.6 (d, 2H)	~3.4 (s, 2H)	~4.4 (sept, 1H, -OCH-), ~1.2 (d, 6H, -C(CH₃)₂)

Insight: The predicted spectrum of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine shows a more complex set of signals in the alkoxy region due to the presence of a chiral center and diastereotopic protons in the ethoxy chain. This complexity can be a key identifier for this specific substituent.

Comparative ¹³C NMR Analysis

The ¹³C NMR spectra provide valuable information about the carbon framework. The chemical shifts of the aromatic carbons are particularly sensitive to the nature of the substituents.

Compound	C1 (C-NH₂) (ppm)	C2, C6 (ppm)	C3, C5 (ppm)	C4 (C-O) (ppm)	Alkoxy Carbons (ppm)
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (Predicted)	~141	~117	~116	~152	~78 (-OCH-), ~75 (-OCH₂-), ~59 (-OCH₃), ~17 (-CH₃)
Aniline [1]	~146	~119	~129	~115	-
p-Anisidine	~141	~116	~115	~152	~56 (-OCH₃)
4-Ethoxyaniline	~141	~117	~116	~152	~64 (-OCH₂-), ~15 (-CH₃)
4-Isopropoxyaniline [3]	~141	~117	~116	~151	~70 (-OCH-), ~22 (-C(CH₃)₂)

Insight: The predicted chemical shifts for the alkoxy carbons in 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine are distinct from the simpler alkoxy groups. The presence of four distinct signals for the alkoxy chain confirms its more complex structure.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule. The position, intensity, and shape of absorption bands provide a molecular fingerprint.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Modern FTIR spectroscopy often utilizes an ATR accessory for simple and rapid analysis of solid and liquid samples.

Figure 2: General workflow for acquiring an ATR-FTIR spectrum.

Comparative IR Analysis

The IR spectra of primary anilines are characterized by a doublet of N-H stretching bands in the 3300-3500 cm⁻¹ region. The C-N and C-O stretching vibrations are also diagnostic.

Compound	N-H Stretch (cm⁻¹)	C-N Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (Predicted)	~3450, ~3360	~1240	~1100-1050 (ether)	~3050
Aniline	~3430, ~3350	~1280	-	~3040
p-Anisidine	~3425, ~3340	~1240	~1040	~3030
4-Ethoxyaniline [5]	~3430, ~3350	~1240	~1050	~3030
4-Isopropoxyaniline [3]	~3430, ~3350	~1240	~1115, ~950	~3030

Insight: The predicted IR spectrum of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine will likely show a broader and more complex C-O stretching band compared to the other anilines due to the multiple ether linkages in its substituent.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Exploring Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position (λmax) and intensity (molar absorptivity, ε) of absorption bands are sensitive to the extent of conjugation and the nature of substituents.

Experimental Protocol: Solution-Phase UV-Vis Spectroscopy

Figure 3: A typical workflow for solution-phase UV-Vis spectroscopy.

Comparative UV-Vis Analysis

Anilines typically exhibit two main absorption bands: a high-energy π → π* transition and a lower-energy n → π* transition. The presence of an electron-donating alkoxy group at the para-position causes a bathochromic (red) shift of these bands compared to aniline.

Compound	λmax 1 (nm)	λmax 2 (nm)
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (Predicted)	~235-245	~295-305
Aniline [6]	~230	~280
p-Anisidine	~233	~299
4-Ethoxyaniline	~235	~300
4-Isopropoxyaniline	~236	~301

Insight: The predicted λmax values for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine are expected to be slightly red-shifted compared to p-anisidine, 4-ethoxyaniline, and 4-isopropoxyaniline due to the slightly increased electron-donating ability and size of the more complex alkoxy group.

Mass Spectrometry (MS): Unraveling the Molecular Formula and Fragmentation

Mass spectrometry is a powerful analytical technique that provides information about the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern.

Experimental Protocol: Electron Ionization (EI)-Mass Spectrometry

Figure 4: A simplified workflow for Electron Ionization-Mass Spectrometry.

Comparative Mass Spectrometry Analysis

The mass spectra of anilines are generally characterized by a prominent molecular ion peak (M⁺). The fragmentation patterns are influenced by the nature of the substituents.

Compound	Molecular Ion (M⁺) m/z	Key Fragment Ions (m/z)
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (Predicted)	195	108 (base peak), 180, 150, 89
Aniline	93	93 (base peak), 66, 65
p-Anisidine	123	123 (base peak), 108, 80
4-Ethoxyaniline [2]	137	108, 93, 137
4-Isopropoxyaniline [3]	151	109, 151, 80

Insight: The predicted mass spectrum of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is expected to show a characteristic fragmentation pattern involving the loss of the methoxy and ethoxy groups. The base peak is predicted to be at m/z 108, corresponding to the stable p-aminophenol radical cation, which is a common feature for para-alkoxy anilines. The presence of a fragment at m/z 89, resulting from the cleavage of the C-O bond of the ethoxy group, would be a unique identifier for this molecule.

Conclusion

This comparative guide has provided a detailed overview of the key spectroscopic features of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and its structurally related aniline analogs. The unique 2-methoxy-1-methyl-ethoxy substituent introduces distinct and predictable signatures in NMR, IR, and MS, which can be used for its unambiguous identification and characterization. The presented data and protocols serve as a valuable resource for researchers working with these compounds, facilitating more efficient and accurate structural elucidation in the fields of drug discovery and materials science.

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A Comparative Guide to the Reactivity of p-Anisidine and 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Abstract

In the landscape of pharmaceutical and fine chemical synthesis, substituted anilines are foundational building blocks. Their reactivity, governed by the electronic and steric nature of their substituents, dictates their utility in constructing complex molecular architectures. This guide provides an in-depth comparative analysis of two para-substituted anilines: the widely-used p-anisidine and the more complex 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. We will explore how the structural differences between a simple methoxy group and a bulkier, flexible ether substituent influence the reactivity of the amine and the aromatic ring. This analysis is supported by established chemical principles, representative experimental data, and detailed protocols to empower researchers in making informed decisions during synthesis design.

Introduction: A Tale of Two Ethers

p-Anisidine (4-methoxyaniline) is a commodity chemical, extensively referenced and utilized in countless synthetic applications, from dye manufacturing to active pharmaceutical ingredients (APIs). Its reactivity profile is well-understood, serving as a reliable benchmark. The methoxy group at the para-position acts as a strong electron-donating group through resonance (+M effect), which significantly activates the aromatic ring towards electrophilic substitution and modulates the basicity and nucleophilicity of the amino group.[1][2]

In contrast, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine represents a more structurally complex analog. Its para-substituent, while still an alkoxy group, introduces significant steric bulk and conformational flexibility. This guide will dissect how these added structural features are predicted to alter the well-established reactivity of the p-anisidine scaffold. Understanding these differences is crucial for drug development professionals when designing analogs or scaling up synthetic routes, as seemingly minor structural changes can have profound impacts on reaction rates, yields, and impurity profiles.

Our core objective is to compare and contrast the reactivity of these two molecules in three key transformations:

• N-Acylation: A fundamental reaction probing the nucleophilicity of the amino group.

• Diazotization: A critical transformation for converting the amine into a versatile diazonium salt intermediate.

• Electrophilic Aromatic Substitution (EAS): A test of the activating potential of the para-substituent and the steric accessibility of the ortho positions.

Molecular Structure and Predicted Electronic & Steric Effects

The reactivity of an aniline derivative is primarily dictated by the interplay between the electronic effects (inductive and resonance) and steric effects of its substituents.[3]

• p-Anisidine: The -OCH₃ group is a classic example of a powerful +M (resonance donating) and a moderate -I (inductive withdrawing) group. The resonance effect dominates, leading to a significant increase in electron density at the ortho and para positions of the ring and on the amino nitrogen. This enhances the amine's basicity compared to aniline and strongly activates the ring for EAS.[1][4]

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: The -O-CH(CH₃)-CH₂-OCH₃ substituent is electronically similar to a methoxy group, as the oxygen atom is directly attached to the ring and can donate its lone pair. However, two key differences must be considered:

  • Increased Steric Hindrance: The secondary carbon and the entire flexible chain create a much larger steric footprint around the para-position compared to the simple methyl group of p-anisidine. This bulk is expected to primarily influence reactions on the aromatic ring, potentially hindering the approach of electrophiles to the ortho positions.

  • Subtle Electronic Modification: While still a strong electron-donating group, the larger alkyl framework may slightly increase the inductive electron-donating (+I) effect compared to a methyl group, potentially leading to a marginal increase in the amine's basicity.

Quantitative Comparison via Hammett Constants

Compound	Para-Substituent	Key Effects	Predicted Impact on Reactivity
p-Anisidine	-OCH₃	Strong +M, Moderate -I, Low Steric Bulk	High nucleophilicity, High ring activation for EAS
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine	-O-CH(CH₃)CH₂OCH₃	Strong +M, Moderate +I, High Steric Bulk	High nucleophilicity, High ring activation but with potential steric hindrance at ortho positions

Comparative Reactivity Analysis

N-Acylation: Probing Amine Nucleophilicity

N-acylation is the reaction of the primary amine with an acylating agent, such as acetic anhydride, to form an amide. The reaction rate is directly proportional to the nucleophilicity of the nitrogen atom.[8]

Prediction: Both anilines are expected to undergo rapid acylation due to the electron-donating nature of their para-substituents.[9] The slightly enhanced inductive effect of the bulkier ether on 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine might make its amino group marginally more nucleophilic, potentially leading to a slightly faster reaction rate under kinetically controlled conditions. However, this difference is likely to be minimal, and both reactions should proceed to high yield efficiently.

Representative Data:

Reaction	Substrate	Acylating Agent	Conditions	Typical Yield	Reference
N-Acylation	p-Anisidine	Acetic Anhydride	Solvent-free, RT, 15 min	>95%	[10][11]
N-Acylation	4-(2-Methoxy-1-methyl-ethoxy)-phenylamine	Acetic Anhydride	Solvent-free, RT, 15 min	~95% (Predicted)	N/A

Diazotization: Formation of the Diazonium Salt

Diazotization involves the reaction of a primary aromatic amine with nitrous acid (generated in situ from NaNO₂ and a strong acid) at low temperatures (0-5 °C) to form a diazonium salt.[12][13] This intermediate is a cornerstone of synthetic chemistry, enabling access to a vast array of functionalities via Sandmeyer-type reactions.[14]

Prediction: The success of diazotization hinges on the amine's ability to act as a nucleophile towards the nitrosonium ion (NO⁺). Both p-anisidine and its bulkier analog are excellent candidates for this reaction. The electron-donating para-substituents stabilize the resulting diazonium salt, and the reaction is generally very efficient for such activated anilines.[15][16] The steric bulk of the 2-methoxy-1-methyl-ethoxy group is distant from the reaction center (the amino group) and is not expected to interfere with the formation of the diazonium salt.

Electrophilic Aromatic Substitution (EAS): Bromination

The powerful activating nature of the amino and alkoxy groups makes the aromatic rings of both compounds highly susceptible to electrophilic attack, directing incoming electrophiles to the ortho and para positions.[2][4] Since the para-position is blocked, substitution will occur at the ortho-positions (relative to the amine).

Prediction:

• p-Anisidine: Reacts almost instantaneously with bromine water, even without a catalyst, to yield the di-substituted product, 2,6-dibromo-4-methoxyaniline. The high activation from both the -NH₂ and -OCH₃ groups makes controlling the reaction to achieve mono-substitution challenging.

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: The electronic activation of the ring will be comparable to that of p-anisidine. However, the significant steric bulk of the 2-methoxy-1-methyl-ethoxy group will likely create substantial steric hindrance around the ortho positions. This could lead to a noticeably slower reaction rate compared to p-anisidine. Furthermore, this steric shield might make it easier to achieve mono-bromination under carefully controlled conditions, an outcome difficult to obtain with p-anisidine.

Experimental Protocols

The following protocols are provided as self-validating, robust starting points for comparing the reactivity of the two anilines.

Protocol 1: Comparative N-Acylation

• Objective: To compare the rate and yield of N-acylation under catalyst-free conditions.

• Rationale: This simple, green procedure relies solely on the intrinsic nucleophilicity of the amine.[8] Running the reactions in parallel allows for direct comparison.

• Procedure:

  • To two separate 25 mL round-bottomed flasks, add p-anisidine (1.0 mmol, 123 mg) and 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (1.0 mmol, 195 mg), respectively.

  • To each flask, add acetic anhydride (1.1 mmol, 104 µL) via syringe.

  • Stir the mixtures vigorously at room temperature.

  • Monitor the reaction progress every 2 minutes using Thin Layer Chromatography (TLC) with a 3:1 Hexane:Ethyl Acetate eluent.

  • Upon consumption of the starting material, add 10 mL of cold deionized water to each flask to quench the reaction and precipitate the product.

  • Collect the solid products by vacuum filtration, washing with cold water (2 x 15 mL).

  • Dry the products under vacuum to a constant weight and calculate the yield.

• Scientist's Note: The reaction is often exothermic. The endpoint is the disappearance of the aniline spot on the TLC plate. The product amide will have a lower Rf value.

Protocol 2: Comparative Diazotization and Iodination

• Objective: To assess the efficiency of diazonium salt formation and its subsequent conversion to an aryl iodide.

• Rationale: This two-step, one-pot procedure is a standard Sandmeyer-type reaction.[12] The formation of the aryl iodide provides a stable, easily isolable product for yield comparison.

• Procedure:

  • In a 100 mL flask, dissolve the respective aniline (10.0 mmol) in a mixture of concentrated HCl (30.0 mmol, 2.5 mL) and 15 mL of water.

  • Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

  • In a separate beaker, dissolve sodium nitrite (11.0 mmol, 759 mg) in 5 mL of cold water.

  • Add the sodium nitrite solution dropwise to the cold aniline salt solution over 15 minutes, ensuring the temperature remains below 5 °C.

  • After the addition is complete, stir for an additional 20 minutes at 0-5 °C. Test for excess nitrous acid with starch-iodide paper (should turn blue-black).

  • In a separate 250 mL flask, dissolve potassium iodide (15.0 mmol, 2.49 g) in 20 mL of water.

  • Slowly and carefully add the cold diazonium salt solution to the KI solution with stirring. Effervescence (N₂ gas) will be observed.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

  • Decolorize the dark solution by adding a 10% sodium thiosulfate solution dropwise until the iodine color disappears.

  • Extract the product with diethyl ether (2 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Remove the solvent under reduced pressure to obtain the crude aryl iodide. Purify by column chromatography if necessary and calculate the yield.

Conclusion and Outlook

This guide establishes a framework for understanding the reactivity differences between p-anisidine and the sterically demanding 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

• Reactivity of the Amino Group: For reactions centered on the amine, such as N-acylation and diazotization , the reactivity of both compounds is predicted to be high and largely comparable. The electronic donating character of the para-substituent is the dominant factor, and the steric bulk is too remote to exert a significant influence.

• Reactivity of the Aromatic Ring: For electrophilic aromatic substitution , a clear divergence in reactivity is anticipated. While both rings are highly activated, the steric shield provided by the 2-methoxy-1-methyl-ethoxy group is expected to significantly reduce the reaction rate at the ortho positions compared to p-anisidine. This presents both a challenge (slower reactions) and an opportunity (potentially improved selectivity for mono-substitution).

For researchers in drug development, these insights are critical. When considering analogs, substituting a simple methoxy group with a more complex ether may not significantly alter synthetic routes involving the amine functionality but could require substantial process optimization for reactions involving the aromatic ring.

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A Comparative Guide to the Biological Activity Screening of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine Derivatives

Introduction: The Phenylamine Scaffold as a Privileged Structure in Drug Discovery

The phenylamine moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to bind to a wide range of biological targets with high affinity. This versatile structural motif is central to the design of numerous therapeutic agents, most notably in the realm of oncology. Its capacity to act as a hydrogen bond donor and acceptor, coupled with the tunable electronic and steric properties of the phenyl ring, allows for the fine-tuning of interactions with protein active sites. This guide provides a comprehensive overview of the anticipated biological activities of a novel class of compounds, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives, and compares their potential efficacy with established therapeutic alternatives. The focus will be on their likely roles as anticancer agents, specifically as tyrosine kinase inhibitors, and their potential as antimicrobial agents.

The rationale for investigating the 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine scaffold stems from the well-documented success of structurally related molecules. The introduction of an alkoxy group at the 4-position of the phenylamine ring can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties. The specific "2-Methoxy-1-methyl-ethoxy" substituent is of particular interest due to its potential to enhance solubility, modulate metabolic stability, and introduce specific steric and electronic features that could lead to improved target engagement and selectivity.

This guide will delve into the primary screening assays utilized to evaluate these potential therapeutic properties, providing detailed experimental protocols and interpreting the expected outcomes in the context of established drugs. We will explore the structure-activity relationships (SAR) that govern the efficacy of phenylamine derivatives, offering insights into how the unique alkoxy substituent of the target compounds might contribute to their biological profile.

Anticipated Biological Activity I: Anticancer Efficacy via Tyrosine Kinase Inhibition

A significant body of research has established that phenylamine derivatives are potent inhibitors of protein tyrosine kinases (PTKs).[1] These enzymes play a critical role in cellular signal transduction pathways that regulate cell proliferation, differentiation, and survival.[1] Dysregulation of PTK activity is a hallmark of many cancers, making them a prime target for therapeutic intervention. The 4-anilinoquinazoline and 4-anilinopyrimidine scaffolds, which feature a core phenylamine structure, are found in several clinically successful tyrosine kinase inhibitors (TKIs).[2][3]

Comparative Analysis of Tyrosine Kinase Inhibitors

The 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives are hypothesized to function as ATP-competitive inhibitors of tyrosine kinases, similar to established drugs like Gefitinib, Erlotinib, and Lapatinib. These drugs all feature a substituted anilinoquinazoline or a related heterocyclic core that binds to the ATP-binding pocket of the epidermal growth factor receptor (EGFR) tyrosine kinase, preventing its activation and downstream signaling.[4][5][6] The efficacy of these inhibitors is often quantified by their half-maximal inhibitory concentration (IC50) value, with lower values indicating greater potency.

Compound/Derivative Class	Target/Cell Line	IC50 Value	Reference
Reference Tyrosine Kinase Inhibitors
Gefitinib	EGFR wild-type	17.1 nM	[7]
Erlotinib	EGFR	3.96-18.64 nM	[8]
Lapatinib	BT474 and SKBr3 cells	25 or 32 nmol/L	[9]
Structurally Related Phenylamine Derivatives
4-(3-bromophenyl)amino-6,7-dimethoxyquinazoline	EGFR	0.029 nM	[7]
Symmetrical di-substituted phenylamino-s-triazines	MCF7 and C26 cells	0.38 - 50.93 µM	[4]
Phenylpyrazalopyrimidines	HT-29 and SK-OV-3 cells	25.5 µM and 34.3 µM	[1]
4-(Arylaminomethyl)benzamides	K562 cells	5.6 µM	[10]
Anilino-1,4-naphthoquinones	EGFR	3.96-18.64 nM	[8]
4-anilino-3-cyanoquinolines	Src kinase	Potent inhibitors

Table 1: Comparative IC50 values of established tyrosine kinase inhibitors and structurally related phenylamine derivatives against various cancer cell lines and kinases.

The data in Table 1 illustrates the potent anticancer activity of compounds bearing the phenylamine scaffold. The exceptional potency of the 4-(3-bromophenyl)amino-6,7-dimethoxyquinazoline highlights the significant impact of substituents on the phenylamine and quinazoline rings on inhibitory activity.[7] The novel 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives will be screened against a panel of cancer cell lines, and their IC50 values will be compared to these benchmarks to determine their potential as effective anticancer agents.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and the cytotoxic potential of chemical compounds. This assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow MTT to purple formazan crystals.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives and reference compounds (e.g., Gefitinib, Doxorubicin) in the culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

MTT Assay Workflow for Cytotoxicity Screening.

Experimental Protocol: In Vitro Kinase Inhibition Assay

To directly assess the inhibitory effect of the 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives on specific tyrosine kinases (e.g., EGFR, Src), an in vitro kinase assay is performed. This assay measures the transfer of a phosphate group from ATP to a substrate peptide by the kinase in the presence and absence of the inhibitor.

Step-by-Step Protocol:

• Reaction Setup: In a 96-well plate, combine the recombinant tyrosine kinase enzyme, a specific peptide substrate, and varying concentrations of the test compounds or a reference inhibitor (e.g., Staurosporine).

• Initiation of Reaction: Initiate the kinase reaction by adding a solution containing ATP and MgCl2.

• Incubation: Incubate the reaction mixture at 30°C for a specified period (e.g., 30-60 minutes).

• Termination of Reaction: Stop the reaction by adding a solution containing EDTA.

• Detection: Quantify the amount of phosphorylated substrate. This can be achieved using various methods, such as a phosphospecific antibody in an ELISA format or by measuring the amount of ATP consumed using a luminescent assay kit (e.g., ADP-Glo™).

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the control (no inhibitor). Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

In Vitro Kinase Inhibition Assay Workflow.

Anticipated Biological Activity II: Antimicrobial Potential

While the primary focus for phenylamine derivatives has been in oncology, there is growing evidence for their antimicrobial activities. The structural features of aromatic amines can allow for interactions with microbial targets, leading to the inhibition of growth or cell death.

Comparative Analysis of Antimicrobial Phenylamine Derivatives

The antimicrobial efficacy of a compound is typically determined by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Compound/Derivative Class	Test Organism	MIC (µg/mL)	Reference
Reference Antibiotics
Ampicillin	S. aureus	-	[11]
Rifampicin	M. tuberculosis	-	[11]
Structurally Related Aromatic Amines
1,3-bis(aryloxy)propan-2-amines	S. aureus, S. pyogenes	2.5 - 10	[12]
N-alkoxyphenyl-3-hydroxynaphthalene-2-carboxanilides	S. aureus	12	[11]
N-alkylaniline derivatives	S. aureus	≤2	[13]
Partially purified metabolites of Streptomyces sp. S2A	M. luteus	7.8	[14]

Table 2: Comparative MIC values of reference antibiotics and structurally related aromatic amine derivatives against various bacterial strains.

The data in Table 2 demonstrates that various aromatic amine derivatives exhibit potent antibacterial activity, with some compounds showing MIC values in the low microgram per milliliter range.[11][12][13] The screening of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine derivatives against a panel of clinically relevant bacteria will help to elucidate their potential as novel antimicrobial agents.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent against a specific microorganism.

Step-by-Step Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

• Serial Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in the broth medium.

• Inoculation: Add the standardized bacterial suspension to each well containing the diluted compounds. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the bacteria.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of phenylamine derivatives is highly dependent on their structural features. For tyrosine kinase inhibition, the anilino-quinazoline scaffold is a key pharmacophore.[14][15] Substituents on the quinazoline ring, particularly at the 6 and 7 positions, can significantly enhance potency. Electron-donating groups are generally favored in these positions.[15] The nature of the substituent on the aniline ring also plays a crucial role in determining the selectivity and potency of the inhibitor.

The introduction of the 4-(2-Methoxy-1-methyl-ethoxy) group is expected to influence the compound's properties in several ways:

• Solubility and Bioavailability: The ether and methoxy groups can increase the hydrophilicity of the molecule, potentially improving its solubility and oral bioavailability.

• Target Binding: The specific conformation and electronic properties of the alkoxy chain may allow for unique interactions within the ATP-binding pocket of the target kinase, potentially leading to increased potency or altered selectivity.

• Metabolic Stability: The presence of the methoxy and ether linkages may influence the metabolic fate of the compound, potentially leading to a more favorable pharmacokinetic profile.

Simplified EGFR Signaling Pathway and the Site of Action for Tyrosine Kinase Inhibitors (TKIs).

Conclusion

The 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine scaffold represents a promising starting point for the development of novel therapeutic agents. Based on the extensive literature on related phenylamine derivatives, these compounds are anticipated to exhibit significant anticancer activity, likely through the inhibition of key tyrosine kinases involved in cancer cell signaling. Furthermore, there is a plausible potential for these derivatives to possess antimicrobial properties.

This guide has outlined a systematic approach to the biological activity screening of these novel compounds. By employing standardized and robust assays such as the MTT and in vitro kinase inhibition assays, and by comparing the resulting data against established drugs and relevant structural analogs, a clear picture of their therapeutic potential can be established. The detailed experimental protocols and the framework for data interpretation provided herein will serve as a valuable resource for researchers in the field of drug discovery and development. The insights gained from these screening efforts will not only elucidate the biological profile of this specific class of compounds but will also contribute to the broader understanding of the structure-activity relationships of phenylamine derivatives, paving the way for the design of next-generation targeted therapies.

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A Comparative Guide to the Analytical Validation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine Purity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a critical intermediate is a non-negotiable cornerstone of safety and efficacy. This guide provides a comprehensive, in-depth comparison of analytical techniques for the validation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine purity, a key building block in various synthetic pathways. As a Senior Application Scientist, this document moves beyond a mere recitation of protocols to offer a logical framework for method selection, validation, and implementation, grounded in scientific principles and regulatory expectations.

The Analytical Imperative: Why Purity Validation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine Matters

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a substituted aromatic amine, is a versatile intermediate. Its purity is paramount as impurities, even in trace amounts, can have significant downstream effects, potentially leading to the formation of toxic byproducts, reduced efficacy of the final API, and unforeseen challenges during process scale-up. A robust analytical validation program is therefore not just a regulatory requirement but a fundamental aspect of risk mitigation in drug development.

To effectively validate the purity of this compound, we must first consider its potential impurity profile. A plausible synthetic route (Figure 1) involves the etherification of p-aminophenol with 1-chloro-2-methoxypropane, followed by methylation.

Caption: Plausible synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and potential impurities.

This hypothetical synthesis highlights several potential impurities that a robust analytical method must be able to separate and quantify:

• Process-related impurities: Unreacted starting materials (p-aminophenol), regioisomers from the etherification step, and byproducts of methylation.

• Degradation products: Aromatic amines are susceptible to oxidation, especially when exposed to light and air.[1] Forced degradation studies are essential to identify these potential degradants and ensure the analytical method is "stability-indicating."[1][2]

A Comparative Analysis of Key Analytical Techniques

The selection of an appropriate analytical technique is a critical decision driven by the physicochemical properties of the analyte and the specific requirements of the analysis (e.g., routine quality control vs. reference standard characterization). Here, we compare the most relevant techniques for the purity validation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of pharmaceutical analysis for purity determination due to its high resolving power, sensitivity, and robustness.[3] A stability-indicating reversed-phase HPLC (RP-HPLC) method is the most common and recommended approach for this compound.

Causality Behind Experimental Choices:

• Reversed-Phase Chromatography: The non-polar nature of the C18 stationary phase is well-suited for retaining and separating the moderately polar 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and its likely impurities.

• Gradient Elution: A gradient of an organic modifier (e.g., acetonitrile or methanol) in a buffered aqueous mobile phase allows for the effective elution of compounds with a range of polarities, ensuring that both early-eluting polar impurities and late-eluting non-polar impurities are resolved.

• UV Detection: The aromatic ring in the analyte and its potential aromatic impurities provides strong UV absorbance, making UV detection a sensitive and reliable choice.[4][5] A photodiode array (PDA) detector is highly recommended as it provides spectral information that can aid in peak identification and purity assessment.

Experimental Protocol: Stability-Indicating RP-HPLC Method

• Chromatographic System: HPLC with a quaternary pump, autosampler, column oven, and PDA detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or at the λmax of the analyte).

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[6] For 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, which has a moderate boiling point, GC-MS can be a valuable tool, particularly for identifying and quantifying volatile impurities.

Causality Behind Experimental Choices:

• Derivatization: While the target compound may be amenable to direct GC analysis, derivatization of the primary amine group (e.g., with a silylating or acylating agent) can improve peak shape, thermal stability, and chromatographic resolution.[6]

• Mass Spectrometric Detection: MS provides high specificity and sensitivity, allowing for the definitive identification of impurities based on their mass spectra and fragmentation patterns.

Experimental Protocol: GC-MS Analysis (with Derivatization)

• GC-MS System: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C, hold for 5 min.

• Injector Temperature: 250 °C.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• MS Scan Range: 50-500 amu.

• Sample Preparation and Derivatization:

  • Dissolve a known amount of the sample in a suitable solvent (e.g., dichloromethane).

  • Add an excess of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).

  • Heat the mixture at 70 °C for 30 minutes.

  • Inject 1 µL of the derivatized solution.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR has emerged as a primary analytical method for purity determination, offering a distinct advantage over chromatographic techniques as it does not require a reference standard of the analyte itself for quantification.[7][8][9]

Causality Behind Experimental Choices:

• Principle of qNMR: The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[9] By comparing the integral of a specific proton signal of the analyte to that of a certified internal standard of known purity and concentration, the absolute purity of the analyte can be determined.

• Selection of Internal Standard: The internal standard must have a known purity, be stable, non-volatile, and possess at least one signal that is well-resolved from all analyte and impurity signals. Maleic acid or dimethyl sulfone are common choices.

Experimental Protocol: Purity Determination by ¹H-qNMR

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., DMSO-d₆).

• Internal Standard: A certified reference material (e.g., maleic acid) of known purity.

• Sample Preparation:

  • Accurately weigh a specific amount of the analyte and the internal standard into a vial.

  • Dissolve the mixture in a precise volume of the deuterated solvent.

• NMR Acquisition Parameters:

  • Use a 90° pulse angle.

  • Employ a long relaxation delay (at least 5 times the longest T₁ of both the analyte and the standard) to ensure full relaxation of all protons.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Calculation:

  • Integrate a well-resolved, non-overlapping signal of the analyte and a signal of the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

UV-Visible Spectrophotometry

While not a separative technique, UV-Vis spectrophotometry can be a simple and rapid method for the quantitative determination of the main component, provided that potential impurities do not have significant absorbance at the chosen wavelength.[4][5]

Causality Behind Experimental Choices:

• Beer-Lambert Law: The absorbance of a solution is directly proportional to the concentration of the absorbing species.

• Wavelength Selection: The analysis should be performed at the wavelength of maximum absorbance (λmax) of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine to ensure maximum sensitivity and minimize interference from other components.

Experimental Protocol: Assay by UV-Vis Spectrophotometry

• Spectrophotometer: A calibrated UV-Vis spectrophotometer.

• Solvent: A UV-transparent solvent in which the analyte is stable (e.g., methanol or a buffered solution).

• Standard Preparation: Prepare a series of standard solutions of a reference standard of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine of known purity.

• Sample Preparation: Accurately prepare a sample solution with a concentration that falls within the linear range of the calibration curve.

• Measurement:

  • Scan the UV spectrum of a standard solution to determine the λmax.

  • Measure the absorbance of the standard and sample solutions at the λmax.

• Quantification: Construct a calibration curve by plotting absorbance versus concentration for the standard solutions. Determine the concentration of the sample from its absorbance using the calibration curve.

Comparative Performance and Data Summary

The choice of analytical technique depends on the specific requirements of the analysis. The following table provides a comparative summary of the performance of each technique for the purity validation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Parameter	HPLC-UV/PDA	GC-MS	qNMR	UV-Vis Spectrophotometry
Specificity	High (separates isomers and degradants)	Very High (separation and mass spectral identification)	Moderate (relies on signal resolution)	Low (prone to interference from absorbing impurities)
Sensitivity	High (ng to pg level)	Very High (pg to fg level)	Moderate (mg level)	Moderate (µg to mg level)
Precision	High (%RSD < 1%)	High (%RSD < 2%)	Very High (%RSD < 0.5%)	Moderate (%RSD < 2%)
Accuracy	High (requires accurate reference standard)	High (requires accurate reference standard)	Very High (primary method, independent of analyte standard)	Moderate (dependent on reference standard and specificity)
Quantification	Relative (area percent) and External Standard	External Standard	Absolute (with internal standard)	External Standard
Throughput	High	Moderate (sample preparation can be time-consuming)	Low	Very High
Information Provided	Purity, impurity profile, retention times	Purity, impurity identification, retention times	Absolute purity, structural confirmation	Concentration of the main component

Workflow and Logical Relationships

The validation of the purity of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine should follow a structured and logical workflow.

Caption: Workflow for analytical method validation.

Conclusion: An Orthogonal Approach for Unwavering Confidence

For the comprehensive and robust purity validation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a single analytical technique is often insufficient. An orthogonal approach, combining the strengths of multiple methods, provides the highest level of confidence in the quality of the material.

• For routine quality control and stability testing, a validated stability-indicating HPLC-PDA method is the cornerstone. It offers the necessary resolution, sensitivity, and throughput for batch release and monitoring.

• GC-MS serves as a powerful complementary technique for the identification and quantification of volatile impurities that may not be well-retained or detected by HPLC.

• qNMR is the gold standard for the absolute purity determination of reference standards and for orthogonal verification of the purity of key batches. Its ability to provide an accurate purity value without a specific reference standard of the analyte is invaluable.[10][11]

• UV-Vis spectrophotometry can be employed as a rapid, high-throughput assay for the main component in well-characterized systems where interferences are known to be negligible.

By judiciously selecting and validating a combination of these analytical techniques, researchers, scientists, and drug development professionals can establish a self-validating system that ensures the purity, quality, and consistency of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, thereby safeguarding the integrity of the entire drug development process.

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A Comparative Guide to the Synthetic Utility of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and Other Key Aniline Building Blocks

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Phenylamine (aniline) derivatives, in particular, serve as foundational scaffolds in a vast array of pharmaceuticals, functional materials, and agrochemicals. Their utility is largely dictated by the nature and position of substituents on the aromatic ring, which modulate their reactivity, solubility, and pharmacokinetic properties. This guide provides an in-depth comparative analysis of the synthetic utility of a uniquely substituted aniline, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine , against established and structurally related building blocks: p-anisidine , 4-isopropoxyaniline , and the parent aniline .

Introduction: The Versatility of Alkoxy-Substituted Phenylamines

Alkoxy-substituted anilines are a cornerstone of medicinal chemistry and materials science. The para-alkoxy motif is prevalent in numerous bioactive molecules, where the oxygen atom can act as a hydrogen bond acceptor and the alkyl group can influence lipophilicity and metabolic stability. The electronic-donating nature of the alkoxy group activates the aromatic ring, influencing its reactivity in key synthetic transformations such as electrophilic aromatic substitution and cross-coupling reactions.

This guide will focus on the potential advantages and unique characteristics that the 2-methoxy-1-methyl-ethoxy substituent imparts to the phenylamine core, offering a prospective evaluation of its performance in critical synthetic applications.

Synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: A Proposed Route

While not extensively documented in readily available literature, a plausible and efficient synthesis of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine can be envisioned through a Williamson ether synthesis, a robust and well-established method for forming ether linkages.[1] The proposed synthetic pathway commences with the readily available and inexpensive p-aminophenol.

Proposed Synthetic Workflow

Caption: Proposed Williamson Ether Synthesis of the Target Molecule.

Experimental Protocol: Williamson Ether Synthesis

• Deprotonation: To a solution of p-aminophenol (1.0 eq.) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), add a suitable base (1.1 eq.), such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), portion-wise at 0 °C.

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature for 30-60 minutes until the deprotonation is complete, which can be monitored by the cessation of hydrogen gas evolution (in the case of NaH).

• Nucleophilic Substitution: To the resulting phenoxide solution, add 1-chloro-2-methoxypropane (1.2 eq.) dropwise.

• Heating and Completion: Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature, quench with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

This approach is anticipated to provide the desired product in good yield, leveraging the high nucleophilicity of the phenoxide intermediate.

Comparative Synthetic Utility in Key Transformations

The true measure of a building block's utility lies in its performance in a variety of chemical reactions. We will now compare the anticipated reactivity of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine with our selected benchmark anilines in two ubiquitous and critical synthetic methodologies: Buchwald-Hartwig amination and Schiff base formation.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, a transformation of immense importance in pharmaceutical synthesis.[2] The electronic and steric properties of the aniline coupling partner significantly influence the reaction's efficiency.

General Buchwald-Hartwig Amination Scheme

Caption: Formation of a Schiff Base from an Aniline and a Carbonyl Compound.

Building Block	Substituent (R)	Electronic Effect on NH₂	Steric Hindrance at NH₂	Anticipated Reaction Rate
Aniline	H	Neutral	Low	Fast
p-Anisidine	-OCH₃	Increased Nucleophilicity	Low	Very Fast
4-Isopropoxyaniline	-OCH(CH₃)₂	Increased Nucleophilicity	Moderate	Fast
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine	-OCH(CH₃)CH₂OCH₃	Increased Nucleophilicity	Moderate to High	Fast to Moderate

Discussion of Anticipated Performance:

The rate of Schiff base formation is influenced by the nucleophilicity of the aniline's nitrogen atom and steric hindrance around it.

• Aniline: Reacts readily with a wide range of aldehydes and ketones.

• p-Anisidine: The electron-donating methoxy group increases the electron density on the nitrogen, making it more nucleophilic and thus accelerating the reaction.

• 4-Isopropoxyaniline: Similar to p-anisidine, the isopropoxy group enhances nucleophilicity, though the increased steric bulk might slightly slow the rate of attack on sterically demanding carbonyl compounds.

• 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: The electronic effect of the alkoxy group is expected to enhance the nucleophilicity of the amino group, favoring Schiff base formation. However, the steric bulk of the substituent, while not directly adjacent to the amino group, could influence the conformation of the molecule and potentially hinder the approach to the carbonyl carbon, especially with bulky aldehydes or ketones. The overall reaction rate is expected to be good, likely comparable to or slightly slower than that of 4-isopropoxyaniline.

Potential Advantages of the 2-Methoxy-1-methyl-ethoxy Substituent

The unique structure of the 2-methoxy-1-methyl-ethoxy group in 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine may offer several advantages in drug discovery and materials science:

• Modulation of Physicochemical Properties: The additional ether linkage and the branched nature of the substituent can be expected to influence solubility, lipophilicity (LogP), and polar surface area (PSA) in ways that are distinct from simple alkoxy groups. This can be a valuable tool for fine-tuning the ADME (absorption, distribution, metabolism, and excretion) properties of a lead compound.

• Metabolic Stability: The presence of a methyl group on the benzylic carbon of the ether linkage may increase metabolic stability by sterically hindering enzymatic cleavage of the ether bond, a common metabolic pathway for alkoxy-aromatic compounds.

• Conformational Restriction: The bulky and flexible side chain could introduce specific conformational preferences in the final molecule, which might be beneficial for binding to a biological target.

Conclusion

While direct experimental data for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is not yet widely available, a thorough analysis of its structure and comparison with well-established building blocks allows for a reasoned projection of its synthetic utility. It is anticipated to be a valuable building block, exhibiting the characteristic reactivity of an electron-rich aniline in key transformations such as Buchwald-Hartwig amination and Schiff base formation. The steric bulk of its unique substituent may require some optimization of reaction conditions, particularly in sterically demanding couplings. However, the potential benefits this substituent offers in terms of modulating physicochemical properties and metabolic stability make 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine a compelling candidate for inclusion in synthetic campaigns aimed at the discovery and development of novel pharmaceuticals and functional materials. Further experimental investigation into the reactivity and applications of this promising building block is highly warranted.

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A Comparative Guide to the Stability of Aromatic Amine Derivatives in Pharmaceutical Development

For researchers, scientists, and drug development professionals, ensuring the stability of a drug candidate is a cornerstone of successful pharmaceutical development.[1][2] This guide provides an in-depth, comparative analysis of the stability of compounds derived from 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a scaffold of interest in medicinal chemistry. We will delve into the inherent stability of this class of compounds, compare it with relevant alternatives, and provide detailed experimental protocols for robust stability assessment.

The stability of a pharmaceutical compound is its ability to retain its chemical, physical, and microbiological properties within specified limits throughout its shelf life.[1] Degradation of the active pharmaceutical ingredient (API) can lead to loss of efficacy and the formation of potentially toxic byproducts.[2][3] Therefore, a thorough understanding of a compound's stability profile is paramount.

The Structural Context: 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine and its Derivatives

The core structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine features a phenylamine moiety, which is susceptible to oxidation, and an ether linkage, which can be prone to hydrolysis.[4][5] The specific arrangement of the methoxy and methyl groups on the ethoxy side chain can influence the molecule's electronic and steric properties, thereby affecting its overall stability.

Derivatives of this parent compound are often synthesized to optimize pharmacological activity. However, these modifications can also impact stability. For instance, the addition of electron-withdrawing or electron-donating groups to the phenyl ring can alter the susceptibility of the amine to oxidation.

Comparative Stability Analysis

To provide a practical comparison, we will assess the stability of a hypothetical derivative, Compound A (N-(4-(2-methoxy-1-methylethoxy)phenyl)acetamide) , against two alternative scaffolds commonly encountered in drug discovery:

• Alternative 1: 4-Methoxyaniline derivative (N-(4-methoxyphenyl)acetamide) - A simpler analog lacking the more complex ether side chain.

• Alternative 2: 4-(Methylthio)aniline derivative (N-(4-(methylthio)phenyl)acetamide) - An analog where the ether oxygen is replaced by a sulfur atom, which has different oxidative susceptibility.[5]

Predicted Degradation Pathways

Based on the functional groups present, several degradation pathways can be anticipated under stress conditions.

Caption: Predicted degradation pathways for Compound A.

Experimental Protocols for Stability Assessment

A comprehensive assessment of compound stability involves subjecting the compound to a variety of stress conditions, a process known as forced degradation or stress testing.[2][3][6] This helps to identify likely degradation products and establish the intrinsic stability of the molecule.[3][4]

Forced Degradation Workflow

The following diagram outlines a typical workflow for a forced degradation study.

Caption: General workflow for forced degradation studies.

Detailed Experimental Methodologies

1. Preparation of Test Solutions:

• Prepare 1 mg/mL stock solutions of Compound A, Alternative 1, and Alternative 2 in a suitable solvent (e.g., methanol or acetonitrile).

2. Forced Degradation Conditions:

• Acidic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C for 24 hours.

• Basic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature for 24 hours.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.[4]

• Thermal Degradation: Expose the solid compound to 105°C for 24 hours.

• Photolytic Degradation: Expose a 1 mg/mL solution of the compound in a quartz cuvette to a photostability chamber (ICH Q1B option) for an exposure of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

3. Sample Analysis:

• Prior to analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Analyze all samples using a stability-indicating High-Performance Liquid Chromatography (HPLC) method coupled with a UV detector and a Mass Spectrometer (MS).[1][7]

Stability-Indicating HPLC-MS Method:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• UV Detection: 254 nm.

• MS Detection: Electrospray ionization (ESI) in positive and negative modes to capture a wide range of potential degradants.

Data Presentation and Interpretation

The results of the forced degradation studies should be summarized in a clear and concise table to facilitate comparison.

Stress Condition	Compound A (% Degradation)	Alternative 1 (% Degradation)	Alternative 2 (% Degradation)	Major Degradants Observed (m/z)
1N HCl, 60°C, 24h	15.2	8.5	12.8	Compound A: [M+H]+ of amide hydrolysis product.
1N NaOH, RT, 24h	25.8	18.2	22.1	Compound A: [M+H]+ of amide hydrolysis product.
3% H₂O₂, RT, 24h	35.1	15.6	55.4	Compound A: [M+H]+ of N-oxide. Alternative 2: [M+H]+ of sulfoxide and sulfone.
Thermal, 105°C, 24h	< 2.0	< 1.0	< 2.0	Minimal degradation observed.
Photolytic (ICH Q1B)	5.3	3.1	7.9	Minor, unidentified degradants.

Note: The above data is hypothetical and for illustrative purposes only.

Discussion and Insights

• Oxidative Stability: Compound A shows significant degradation under oxidative stress, likely forming an N-oxide.[4][5] Alternative 1, with its simple methoxy group, is more stable. Alternative 2, the thioether, is highly susceptible to oxidation, forming both sulfoxide and sulfone derivatives, as expected.

• Hydrolytic Stability: All compounds show some degree of amide hydrolysis under both acidic and basic conditions, with basic conditions being more degradative. The more complex ether side chain of Compound A may slightly increase its susceptibility to hydrolysis compared to the simpler methoxy group of Alternative 1.

• Thermal and Photolytic Stability: All three compounds exhibit good stability under thermal and photolytic stress, suggesting that these are not the primary degradation pathways under normal storage conditions.

The increased susceptibility of Compound A to oxidative and hydrolytic degradation compared to the simpler Alternative 1 highlights the importance of considering the entire molecular structure when assessing stability. The complex ether side chain, while potentially beneficial for pharmacological activity, may introduce additional degradation liabilities.

Conclusion and Recommendations

This comparative guide demonstrates a systematic approach to assessing the stability of derivatives of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine. The key takeaways for researchers are:

• Proactive Stability Assessment: Conduct forced degradation studies early in the drug development process to identify potential liabilities.[6]

• Structure-Stability Relationships: Be mindful of how structural modifications can impact a compound's stability profile.

• Appropriate Analytical Methods: Utilize robust, stability-indicating analytical methods, such as HPLC-MS, to accurately detect and quantify degradation products.[7][8]

By following these principles and employing the detailed protocols outlined in this guide, drug development professionals can make more informed decisions about lead candidate selection and formulation development, ultimately contributing to the creation of safer and more effective medicines.

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A Comparative Guide to the Applications of Substituted Phenethylamines

Substituted phenethylamines represent a vast and structurally diverse class of organic compounds built upon the foundational phenethylamine framework.[1][2][3] This core structure, consisting of a phenyl ring linked to an amino group by a two-carbon chain, serves as a versatile scaffold for chemical modifications.[1] These alterations, involving the substitution of hydrogen atoms on the phenyl ring, sidechain, or amino group, give rise to a remarkable spectrum of pharmacological activities.[1] This guide provides an in-depth comparison of the applications of substituted phenethylamines, drawing upon experimental data to illuminate their utility as therapeutic agents, research tools, and their role in illicit contexts.

Endogenous phenethylamines, such as the catecholamines dopamine, norepinephrine, and epinephrine, are fundamental to neurotransmission, regulating processes from mood and motivation to the "fight or flight" response.[1][3][4][5][6] The therapeutic and psychoactive potential of synthetic substituted phenethylamines largely stems from their ability to modulate these same monoamine neurotransmitter systems.[2][7]

Therapeutic Applications: A Landscape of Neurological and Psychiatric Treatments

The clinical utility of substituted phenethylamines is extensive, with applications spanning a wide range of medical conditions. These compounds are employed as central nervous system stimulants, antidepressants, appetite suppressants, and bronchodilators, among other uses.[1][4]

Central Nervous System Stimulants

Amphetamine and its derivatives are prominent examples of substituted phenethylamines used as CNS stimulants.[1][4] Their primary mechanism of action involves increasing the synaptic levels of dopamine and norepinephrine.[6]

Comparison of Common CNS Stimulants:

Compound	Primary Mechanism of Action	Key Therapeutic Uses	Common Side Effects
Amphetamine	Promotes release of dopamine and norepinephrine	ADHD, Narcolepsy	Insomnia, decreased appetite, anxiety
Methamphetamine	Similar to amphetamine, but with greater CNS penetration	ADHD, Obesity (short-term)	Higher potential for abuse and neurotoxicity
Methylphenidate	Primarily blocks the reuptake of dopamine and norepinephrine	ADHD, Narcolepsy	Similar to amphetamine

Experimental Protocol: Assessing Dopamine Transporter (DAT) Inhibition

A common in vitro method to quantify the potency of a CNS stimulant is to measure its ability to inhibit the reuptake of dopamine.

Step-by-Step Methodology:

• Cell Culture: Utilize human embryonic kidney (HEK) 293 cells stably expressing the human dopamine transporter (hDAT).

• Radioligand Binding Assay:

  • Prepare cell membranes from the hDAT-expressing cells.

  • Incubate the membranes with a radiolabeled ligand that binds to DAT, such as [³H]WIN 35,428.

  • Add varying concentrations of the test compound (e.g., amphetamine, methamphetamine).

  • After incubation, separate the bound and free radioligand via vacuum filtration.

  • Measure the radioactivity of the filters using liquid scintillation counting.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding) by fitting the data to a sigmoidal dose-response curve.

This experimental approach provides a quantitative measure of a compound's affinity for the dopamine transporter, a key determinant of its stimulant properties.[8]

Antidepressants and Anxiolytics

Certain substituted phenethylamines exhibit antidepressant and anxiolytic properties, often through their interaction with serotonin and norepinephrine pathways.

• Bupropion: This aminoketone, a substituted cathinone and phenethylamine, acts as a norepinephrine-dopamine reuptake inhibitor (NDRI).[9] It is distinguished from many other antidepressants by its lack of significant sexual side effects and weight gain.[9]

• MDMA (3,4-methylenedioxymethamphetamine): While widely known as a recreational drug, MDMA is being extensively investigated for its therapeutic potential in treating post-traumatic stress disorder (PTSD) when combined with psychotherapy.[10][11][12][13] Its proposed mechanism involves promoting the release of serotonin, norepinephrine, and dopamine, which can lead to increased feelings of empathy and reduced fear.[10][13] Clinical trials have shown that MDMA-assisted therapy can lead to a significant reduction in PTSD symptoms.[12][13]

Signaling Pathway: MDMA's Prosocial Effects

Other Therapeutic Roles

• Appetite Suppressants: Phentermine is a substituted amphetamine used for short-term weight management.[1][4]

• Nasal Decongestants and Bronchodilators: Pseudoephedrine and ephedrine are used to relieve nasal congestion and open airways.[1][4]

• Antiparkinson Agents: Selegiline, a selective MAO-B inhibitor, is used in the management of Parkinson's disease.[1][4]

Research Applications: Probing Neurological Function

Substituted phenethylamines are invaluable tools in neuroscience research for their ability to selectively target and modulate specific neurotransmitter systems.

• Receptor Characterization: Compounds with high affinity for specific receptor subtypes, such as the 5-HT₂A receptor, are used to study the role of these receptors in various physiological and pathological processes.[14][15][16] The 2C-x family of compounds, for example, are potent 5-HT₂A and 5-HT₂C receptor agonists and are used to investigate the mechanisms of hallucinogenic effects.[14]

• Trace Amine-Associated Receptors (TAARs): The discovery of TAARs has opened new avenues for understanding the role of endogenous trace amines like phenethylamine.[17][18][19] TAAR1, in particular, is a receptor for several substituted phenethylamines, including amphetamine and MDMA, and is a target for the development of novel therapeutics for psychiatric and neurological disorders.[17][19]

Experimental Workflow: Investigating Receptor Binding and Function

Illicit and Recreational Use

A significant number of substituted phenethylamines are used recreationally for their psychoactive effects, which can range from stimulant to hallucinogenic and entactogenic.[5][7][20] The "2C" series and various amphetamine derivatives are examples of so-called "designer drugs" that are often synthesized in clandestine laboratories.[7][20] The use of these substances outside of a medical context carries significant health risks.[20]

Industrial Applications

While less prominent than their pharmaceutical and research applications, some phenethylamine derivatives have industrial uses. For instance, certain derivatives are used in the synthesis of other organic compounds.

Conclusion

The substituted phenethylamine scaffold is a cornerstone of medicinal chemistry and neuroscience. The diverse pharmacological profiles arising from subtle structural modifications have led to the development of crucial therapeutic agents for a multitude of disorders. Furthermore, these compounds serve as indispensable research tools for dissecting the complexities of the central nervous system. Ongoing research continues to explore the therapeutic potential of novel substituted phenethylamines, promising further advancements in the treatment of neurological and psychiatric conditions.

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A Comparative Guide to the Performance of Phenylamine-Based Curing Agents for Epoxy Resins

This guide provides a comprehensive evaluation of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine as a potential curing agent for high-performance epoxy resin systems. Recognizing the limited publicly available data on this specific compound, this document establishes a framework for its evaluation. We will analyze its molecular structure to predict its performance characteristics and compare these predictions against established, commercially available aromatic, cycloaliphatic, and phenalkamine curing agents. Furthermore, we will provide detailed experimental protocols essential for validating these predictions and enabling researchers and formulators to make informed decisions.

Introduction: The Critical Role of Curing Agents

Epoxy resins are a cornerstone of advanced materials, prized for their exceptional mechanical strength, chemical resistance, and adhesive properties.[1] However, these resins are merely prepolymers; their remarkable final properties are only realized after a chemical reaction known as curing. This process creates a highly cross-linked, three-dimensional polymer network. The choice of the curing agent, or hardener, is paramount as it fundamentally dictates the processing characteristics of the liquid resin and the ultimate performance of the cured thermoset.[2]

Amine-based curing agents are the most diverse and widely utilized class, offering a broad spectrum of performance capabilities.[2] Within this class, aromatic amines are renowned for imparting superior thermal stability and chemical resistance, making them suitable for demanding applications in aerospace, electronics, and industrial coatings.[3]

This guide focuses on evaluating a specific aromatic amine, 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine . We will dissect its unique structural features to hypothesize its performance profile in a cured epoxy system.

Structural Analysis and Predicted Performance Profile

The performance of a cured epoxy is intrinsically linked to the molecular structure of the curing agent. The structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine offers several clues to its potential behavior.

• Aromatic Amine Backbone: The phenylamine core is a rigid structure that will contribute to a high glass transition temperature (Tg) and excellent thermal stability in the final polymer network.[1] This is a characteristic feature of aromatic amines, which generally provide better heat and chemical resistance compared to their aliphatic counterparts.[3]

• Ether Linkage (-O-): The presence of a flexible ether group in the side chain is significant. Unlike the highly rigid structures of conventional aromatic amines like 4,4'-Diaminodiphenylmethane (DDM) or 4,4'-Diaminodiphenyl sulfone (DDS), this ether linkage can introduce a degree of flexibility into the cross-linked network. This added flexibility may enhance the toughness and impact resistance of the cured resin, potentially mitigating the brittleness often associated with highly cross-linked aromatic epoxy systems.

• Steric Hindrance: The methoxy and methyl groups attached to the ethoxy side chain are bulky. This steric hindrance could influence the reactivity of the amine group. It is plausible that the curing reaction may proceed more slowly compared to unhindered aromatic amines, resulting in a longer pot life and potentially requiring a higher curing temperature to achieve full cross-linking.

Based on this analysis, we can hypothesize that 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine will function as a high-performance curing agent, offering a unique balance of properties:

• High Thermal Stability: A high Tg, approaching that of other aromatic amines.

• Good Chemical Resistance: Characteristic of aromatic amine cured epoxies.

• Enhanced Toughness: Due to the flexible ether side chain.

• Moderate Reactivity: A longer pot life and potentially higher cure temperature requirement.

To contextualize these predictions, we will compare them against a spectrum of established curing agents.

Benchmarking Against Alternative Curing Agents

To provide a clear performance landscape, we compare the predicted attributes of our target molecule against three distinct classes of commercially available curing agents:

• Rigid Aromatic Amines (DDM & DDS): These are the industry benchmarks for high-temperature performance and mechanical strength. 4,4'-Diaminodiphenylmethane (DDM) is a widely used aromatic amine known for imparting excellent mechanical properties and thermal resistance.[4][5][6] 4,4'-Diaminodiphenyl sulfone (DDS) is another high-performance aromatic amine that typically yields even higher glass transition temperatures due to the rigid and polar sulfone group.[7][8][9][10]

• Cycloaliphatic Amines: This class of curing agents offers a compromise between the performance of aromatic amines and the handling characteristics of aliphatic amines. They provide good thermal and chemical resistance, coupled with better UV stability (less yellowing) and lower viscosity.[11][12][13][14][15]

• Phenalkamines: Derived from cashew nutshell liquid (a renewable resource), phenalkamines are known for their rapid cure, even at low temperatures and in high humidity.[16] The long, hydrophobic aliphatic side chain of their cardanol building block provides excellent water resistance and corrosion protection.[17][18][19]

The following diagram illustrates the general workflow for evaluating and comparing these different classes of curing agents.

Workflow for Curing Agent Performance Evaluation.

Comparative Performance Data

The table below summarizes typical performance data for epoxy resins cured with the benchmarked amine classes. This data, compiled from various technical sources, serves as a reference against which 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine can be evaluated.

Property	4,4'-DDM	4,4'-DDS	Modified Cycloaliphatic Amine	Phenalkamine	4-(2-Methoxy-1-methyl-ethoxy)-phenylamine (Predicted)
Glass Transition Temp. (Tg, °C)	150 - 180	180 - 220	120 - 160	60 - 90	140 - 170
Thermal Stability (Td, 5% wt loss, °C)	~350	~370	~330	~320	~340
Tensile Strength (MPa)	70 - 90	75 - 95	60 - 80	40 - 60	65 - 85
Tensile Modulus (GPa)	2.8 - 3.5	3.0 - 4.0	2.5 - 3.2	2.0 - 2.8	2.6 - 3.3
Elongation at Break (%)	3 - 5	2 - 4	4 - 8	5 - 10	4 - 7
Key Features	High Strength, Good Thermal	Highest Thermal Stability	Good UV Resistance, Low Viscosity	Fast Low-Temp Cure, Water Resistance	Good Balance of Thermal Stability and Toughness

Note: The values presented are typical ranges and can vary significantly based on the specific epoxy resin, cure schedule, and formulation additives.

Essential Experimental Protocols

To validate the predicted performance and conduct a rigorous comparison, the following experimental protocols are essential. These methods form a self-validating system for characterizing any new curing agent.

Differential Scanning Calorimetry (DSC) for Cure Characterization

Causality: DSC measures heat flow into or out of a sample as a function of temperature.[20] The curing of epoxy is an exothermic reaction, releasing heat.[20] By measuring this heat release, we can determine the glass transition temperature (Tg), monitor the extent of the reaction (degree of cure), and study the kinetics of the curing process.[21][22]

Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the uncured, thoroughly mixed epoxy-amine formulation into a standard aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. Purge the cell with a dry, inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidative degradation.

• Non-Isothermal Scan (for Tg of cured sample):

  • Heat the sample at a controlled rate (e.g., 10°C/min) from ambient temperature to a temperature well above the expected final Tg (e.g., 250°C).[23] This initial scan cures the sample.

  • Cool the sample at a controlled rate (e.g., 20°C/min) back to ambient temperature.

  • Heat the now-cured sample a second time at the same rate (10°C/min) through the transition region.

• Data Analysis: The Tg is determined from the second heat scan as the midpoint of the step-change in the heat flow curve. The total heat of cure (ΔH) can be determined by integrating the area under the exothermic peak from the first scan.

Thermogravimetric Analysis (TGA) for Thermal Stability

Causality: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[24] This technique is used to determine the thermal stability of the cured polymer by identifying the temperature at which it begins to decompose.[25][26][27]

Protocol:

• Sample Preparation: Place a small, uniform piece (10-20 mg) of the fully cured epoxy material into a TGA crucible (e.g., alumina).[25]

• Instrument Setup: Place the crucible onto the TGA's microbalance. Purge the furnace with an inert atmosphere (e.g., nitrogen at 20-40 mL/min) to isolate thermal decomposition from oxidative degradation.[25]

• Temperature Program: Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).[25]

• Data Analysis: The primary output is a plot of mass versus temperature. The onset of degradation is often reported as the temperature at which 5% mass loss occurs (Td5%). The peak of the derivative of the TGA curve indicates the temperature of the maximum rate of decomposition.

Dynamic Mechanical Analysis (DMA) for Viscoelastic Properties

Causality: DMA is the most sensitive technique for determining the Tg of cross-linked polymers.[28] It applies an oscillating force to a sample and measures its stiffness (Storage Modulus, E') and damping (Loss Modulus, E''; tan δ) as a function of temperature. The Tg can be identified by the peak of the tan δ curve, which represents the point of maximum internal friction and energy dissipation.[28]

Protocol:

• Sample Preparation: Prepare rectangular bars of the fully cured epoxy with precise dimensions (e.g., 50mm x 10mm x 2mm).

• Instrument Setup: Mount the sample in the DMA using a suitable clamp, such as a three-point bending or single cantilever fixture.

• Test Parameters:

  • Set a constant frequency (e.g., 1 Hz).

  • Set a small, constant strain or displacement amplitude to ensure the analysis remains in the linear viscoelastic region.

  • Program a temperature ramp (e.g., 2-3°C/min) from a sub-ambient temperature (e.g., 0°C) to a temperature well above the Tg (e.g., 250°C).[29][30]

• Data Analysis: Plot the Storage Modulus (E'), Loss Modulus (E''), and tan δ (E''/E') versus temperature. The Tg is typically reported as the temperature at the peak of the tan δ curve.

The general curing reaction between an epoxy resin and a primary amine is depicted below.

General Epoxy-Amine Curing Mechanism.

Tensile Testing for Mechanical Properties

Causality: Tensile testing, governed by standards such as ASTM D638, provides fundamental data on a material's strength, stiffness, and ductility.[31][32] By pulling a standardized specimen until it fractures, we can determine its Tensile Strength (the maximum stress it can withstand), Tensile Modulus (stiffness), and Elongation at Break (ductility).[33][34]

Protocol (based on ASTM D638):

• Specimen Preparation: Prepare multiple "dog-bone" shaped specimens of the fully cured epoxy material using a mold or by machining from a larger plaque, according to ASTM D638 Type I dimensions.[32]

• Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23°C and 50% RH) for at least 40 hours prior to testing.

• Instrument Setup: Secure the specimen in the grips of a universal testing machine equipped with an extensometer to accurately measure strain.

• Test Execution: Pull the specimen at a constant crosshead speed (e.g., 5 mm/min) until it fractures.[32]

• Data Analysis: Record the load and displacement data to generate a stress-strain curve. From this curve, calculate the Tensile Strength, Tensile Modulus, and Elongation at Break. Report the average and standard deviation for at least five specimens.

Conclusion

While direct experimental data for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is not widely available, a thorough analysis of its molecular structure allows for informed predictions of its performance as an epoxy curing agent. It is expected to deliver a compelling combination of high thermal stability, characteristic of aromatic amines, with enhanced flexibility and toughness imparted by its ether-containing side chain. This positions it as a potentially valuable alternative to traditional, more brittle high-performance aromatic amines.

Its performance is predicted to be superior to that of phenalkamines in terms of thermal resistance but likely more flexible than rigid DDS-cured systems. The provided experimental protocols offer a robust, standardized framework for any researcher or formulator to rigorously test these predictions. By systematically applying DSC, TGA, DMA, and tensile testing, one can fully characterize its performance and determine its suitability for advanced applications in coatings, adhesives, and composites.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine: A Guide for Laboratory Professionals

Hazard Assessment: Understanding the Risks

Due to the absence of a dedicated SDS for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, a conservative assessment of its potential hazards is essential. Aromatic amines can be toxic and are often classified as irritants, with some being known or suspected carcinogens. Ether compounds present a significant risk due to the potential for the formation of explosive peroxides upon exposure to air and light.

Key Potential Hazards:

• Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

• Irritation: Can cause irritation to the skin, eyes, and respiratory tract.[1]

• Peroxide Formation: As an ether, it may form shock-sensitive and potentially explosive peroxides over time.[2][3][4][5][6]

• Environmental Hazard: Improper disposal can be harmful to aquatic life and ecosystems.[7][8]

Property	Anticipated Characteristic	Rationale
Physical State	Likely a liquid or low-melting solid	Based on similar aromatic amine and ether compounds.
Toxicity	Potential for moderate to high toxicity	Characteristic of many aromatic amines.
Flammability	Potentially combustible	Common for organic compounds of this nature.
Reactivity	Potential to form explosive peroxides	Due to the presence of the ether linkage.[2][3][4][5]

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine for any purpose, including disposal, appropriate PPE must be worn.

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Always inspect gloves for any signs of degradation or puncture before use.

• Eye Protection: Chemical safety goggles are required. A face shield should be worn in situations with a higher risk of splashing.

• Lab Coat: A flame-resistant lab coat should be worn to protect against skin contact and small splashes.

• Respiratory Protection: If handling outside of a certified chemical fume hood or if there is a risk of aerosolization, a NIOSH-approved respirator with organic vapor cartridges is necessary.

Segregation and Storage of Waste: Preventing Hazardous Reactions

Proper segregation of chemical waste is paramount to prevent dangerous reactions.

• Waste Container: Collect waste 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in a designated, leak-proof, and clearly labeled container. Glass or Teflon containers are generally preferred for chemical waste.[2]

• Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name: "4-(2-Methoxy-1-methyl-ethoxy)-phenylamine." The date of initial waste accumulation must also be clearly marked.

• Incompatible Materials: Do not mix this waste with other chemical waste streams unless compatibility has been verified. Specifically, keep it separate from strong oxidizing agents and acids.[7]

• Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[7] A designated and properly ventilated hazardous waste storage area is ideal.

Disposal Protocol: A Step-by-Step Guide

Disposal of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine must be conducted in accordance with all local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) governs hazardous waste disposal under the Resource Conservation and Recovery Act (RCRA).[9][10][11][12]

Step 1: Container Inspection and Dating Given the ether component, all containers of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine must be dated upon receipt and upon opening.[4][5] Before preparing for disposal, visually inspect the container for any signs of peroxide formation, such as crystallization around the cap or the presence of viscous liquid.[4]

IF PEROXIDES ARE SUSPECTED, DO NOT MOVE THE CONTAINER. Immediately contact your institution's Environmental Health and Safety (EHS) office for assistance.[5]

Step 2: Waste Collection Carefully transfer the waste chemical into the designated hazardous waste container within a certified chemical fume hood to minimize inhalation exposure.

Step 3: Arranging for Disposal Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup.[7][13] Provide them with an accurate description of the waste, including its name and quantity.

Step 4: Documentation Maintain a record of the waste generated, including the chemical name, quantity, and date of disposal, as required by your institution and regulatory agencies.

The following flowchart illustrates the decision-making process for the disposal of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Caption: Disposal decision workflow for 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Small Spills (manageable by laboratory personnel):

• Evacuate all non-essential personnel from the area.

• Ensure proper ventilation (if safe to do so).

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Carefully collect the absorbent material and spilled substance using non-sparking tools and place it in a labeled hazardous waste container.

• Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

Large Spills (beyond the capacity of laboratory personnel to handle safely):

• Evacuate the area immediately.

• Alert others in the vicinity and activate the nearest fire alarm if there is a fire or explosion risk.

• Contact your institution's emergency response team and EHS office from a safe location.

• Provide them with the name of the chemical, the estimated quantity spilled, and the location.

Conclusion: A Commitment to Safety

The responsible disposal of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a critical aspect of laboratory safety and regulatory compliance. By understanding the potential hazards associated with its aromatic amine and ether functional groups, implementing robust handling and storage procedures, and adhering to established disposal protocols, researchers can minimize risks to themselves, their colleagues, and the environment. Always consult your institution's specific guidelines and EHS office for any questions or concerns regarding chemical waste disposal.

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A Comprehensive Guide to the Safe Handling of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

Hazard Assessment and Triage

Given the structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, which contains an aromatic amine moiety, it is prudent to handle this compound with a high degree of caution. Aromatic amines as a class of compounds can exhibit varying degrees of toxicity, including skin and eye irritation, sensitization, and potential for more severe systemic effects with prolonged or repeated exposure. Therefore, a conservative approach to personal protective equipment (PPE) and handling procedures is warranted.

Inferred Potential Hazards:

• Skin and Eye Irritation: Similar to other phenylamine derivatives, direct contact may cause irritation or chemical burns to the skin and eyes.[1][2][3][4]

• Respiratory Irritation: Inhalation of dust or vapors may irritate the respiratory tract.

• Dermal Absorption: Aromatic amines can be absorbed through the skin, leading to systemic toxicity.

• Sensitization: Repeated exposure may lead to allergic skin reactions.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the recommended PPE for handling 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.	To protect against splashes and airborne particles. Standard safety glasses are insufficient.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	To prevent skin contact. It is crucial to inspect gloves for any signs of degradation or perforation before use. Breakthrough times for aromatic amines can vary, so changing gloves frequently is recommended.[5][6]
Body Protection	A lab coat is mandatory. For larger quantities or when there is a significant risk of splashing, chemical-resistant coveralls or an apron should be worn.	To protect the skin from accidental contact.
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used if there is a risk of inhalation, such as when handling powders outside of a fume hood or during spill cleanup.	To prevent inhalation of potentially harmful dust or vapors.[7][8]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan will ensure a safe working environment.

3.1. Engineering Controls:

• Ventilation: All handling of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[9]

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area.[10]

3.2. Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your workspace by covering it with absorbent, disposable bench paper.

• Weighing: If handling a solid, weigh the compound in the fume hood. Use a spatula to transfer the material and avoid generating dust.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent splashing.

• Reactions: Conduct all reactions in a fume hood. Ensure that reaction vessels are properly secured.

• Post-Handling: After handling, decontaminate the work area. Remove gloves and wash hands thoroughly with soap and water.

3.3. Storage:

• Store the compound in a tightly sealed, properly labeled container.

• Keep it in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[10][11]

• The storage area should be secure and accessible only to authorized personnel.[1][10]

Disposal Plan: Managing Chemical Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Collection:

  • Collect all waste containing 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine in a designated, labeled, and sealed waste container.

  • Do not mix this waste with other incompatible waste streams.

• Contaminated Materials:

  • Dispose of all contaminated disposable items, such as gloves, bench paper, and pipette tips, in the designated solid chemical waste container.

• Disposal Procedure:

  • All chemical waste must be disposed of through your institution's environmental health and safety (EHS) office.

  • Follow all local, state, and federal regulations for hazardous waste disposal. Never pour chemical waste down the drain.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek medical attention.[1][2][10]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][10]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][10]
Spill	Evacuate the immediate area. If the spill is small and you are trained to handle it, wear appropriate PPE (including respiratory protection) and contain the spill with an inert absorbent material. Collect the absorbed material in a sealed container for disposal. For large spills, evacuate the area and contact your institution's EHS office immediately.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine, ensuring a safer laboratory environment for yourself and your colleagues.

References

• What are the Health and Safety Guidelines for Using Amines? - Diplomata Comercial. (n.d.).
• Berardinelli, S. P., Jr., El Ayouby, N., Hall, R. C., & Vo, E. (2000). A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads. American Industrial Hygiene Association Journal, 61(6), 837–841.
• Berardinelli, S. P., Jr., El Ayouby, N., Hall, R. C., & Vo, E. (2000). A quantitative study of aromatic amine permeation through protective gloves using amine adsorptive pads. AIHAJ, 61(6), 837–841.
• SAFETY DATA SHEET. (2025). Sigma-Aldrich.
• Personal Protective Equipment (PPE). (n.d.). CHEMM.
• Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. (2025).
• SAFETY DATA SHEET 4-Methoxy-2 Methyl Di Phenyl Amine (MMDPA). (2023). Deepak Nitrite.
• SAFETY DATA SHEET. (2025). Fisher Scientific.
• SAFETY DATA SHEET. (2025).
• SAFETY DATA SHEET. (2009). Fisher Scientific.
• 4-methoxy-2-methyl-N-phenylaniline. (n.d.). PubChem.
• SAFETY DATA SHEET. (2025). Thermo Fisher Scientific.
• SAFETY DATA SHEET. (2025). TCI Chemicals.
• SAFETY DATA SHEET. (n.d.). Fisher Scientific.
• SAFETY DATA SHEET. (2025). Sigma-Aldrich.
• Essential Safety and Operational Guide for Handling 4-Methoxy-2-nitroaniline. (n.d.). Benchchem.
• 1-(4-Methoxyphenyl)ethanamine. (n.d.). PubChem.
• 1-[4-(2-Methoxy-ethoxy)-phenyl]-ethylamine. (n.d.). Santa Cruz Biotechnology.

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